Isovitexin

• CAS: 29702-25-8

Core Science & Biosynthesis

The Occurrence and Isolation of Isovitexin: A Technical Guide for Researchers

Abstract

Isovitexin (B1672635), a C-glycosylflavone of apigenin (B1666066), is a naturally occurring phytochemical with a growing body of research highlighting its potential therapeutic applications, including antioxidant, anti-inflammatory, and neuroprotective effects. This technical guide provides an in-depth overview of the natural sources of Isovitexin, quantitative data on its prevalence in various plant species, and detailed experimental protocols for its extraction, isolation, and quantification. Furthermore, this guide illustrates the key signaling pathways modulated by Isovitexin, offering a valuable resource for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Introduction

Isovitexin (Apigenin-6-C-glucoside) is a flavonoid found in a variety of plants, where it plays a role in pigmentation and defense mechanisms.[1][2] Its unique C-glycosidic bond, which links the glucose moiety to the apigenin backbone, confers greater stability compared to O-glycosides, contributing to its bioavailability and pharmacological activity.[3] The therapeutic potential of Isovitexin is attributed to its ability to modulate key cellular signaling pathways, including the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Phosphatidylinositol 3-Kinase (PI3K)/Akt pathways.[3][4] This guide aims to provide a comprehensive technical resource on the natural sourcing, quantification, and isolation of this promising bioactive compound.

Natural Sources of Isovitexin

Isovitexin is widely distributed in the plant kingdom. The following table summarizes some of the primary natural sources, with many belonging to the Fabaceae, Poaceae, and Rosaceae families.

Plant Family	Species Name	Common Name	Plant Part(s)
Passifloraceae	Passiflora incarnata	Passionflower	Leaves, Stems
Poaceae	Bambusa spp.	Bamboo	Leaves
Rosaceae	Crataegus spp.	Hawthorn	Leaves, Flowers, Berries
Fabaceae	Vigna radiata	Mung Bean	Seeds, Sprouts
Polygonaceae	Fagopyrum esculentum	Buckwheat	Sprouts, Grains
Fabaceae	Lespedeza cuneata	Chinese Bushclover	Aerial Parts
Moraceae	Ficus deltoidea	Mas Cotek	Leaves
Fabaceae	Cajanus cajan	Pigeon Pea	Leaves
Verbenaceae	Vitex negundo	Chinese Chaste Tree	Herbs
Caryophyllaceae	Silene aprica	-	Aerial parts

Quantitative Analysis of Isovitexin in Natural Sources

The concentration of Isovitexin can vary significantly depending on the plant species, cultivar, growing conditions, and the specific part of the plant analyzed. High-Performance Liquid Chromatography (HPLC) is the most common analytical technique for the quantification of Isovitexin.

Plant Source	Plant Part	Isovitexin Content (mg/g dry weight unless specified)	Reference
Fagopyrum esculentum (Buckwheat) Sprouts	Sprouts	5.579 mg/kg
Fagopyrum esculentum (Buckwheat)	Grains	0.02792 - 0.04793 mg/g	[5]
Bambusa spp. (Bamboo)	Leaves	0 - 0.31 mg/g	[6][7]
Lespedeza cuneata	Aerial Parts	0.494 mg/g	[8]
Crotalaria sessiliflora	-	236.9 µg/g	[9]
Ficus deltoidea	Leaves	0.136 %w/w (aqueous extract)	[5]
Mung Bean	Seed Coat	High concentration (specific value not provided)	[4]

Experimental Protocols

Extraction of Isovitexin from Plant Material

This section details two common methods for extracting Isovitexin from plant sources: Microwave-Assisted Extraction (MAE) and Ultrasonic-Assisted Extraction (UAE).

MAE utilizes microwave energy to heat the solvent and plant matrix, leading to rapid and efficient extraction.

Materials and Equipment:

• Dried, powdered plant material

• Extraction solvent (e.g., 70% Ethanol)

• Microwave extraction system

• Filter paper and funnel

• Rotary evaporator

Protocol:

• Sample Preparation: Weigh 10 g of finely powdered, dried plant material.

• Extraction: Place the sample in a microwave extraction vessel. Add 200 mL of 70% ethanol.

• Microwave Parameters: Set the microwave power (e.g., 500 W), temperature (e.g., 70°C), and extraction time (e.g., 10 minutes). These parameters may need optimization depending on the plant material.

• Filtration: After extraction and cooling, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

UAE employs high-frequency sound waves to create cavitation bubbles, which disrupt cell walls and enhance solvent penetration.

Materials and Equipment:

• Dried, powdered plant material

• Extraction solvent (e.g., 70% Ethanol)

• Ultrasonic bath or probe sonicator

• Filter paper and funnel

• Rotary evaporator

Protocol:

• Sample Preparation: Weigh 10 g of finely powdered, dried plant material.

• Extraction: Place the sample in a flask and add 200 mL of 70% ethanol. Place the flask in an ultrasonic bath.

• Ultrasonication Parameters: Set the ultrasonic frequency (e.g., 35 kHz), power (e.g., 100 W), temperature (e.g., 70°C), and extraction time (e.g., 2 hours).

• Filtration: After sonication, filter the mixture through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate using a rotary evaporator to yield the crude extract.

Isolation and Purification of Isovitexin

Following extraction, Isovitexin can be isolated and purified using chromatographic techniques.

Materials and Equipment:

• Crude plant extract

• Silica (B1680970) gel or Macroporous resin (e.g., ADS-5)

• Glass column

• Solvents for mobile phase (e.g., ethyl acetate (B1210297), methanol (B129727), water)

• Fraction collector

• Thin Layer Chromatography (TLC) plates for monitoring

Protocol:

• Column Packing: Prepare a slurry of silica gel or macroporous resin in a non-polar solvent and pack it into a glass column.

• Sample Loading: Dissolve the crude extract in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Begin elution with a solvent system of increasing polarity. For example, a gradient of ethyl acetate and methanol can be used.

• Fraction Collection: Collect fractions of the eluate using a fraction collector.

• Monitoring: Monitor the fractions by TLC to identify those containing Isovitexin.

• Pooling and Concentration: Pool the fractions containing pure Isovitexin and concentrate them to obtain the isolated compound.

For higher purity, preparative HPLC is the method of choice.

Materials and Equipment:

• Partially purified Isovitexin fraction from column chromatography

• Preparative HPLC system with a UV detector

• Preparative C18 column

• HPLC-grade solvents (e.g., acetonitrile (B52724), water with 0.1% formic acid)

Protocol:

• Sample Preparation: Dissolve the partially purified Isovitexin fraction in the mobile phase.

• HPLC Conditions:

  • Column: Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid). The gradient program should be optimized to achieve good separation.

  • Flow Rate: e.g., 10 mL/min.

  • Detection: UV at 338 nm.

• Injection and Fraction Collection: Inject the sample and collect the peak corresponding to Isovitexin.

• Purity Analysis: Analyze the collected fraction using analytical HPLC to confirm its purity.

• Lyophilization: Lyophilize the pure fraction to obtain Isovitexin as a powder.

Signaling Pathways Modulated by Isovitexin

Isovitexin exerts its biological effects by modulating several key intracellular signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate the putative mechanisms of action.

Caption: General experimental workflow for the extraction, isolation, and quantification of Isovitexin.

Caption: Isovitexin's inhibition of the NF-κB signaling pathway.

Caption: Putative inhibition of the MAPK signaling pathway by Isovitexin.

Caption: Modulation of the PI3K/Akt signaling pathway by Isovitexin.

Conclusion

Isovitexin represents a compelling natural compound with significant therapeutic potential. This guide has provided a comprehensive overview of its natural sources, methods for its quantification, and detailed protocols for its extraction and isolation. The elucidation of its interactions with key signaling pathways, such as NF-κB, MAPK, and PI3K/Akt, provides a foundation for understanding its mechanism of action and for the future development of Isovitexin-based therapeutics. Further research is warranted to fully explore the pharmacological profile of this promising phytochemical and to optimize its extraction and purification for potential clinical applications.

References

• 1. tautobiotech.com [tautobiotech.com]
• 2. Preparative separation of isovitexin and isoorientin from Patrinia villosa Juss by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ultrasound and enzymatic mediated extraction of vitexin and isovitexin from ficus deltoidea leaves - UMPSA-IR [umpir.ump.edu.my]
• 4. CN102219782B - Method for extracting and separating viterxin and isovitexin from natural product - Google Patents [patents.google.com]
• 5. applications.emro.who.int [applications.emro.who.int]
• 6. Preparative separation of vitexin and isovitexin from pigeonpea extracts with macroporous resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. CN102219782A - Method for extracting and separating viterxin and isovitexin from natural product - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Historical Background of Isovitexin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a naturally occurring C-glycosylflavone, has garnered significant scientific interest due to its diverse pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, and anticancer properties. As a C-glycoside of apigenin (B1666066), isovitexin is distinguished by a glucose moiety attached directly to the flavonoid backbone through a carbon-carbon bond, conferring greater stability compared to its O-glycoside counterparts. This technical guide provides a comprehensive overview of the discovery and historical background of isovitexin, detailing the evolution of its isolation and characterization, and delves into the key signaling pathways it modulates.

Historical Background and Discovery

The precise moment of isovitexin's discovery is not easily pinpointed to a single event or researcher, a common characteristic in the history of natural product chemistry. Its identification is intrinsically linked to the broader exploration of flavonoids and the development of analytical techniques capable of distinguishing between closely related isomers.

Initially, flavonoids were identified based on their properties as plant pigments. The term "flavonoid" itself was coined by the English scientist Geissman in 1949.[1] Early investigations into this class of compounds relied on classical methods of extraction and isolation.

Isovitexin has been referred to by several synonyms in the scientific literature, including saponaretin and homovitexin .[2][3][4][5][6] The name "saponaretin" is associated with its occurrence in plants of the genus Saponaria (soapwort), which have a long history of use in traditional medicine.[7]

The structural elucidation of isovitexin as apigenin-6-C-glucoside, and its distinction from its isomer vitexin (B1683572) (apigenin-8-C-glucoside), was made possible by the advent of more sophisticated analytical techniques in the mid-20th century.

Evolution of Isolation and Characterization Techniques

The journey of isolating and identifying isovitexin mirrors the advancements in analytical chemistry. Early methods were laborious and often yielded mixtures of closely related compounds.

Early Isolation and Separation Methods

Historically, the separation of flavonoids like isovitexin from plant extracts relied on techniques such as:

• Maceration and Percolation: These are traditional methods where plant material is soaked in a solvent (often ethanol (B145695) or methanol) to extract a wide range of compounds.[1][8]

• Paper Chromatography: This technique, pioneered in the early 20th century, was one of the first methods used to separate flavonoid glycosides.[9][10][11] Different solvent systems allowed for the separation of compounds based on their polarity.

• Column Chromatography: The use of stationary phases like silica (B1680970) gel or polyamide in column chromatography provided a more efficient means of separating flavonoids from complex mixtures.[12][13]

Early Identification Methods

Once a relatively pure fraction was obtained, early identification relied on:

• UV-Visible Spectroscopy: Flavonoids exhibit characteristic absorption spectra in the UV-visible range. The use of shift reagents, which cause predictable shifts in the absorption maxima, helped in determining the substitution pattern on the flavonoid nucleus.[14][15][16][17][18]

• Melting Point Determination: The melting point of a purified compound was a key physical constant used for its identification.

Modern Isolation and Structural Elucidation

Contemporary methods have revolutionized the isolation and characterization of isovitexin, enabling high-purity isolation and unambiguous structural determination.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly in its preparative form, is a powerful tool for the high-resolution separation and purification of isovitexin from crude plant extracts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for the complete structural elucidation of isovitexin, allowing for the precise determination of the positions of the sugar moiety and other substituents on the apigenin backbone.[13][14]

• Mass Spectrometry (MS): Coupled with chromatography techniques (LC-MS), mass spectrometry provides accurate molecular weight determination and fragmentation patterns that aid in the identification of isovitexin.[18][19]

Key Experimental Protocols

General Workflow for Isovitexin Isolation

The isolation of isovitexin from a plant source typically follows a multi-step process designed to enrich and purify the target compound.

Caption: A generalized experimental workflow for the isolation and purification of isovitexin.

Quantitative Data from Isolation Studies

The yield of isovitexin can vary significantly depending on the plant source and the extraction and purification methods employed. The following table summarizes representative quantitative data from various studies.

Plant Source	Extraction Method	Purification Method	Yield of Isovitexin	Purity	Reference
Patrinia villosa Juss	Maceration	High-Speed Counter-Current Chromatography (HSCCC)	42.9 mg from 250 mg crude extract	99.3%	[10]
Mung Bean Seed Coat	Agitated extraction with 55% ethanol	Preparative Liquid Chromatography	Not specified	High purity	[20]

Key Signaling Pathways Modulated by Isovitexin

Isovitexin exerts its diverse pharmacological effects by modulating several key intracellular signaling pathways. Understanding these mechanisms is crucial for drug development and therapeutic applications.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Isovitexin has been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines.

Caption: Isovitexin's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cellular processes such as proliferation, differentiation, and apoptosis. Isovitexin can modulate the phosphorylation of key MAPK proteins like ERK, JNK, and p38.

Caption: Modulation of the MAPK signaling pathway by isovitexin.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival, growth, and proliferation. Dysregulation of this pathway is often implicated in cancer. Isovitexin has been shown to inhibit the PI3K/Akt pathway, leading to apoptosis in cancer cells.

References

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. Isovitexin - Wikipedia [en.wikipedia.org]
• 3. Showing Compound Isovitexin (FDB000614) - FooDB [foodb.ca]
• 4. Isovitexin | C21H20O10 | CID 162350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. WO2024003012A1 - Saponarioside biosynthetic enzymes - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. auctoresonline.org [auctoresonline.org]
• 10. chromtech.com [chromtech.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. A Review of The Application of Spectroscopy to Flavonoids from Medicine and Food Homology Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Unmasking the Molecules: Identifying Compounds in UV-Vis Plant Extracts [greenskybio.com]
• 17. nepjol.info [nepjol.info]
• 18. Identification of Flavonoids Using UV-Vis and MS Spectra | Springer Nature Experiments [experiments.springernature.com]
• 19. Comprehensive characterization of C-glycosyl flavones in wheat (Triticum aestivum L.) germ using UPLC-PDA-ESI/HRMSn and mass defect filtering - PMC [pmc.ncbi.nlm.nih.gov]
• 20. air.unimi.it [air.unimi.it]

An In-depth Technical Guide to the Biosynthesis Pathway of Isovitexin in Plants

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core biosynthesis pathway of isovitexin (B1672635), a significant C-glycosylflavone found in various plants. Isovitexin (apigenin-6-C-glucoside) and its isomers are noted for their stability and diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2][3] Understanding its biosynthesis is crucial for metabolic engineering, synthetic biology applications, and enhancing its production for therapeutic use.

The Core Biosynthesis Pathway of Isovitexin

Unlike the more common O-glycosylated flavonoids, C-glycosylflavones like isovitexin possess a carbon-carbon bond between the sugar moiety and the flavonoid aglycone.[4][5] This bond confers significant stability against enzymatic and acidic hydrolysis.[1][6] The biosynthesis of isovitexin does not occur through direct C-glycosylation of the flavone (B191248) apigenin (B1666066). Instead, it proceeds through a multi-step enzymatic process starting from a flavanone (B1672756) precursor.

The established pathway involves three key steps:

• 2-Hydroxylation of Naringenin: The pathway begins with the flavanone naringenin. A flavanone 2-hydroxylase (F2H), a cytochrome P450 enzyme, catalyzes the introduction of a hydroxyl group at the C-2 position of naringenin, forming 2-hydroxynaringenin (B191524).[7][8] This intermediate exists in equilibrium with its tautomer, a dibenzoylmethane.[6]

• C-Glucosylation: The crucial C-C bond is formed by a specific UDP-glucose-dependent C-glycosyltransferase (CGT). This enzyme transfers a glucose molecule from UDP-glucose to the 2-hydroxynaringenin intermediate.[4][6][7] The glucosylation can occur at either the C-6 or C-8 position, leading to the formation of unstable 2-hydroxyflavanone-C-glucosides.[6][9]

• Dehydration: The resulting 2-hydroxyflavanone-C-glucosides are unstable and spontaneously, or enzymatically, dehydrate. This dehydration step yields the stable aromatic flavone C-glycosides.[4][6] The C-6 glucosylated intermediate forms isovitexin, while the C-8 glucosylated intermediate forms its isomer, vitexin.[7] In some plant systems, a dehydratase activity has been identified that preferentially converts the intermediates to the final flavone products.[4][6]

Key Enzymes and Their Properties

The biosynthesis of isovitexin is governed by a series of specific enzymes. The properties of these enzymes are critical for understanding the regulation and kinetics of the pathway.

Enzyme	Abbreviation	EC Number	Source Organism (Example)	Substrate(s)	Product(s)
Flavanone 2-Hydroxylase	F2H	1.14.14.162	Oryza sativa (Rice)	Naringenin	2-Hydroxynaringenin
C-Glucosyltransferase	CGT	2.4.1.360	Gentiana triflora	2-Hydroxynaringenin, UDP-glucose	2-hydroxynaringenin-6-C-glucoside
Isovitexin β-glucosyltransferase	2.4.1.106	Silene alba	Isovitexin, UDP-glucose	Isovitexin 2''-O-β-D-glucoside

Quantitative Data for C-Glucosyltransferase (Gt6CGT) from Gentiana triflora

The C-glucosyltransferase from Gentiana triflora (Gt6CGT) has been well-characterized and provides a model for understanding the kinetics of this key enzymatic step.

Parameter	Value	Conditions
Optimal pH	7.5	Assayed in phosphate (B84403) buffer.
pH Stability	6.5 - 9.0	Enzyme retains stability for approximately 1 hour.[10]
Optimal Temperature	50°C
Km (for Apigenin)	0.22 mM
Vmax (for Apigenin)	31.7 nmol/min/mg
Km (for Luteolin)	0.21 mM
Vmax (for Luteolin)	21.1 nmol/min/mg

Note: While the natural substrate is 2-hydroxynaringenin, kinetic studies are often performed with related flavones like apigenin and luteolin (B72000).[10]

Experimental Protocols

The elucidation of the isovitexin biosynthesis pathway has been made possible by a combination of biochemical and molecular biology techniques.

Protocol 1: In Vitro C-Glucosyltransferase (CGT) Activity Assay

This protocol describes a method for determining the activity of a purified or recombinant CGT enzyme.

• Reaction Mixture Preparation:

  • Prepare a reaction buffer (e.g., 50 mM phosphate buffer, pH 7.5).

  • The reaction mixture (total volume of 100 µL) should contain:

    • 50 µM of the acceptor substrate (e.g., 2-hydroxynaringenin or apigenin, dissolved in DMSO).

    • 1 mM UDP-glucose (sugar donor).

    • 1-5 µg of purified recombinant CGT enzyme.

    • Reaction buffer to the final volume.

• Incubation:

  • Incubate the reaction mixture at the enzyme's optimal temperature (e.g., 50°C for Gt6CGT) for a defined period (e.g., 30 minutes).[10]

• Reaction Termination:

  • Stop the reaction by adding an equal volume of methanol (B129727) or by heat inactivation.

• Product Analysis:

  • Centrifuge the mixture to pellet the precipitated protein.

  • Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) to separate the substrate and the product (isovitexin/vitexin).[11]

  • Quantify the product by comparing its peak area to a standard curve of authentic isovitexin.

  • Confirm the identity of the product using Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[11]

Protocol 2: Coupled Enzyme Assay for UDP-Glucose Regeneration

To improve the yield of C-glycosylflavones in vitro and reduce the cost associated with UDP-glucose, a coupled enzyme system can be employed.[10][11]

• System Components:

  • C-Glucosyltransferase (CGT): The primary enzyme for isovitexin synthesis.

  • Sucrose (B13894) Synthase (SuSy): An enzyme that catalyzes the cleavage of sucrose in the presence of UDP to generate UDP-glucose and fructose.[10]

  • Substrates: Apigenin (or other flavone), sucrose, and a catalytic amount of UDP.

• Reaction Setup:

  • Combine CGT and SuSy in a suitable buffer with the substrates.

  • As CGT consumes UDP-glucose to produce isovitexin and UDP, the released UDP is immediately used by SuSy to cleave sucrose, thus regenerating the UDP-glucose pool.[11]

• Optimization and Analysis:

  • Optimize the ratio of the two enzymes and substrate concentrations for maximum conversion.

  • Analyze the final product yield using HPLC as described in Protocol 1. This method allows for a higher turnover number for the expensive UDP-glucose co-substrate.[10]

Mandatory Visualizations

Diagram 1: Isovitexin Biosynthesis Pathway

Caption: The core enzymatic pathway for the biosynthesis of isovitexin from naringenin.

Diagram 2: Experimental Workflow for In Vitro Enzyme Assay

Caption: A typical workflow for the in vitro assay of C-glycosyltransferase activity.

References

• 1. The Advances and Challenges in Enzymatic C-glycosylation of Flavonoids in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 4. The C-Glycosylation of Flavonoids in Cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. The C-glycosylation of flavonoids in cereals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Biosynthesis of Vitexin and Isovitexin: Enzymatic Synthesis of the C-Glucosylflavones Vitexin and Isovitexin with an Enzyme Preparation from Fagopyrum esculentum M. Seedlings | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Production of isoorientin and isovitexin from luteolin and apigenin using coupled catalysis of glycosyltransferase and sucrose synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Pharmacological Properties of Isovitexin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a C-glycosylflavonoid found in various medicinal plants, has garnered significant attention for its diverse pharmacological activities.[1][2] As an isomer of vitexin (B1683572), this natural compound demonstrates a range of therapeutic potentials, including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects.[2][3] This technical guide provides an in-depth overview of the core pharmacological properties of isovitexin, focusing on its mechanisms of action, relevant signaling pathways, and experimental data. The information is tailored for researchers, scientists, and professionals in drug development to facilitate further investigation and potential therapeutic applications.

Anti-inflammatory Properties

Isovitexin exhibits potent anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.[4][5]

Mechanisms of Action

Isovitexin's anti-inflammatory activity is primarily attributed to its ability to inhibit the NF-κB and MAPK signaling pathways.[4][6] In inflammatory models, such as lipopolysaccharide (LPS)-induced inflammation, isovitexin has been shown to suppress the phosphorylation of key MAPK proteins, including JNK, ERK, and p38.[6][7] This inhibition prevents the activation of the NF-κB pathway, a critical regulator of inflammatory gene expression.[6] Consequently, the production of pro-inflammatory cytokines like TNF-α, IL-6, IL-2, and IL-17A is significantly reduced.[6][8] Furthermore, isovitexin downregulates the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes responsible for the production of inflammatory mediators nitric oxide (NO) and prostaglandins, respectively.[6] Another important mechanism is the targeting of SHP2, a protein tyrosine phosphatase, where isovitexin has been shown to inhibit its activation, leading to the downregulation of MAPK and STAT signaling pathways in T cells.[7][8]

Signaling Pathway

Caption: Isovitexin's anti-inflammatory signaling pathway.

Quantitative Data

Experimental Model	Isovitexin Concentration/Dose	Effect	Reference
LPS-induced RAW 264.7 macrophages	25, 50 µg/ml	Decreased phosphorylation of JNK1/2, ERK1/2, and p38. Blocked IκBα phosphorylation and degradation.	[6]
Ginkgolic acids-induced contact dermatitis in mice	10, 20 mg/kg	Inhibited expression of TNF-α, IFN-γ, IL-2, and IL-17A in lymph nodes.	[8][9]
Con A-activated T cells	10, 30, 100 µM	Inhibited phosphorylation of SHP2, MAPK, and STAT signaling pathways.	[7][8]

Experimental Protocols

In Vitro Anti-inflammatory Assay in RAW 264.7 Cells [6]

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Cells are pre-treated with Isovitexin (25 or 50 µg/ml) for 18 hours.

• Induction: Inflammation is induced by exposing the cells to lipopolysaccharide (LPS; 1 µg/ml) for 1 hour (for protein analysis) or 24 hours (for cytokine analysis).

• Analysis:

  • Western Blot: Whole-cell lysates are prepared, and protein levels of phosphorylated and total MAPKs (JNK, ERK, p38), IκBα, and NF-κB p65 are determined.

  • ELISA: The concentrations of TNF-α and IL-6 in the culture supernatant are measured using ELISA kits.

  • RT-PCR: Total RNA is extracted, and the mRNA expression of iNOS and COX-2 is quantified.

Antioxidant Properties

Isovitexin demonstrates significant antioxidant activity by scavenging reactive oxygen species (ROS) and enhancing the endogenous antioxidant defense systems.[3][4]

Mechanisms of Action

The antioxidant effects of isovitexin are mediated through direct and indirect mechanisms. It directly scavenges free radicals, a property attributed to its flavonoid structure with multiple hydroxyl groups.[10] Indirectly, isovitexin activates the Nrf2/HO-1 signaling pathway.[6] Under oxidative stress, isovitexin promotes the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus.[6] In the nucleus, Nrf2 binds to the antioxidant response element (ARE), leading to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1), superoxide (B77818) dismutase (SOD), and glutathione (B108866) (GSH).[6] This enhances the cellular capacity to neutralize ROS and protect against oxidative damage.[6]

Signaling Pathway

Caption: Isovitexin's antioxidant signaling pathway.

Quantitative Data

Experimental Model	Isovitexin Concentration/Dose	Effect	Reference
LPS-induced acute lung injury in mice	Pretreatment with Isovitexin	Increased SOD and GSH content in lung tissues.	[6]
PM2.5-exposed human keratinocytes	10-50 µM	Dramatically inhibited ROS induced by PM2.5.	[11]
Free radical scavenging assays (DPPH, ABTS, superoxide)	N/A	Exhibited potent radical scavenging activity.	[11]

Experimental Protocols

In Vivo Antioxidant Assay in LPS-induced Acute Lung Injury [6]

• Animal Model: Male C57BL/6 mice are used.

• Treatment: Mice are pretreated with Isovitexin (intraperitoneally) for 1 hour.

• Induction: Acute lung injury is induced by intratracheal instillation of LPS.

• Sample Collection: After a set time point (e.g., 6 hours), mice are euthanized, and lung tissues are collected.

• Analysis:

  • Biochemical Assays: Lung homogenates are used to measure the activity of SOD and the content of GSH using commercially available kits.

  • Western Blot: Protein expression of Nrf2 and HO-1 in lung tissues is determined by Western blotting.

Anticancer Properties

Isovitexin has demonstrated promising anticancer activity in various cancer cell lines and animal models through the induction of apoptosis and autophagy, and inhibition of cancer stemness.[12][13][14]

Mechanisms of Action

The anticancer effects of isovitexin are multifaceted. It can induce apoptosis through the mitochondrial pathway, characterized by an increased Bax/Bcl-2 ratio, release of cytochrome c, and activation of caspase-3 and PARP.[15] Isovitexin also triggers autophagy in cancer cells.[15] Furthermore, it has been shown to suppress the properties of cancer stem cells by modulating the DNMT1/miR-34a/Bcl-2 axis.[14] In some cancers, isovitexin's anticancer activity is linked to the modulation of signaling pathways such as PI3K/Akt/mTOR and MAPK.[12][13] In non-small cell lung cancer, isovitexin enhances the antitumor activity of cisplatin (B142131) by inhibiting glucose metabolism through the downregulation of the pyruvate (B1213749) kinase M2 (PKM2)-mediated pathway.[16]

Signaling Pathway

Caption: Isovitexin's anticancer signaling pathways.

Quantitative Data

Cancer Type	Isovitexin Concentration/Dose	Effect	Reference
Osteosarcoma stem cells (U2OS-SC, MG63-SC)	N/A	Repressed survival, induced apoptosis, and decreased stem cell markers (CD133, CD44, etc.).	[14]
Non-small cell lung cancer (A549, H1975)	N/A	Synergistically inhibited proliferation and induced apoptosis with cisplatin.	[16]
Liver cancer cells	N/A	Suppressed cell growth and induced apoptosis via the mitochondrial pathway.	[15]

Experimental Protocols

In Vivo Anticancer Assay in a Xenograft Mouse Model [16]

• Cell Line and Animal Model: Human non-small cell lung cancer A549 cells are used to establish a xenograft model in nude mice.

• Tumor Induction: A549 cells are subcutaneously injected into the flanks of the mice.

• Treatment: Once tumors reach a certain volume, mice are treated with Isovitexin, cisplatin, or a combination of both via intraperitoneal injection.

• Monitoring: Tumor volume and body weight are measured regularly.

• Analysis: At the end of the experiment, tumors are excised, weighed, and processed for histological analysis (e.g., H&E staining) and molecular analysis (e.g., Western blot for apoptosis and signaling pathway proteins).

Neuroprotective Properties

Isovitexin has shown potential as a neuroprotective agent, offering protection against neuronal damage in various models of neurological disorders.[3][17]

Mechanisms of Action

The neuroprotective effects of isovitexin are linked to its antioxidant and anti-inflammatory properties.[17] It can mitigate oxidative stress-induced neuronal damage by scavenging free radicals and upregulating antioxidant enzymes.[17] In models of cognitive dysfunction, isovitexin has been found to restore cognitive function by mediating autophagy through the activation of the PGC-1α/FNDC5 signaling pathway.[17] By reducing neuroinflammation and apoptosis, isovitexin helps to preserve neuronal integrity and function.[3]

Signaling Pathway

Caption: Isovitexin's neuroprotective signaling pathway.

Quantitative Data

Experimental Model	Isovitexin Concentration/Dose	Effect	Reference
Sevoflurane-induced cognitive dysfunction in rats	N/A	Improved cognitive function, inhibited apoptosis, and increased autophagy in the brain.	[17]

Experimental Protocols

In Vivo Neuroprotection Assay in a Rat Model of Cognitive Dysfunction [17]

• Animal Model: Sprague-Dawley rats are used.

• Induction: Cognitive dysfunction is induced by sevoflurane (B116992) anesthesia.

• Treatment: Rats are treated with Isovitexin.

• Behavioral Tests: Cognitive function is assessed using behavioral tests such as the Morris water maze.

• Analysis: After the behavioral tests, brain tissues are collected for molecular analysis.

  • Western Blot: Protein levels of PGC-1α, FNDC5, and markers of apoptosis and autophagy are determined.

  • Immunohistochemistry: The expression and localization of relevant proteins in different brain regions are examined.

Conclusion

Isovitexin is a promising natural compound with a broad spectrum of pharmacological activities. Its ability to modulate multiple key signaling pathways, including NF-κB, MAPK, Nrf2/HO-1, and PI3K/Akt, underscores its therapeutic potential for a variety of diseases driven by inflammation, oxidative stress, and aberrant cell proliferation. The data and experimental protocols summarized in this guide provide a solid foundation for further research and development of isovitexin as a novel therapeutic agent. Future studies should focus on its pharmacokinetic and pharmacodynamic properties, as well as its efficacy and safety in clinical settings.

References

• 1. researchgate.net [researchgate.net]
• 2. A review on the pharmacological effects of vitexin and isovitexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Isovitexin: A Promising Active Compound Found in Nature's Bounty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Isovitexin Suppresses Cancer Stemness Property And Induces Apoptosis Of Osteosarcoma Cells By Disruption Of The DNMT1/miR-34a/Bcl-2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isovitexin (IV) induces apoptosis and autophagy in liver cancer cells through endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Isovitexin restores sevoflurane‑induced cognitive dysfunction by mediating autophagy through activation of the PGC‑1α/FNDC5 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Isovitexin: An In-Depth Technical Guide to its In Vitro Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isovitexin (B1672635), a C-glycosylflavonoid derived from various medicinal and edible plants, has garnered significant scientific interest for its diverse pharmacological activities. This technical guide provides a comprehensive overview of the in vitro mechanisms of action of isovitexin, with a focus on its anti-inflammatory, antioxidant, and anticancer properties. We delve into the molecular signaling pathways modulated by isovitexin, including the MAPK, NF-κB, Nrf2/HO-1, and PI3K/Akt pathways. This document summarizes key quantitative data, outlines experimental methodologies, and presents visual representations of the core signaling cascades to facilitate a deeper understanding of isovitexin's therapeutic potential.

Core Mechanisms of Action

Isovitexin exerts its biological effects through a multi-pronged approach, primarily by modulating key cellular signaling pathways involved in inflammation, oxidative stress, and cancer progression. In vitro studies have consistently demonstrated its ability to interfere with pro-inflammatory cascades, scavenge reactive oxygen species (ROS), induce apoptosis and cell cycle arrest in cancer cells, and inhibit specific enzymes.

Anti-inflammatory Activity

Isovitexin demonstrates potent anti-inflammatory effects by targeting key signaling pathways that regulate the expression of pro-inflammatory mediators. A primary mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][2]

In lipopolysaccharide (LPS)-stimulated macrophages (RAW 264.7 cells), isovitexin has been shown to reduce the secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[3][4] It also inhibits the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes responsible for the production of inflammatory mediators nitric oxide and prostaglandins, respectively.[3][4] This inhibitory effect is achieved by suppressing the phosphorylation of MAPK pathway components and preventing the nuclear translocation of NF-κB.[2][3][4]

Furthermore, isovitexin has been found to inhibit the phosphorylation of SHP2, a protein tyrosine phosphatase, which in turn downregulates the MAPK and STAT signaling pathways in activated T cells.[5][6]

Antioxidant Activity

The antioxidant properties of isovitexin are central to its protective effects against cellular damage. It acts as a direct scavenger of reactive oxygen species (ROS) and enhances the endogenous antioxidant defense systems.[7][8] In vitro assays have confirmed its ability to scavenge DPPH, ABTS, and superoxide (B77818) anion radicals.[9]

A key mechanism underlying its antioxidant effect is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway.[3][4] Isovitexin upregulates the expression of Nrf2, a transcription factor that binds to the antioxidant response element (ARE) in the promoter region of antioxidant genes, leading to the increased expression of protective enzymes like HO-1.[3][4] This pathway plays a crucial role in protecting cells from oxidative stress-induced damage.

Anticancer Activity

Isovitexin exhibits significant anticancer potential through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of cancer stem cell properties.[10][11]

Apoptosis Induction: Isovitexin triggers programmed cell death in various cancer cell lines. In HeLa cervical carcinoma cells, it induces apoptosis through an oxidative stress-mediated pathway and caspase-3 dependent signaling.[12] In other cancer cells, it has been shown to induce the intrinsic apoptosis pathway, characterized by the loss of mitochondrial membrane potential and the release of cytochrome c.[12] Furthermore, isovitexin can upregulate the expression of pro-apoptotic proteins like Bax and PARP, while downregulating the anti-apoptotic protein Bcl-2.[10]

Cell Cycle Arrest: Isovitexin can halt the proliferation of cancer cells by inducing cell cycle arrest, primarily at the G2/M phase.[10] This effect is often associated with the modulation of cyclin-dependent kinases (CDKs) and their regulatory cyclins.

Modulation of Signaling Pathways: The anticancer effects of isovitexin are also mediated by its ability to modulate critical signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/Akt/mTOR and MAPK/ERK pathways.[10] By inhibiting these pathways, isovitexin can suppress tumor growth.

Enzyme Inhibition: Isovitexin has been identified as an inhibitor of specific enzymes implicated in cancer and other diseases. It has been shown to inhibit α-glucosidase, an enzyme involved in carbohydrate digestion, suggesting its potential in managing diabetes.[13] More recently, isovitexin was identified as a novel inhibitor of CYP17A1, a key enzyme in the synthesis of androgens and estrogens, highlighting its therapeutic potential in hormone-dependent cancers like breast cancer.[14] In vitro studies on MCF-7 breast cancer cells demonstrated that isovitexin induces apoptosis at nanomolar concentrations.[14]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies on isovitexin's mechanism of action.

Table 1: Enzyme Inhibition

Enzyme	IC50 Value	Cell Line/System	Reference
α-glucosidase	6.7 µg/mL	Bacillus stearothermophilus	[13]
CYP17A1	< 10 nM (for 46% apoptosis)	MCF-7	[14]

Table 2: Antioxidant Activity

Assay	IC50 Value	Reference
DPPH radical scavenging	1.72 mg/mL	[9]

Table 3: Cytotoxicity

Cell Line	Treatment	Effect	Reference
RAW 264.7	Up to 100 µg/mL Isovitexin	No significant toxicity	[3]
HaCaT	0-50 µM Isovitexin	No significant change in cell viability	[9]

Experimental Protocols

This section outlines the general methodologies employed in the in vitro studies of isovitexin.

Cell Culture and Treatments

• Cell Lines: A variety of cell lines have been utilized, including:

  • Macrophages: RAW 264.7 (for inflammation studies)

  • Cancer Cell Lines: HeLa (cervical cancer), A549 (non-small cell lung cancer), SK-Hep-1 (liver cancer), MCF-7 (breast cancer)[7][12][14]

  • Keratinocytes: HaCaT (for skin protection studies)[9]

• Culture Conditions: Cells are typically cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum (FBS), L-glutamine, penicillin, and streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are pre-treated with varying concentrations of isovitexin for a specified duration before being stimulated with an agonist (e.g., LPS for inflammation, H2O2 for oxidative stress) or analyzed for its direct effects.

Key In Vitro Assays

• Cell Viability Assay (MTT Assay): Used to assess the cytotoxicity of isovitexin and its protective effects against cytotoxic agents. Cells are treated with isovitexin and/or a toxic substance, followed by incubation with MTT solution. The resulting formazan (B1609692) crystals are dissolved, and the absorbance is measured to determine cell viability.[5]

• Cytokine Measurement (ELISA): Enzyme-linked immunosorbent assay (ELISA) kits are used to quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in cell culture supernatants.

• Western Blot Analysis: This technique is used to determine the expression levels of specific proteins involved in signaling pathways (e.g., phosphorylated forms of MAPKs, NF-κB, Akt) and apoptosis (e.g., Bcl-2, Bax, cleaved caspases).[5]

• Reactive Oxygen Species (ROS) Detection: Intracellular ROS levels are measured using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA). The fluorescence intensity, which is proportional to the amount of ROS, is quantified using flow cytometry or fluorescence microscopy.[9]

• Apoptosis Assays (Flow Cytometry): Apoptosis is often assessed by staining cells with Annexin V and propidium (B1200493) iodide (PI) followed by flow cytometry analysis. Annexin V-positive cells are considered apoptotic.[5]

• Enzyme Inhibition Assays: The inhibitory activity of isovitexin against specific enzymes like α-glucosidase is determined by incubating the enzyme with isovitexin and a substrate. The product formation is measured spectrophotometrically to calculate the percentage of inhibition and the IC50 value.[13]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by isovitexin and a general experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 6. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. <i>In vitro</i> and <i>in vivo </i><i>a</i>-glucosidase inhibition of vitexin and isovitexin [morressier.com]
• 14. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Antioxidant and Anti-inflammatory Effects of Isovitexin (B1672635)

Introduction

Isovitexin, a C-glycosylflavone isomer of vitexin, is a naturally occurring flavonoid found in various plants such as passionflower, rice hulls, and cannabis.[1][2] This compound has garnered significant attention within the scientific community for its diverse pharmacological activities, most notably its potent antioxidant and anti-inflammatory properties.[2][3] This guide provides a comprehensive overview of the mechanisms of action, quantitative efficacy, and experimental methodologies related to the antioxidant and anti-inflammatory effects of isovitexin, intended to support further research and drug development endeavors.

Antioxidant Effects of Isovitexin

Isovitexin exerts its antioxidant effects through two primary mechanisms: direct scavenging of reactive oxygen species (ROS) and upregulation of endogenous antioxidant defense systems.[3][4]

Quantitative Antioxidant Activity

The antioxidant capacity of isovitexin has been quantified using various in vitro assays, with the half-maximal inhibitory concentration (IC50) being a key metric. A lower IC50 value indicates a higher antioxidant potential.

Assay	Compound	IC50 (mg/mL)	Source
DPPH Radical Scavenging	Isovitexin	1.72	[5]
DPPH Radical Scavenging	Ascorbic Acid (Standard)	2.19	[5]
ABTS•+ Radical Scavenging	Isovitexin	0.94 ± 0.01	[5]
ABTS•+ Radical Scavenging	Trolox (Standard)	0.06 ± 0.01	[5]
Superoxide Anion Scavenging	Isovitexin	0.18	[5]
Superoxide Anion Scavenging	Ascorbic Acid (Standard)	0.36	[5]

In Vivo Antioxidant Effects in LPS-Induced Acute Lung Injury Model

In a lipopolysaccharide (LPS)-induced acute lung injury (ALI) mouse model, pretreatment with isovitexin demonstrated significant antioxidant effects.

Parameter	Treatment Group	Result	Source
Malondialdehyde (MDA) Level	LPS + Isovitexin (50 or 100 mg/kg)	Significantly decreased	[6][7]
Superoxide Dismutase (SOD) Activity	LPS + Isovitexin (50 or 100 mg/kg)	Significantly increased	[6][7]
Glutathione (GSH) Content	LPS + Isovitexin (50 or 100 mg/kg)	Significantly increased	[6][7]

Anti-inflammatory Effects of Isovitexin

Isovitexin has been shown to mitigate inflammatory responses by inhibiting the production of pro-inflammatory mediators and modulating key inflammatory signaling pathways.[6][8]

In Vitro Anti-inflammatory Effects in LPS-Stimulated RAW 264.7 Macrophages

Inflammatory Mediator	Treatment Group	Effect	Source
TNF-α Production	LPS + Isovitexin	Significantly inhibited	[6][8]
IL-6 Production	LPS + Isovitexin	Significantly inhibited	[6][8]
iNOS mRNA and Protein Expression	LPS + Isovitexin	Suppressed	[6][8]
COX-2 mRNA and Protein Expression	LPS + Isovitexin	Suppressed	[6][8]

In Vivo Anti-inflammatory Effects in LPS-Induced Acute Lung Injury Model

Inflammatory Mediator	Treatment Group	Effect	Source
TNF-α in Bronchoalveolar Lavage Fluid (BALF)	LPS + Isovitexin (50 or 100 mg/kg)	Significantly decreased	[1][6]
IL-6 in Bronchoalveolar Lavage Fluid (BALF)	LPS + Isovitexin (50 or 100 mg/kg)	Significantly decreased	[1][6]
iNOS Protein Expression in Lung Tissue	LPS + Isovitexin (50 or 100 mg/kg)	Effectively inhibited	[1][6]
COX-2 Protein Expression in Lung Tissue	LPS + Isovitexin (50 or 100 mg/kg)	Effectively inhibited	[1][6]
Myeloperoxidase (MPO) Activity in Lung Homogenates	LPS + Isovitexin (50 or 100 mg/kg)	Significantly decreased	[1][6]

Signaling Pathways Modulated by Isovitexin

Isovitexin's antioxidant and anti-inflammatory effects are mediated through the modulation of several key signaling pathways.

Nrf2/HO-1 Pathway Activation

Isovitexin upregulates the nuclear factor erythroid 2-related factor 2 (Nrf2) and heme oxygenase 1 (HO-1) signaling pathway, which plays a crucial role in the cellular defense against oxidative stress.[6][7][9]

Caption: Activation of the Nrf2/HO-1 signaling pathway by Isovitexin.

Inhibition of NF-κB and MAPK Pathways

Isovitexin has been demonstrated to inhibit the lipopolysaccharide (LPS)-induced inflammatory response by suppressing the activation of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[6][8]

Caption: Inhibition of NF-κB and MAPK pathways by Isovitexin.

Experimental Protocols

In Vitro Antioxidant Assays

A general workflow for assessing the in vitro antioxidant activity of isovitexin is as follows:

Caption: General experimental workflow for in vitro antioxidant assays.

• DPPH Radical Scavenging Assay: This assay is based on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[10]

  • A solution of DPPH in methanol (B129727) is prepared.

  • Various concentrations of isovitexin are added to the DPPH solution.

  • The mixture is incubated in the dark at room temperature.

  • The absorbance is measured at approximately 517 nm using a spectrophotometer.

  • The percentage of scavenging activity is calculated relative to a control.[10]

• ABTS Radical Cation Scavenging Assay: This assay involves the generation of the ABTS radical cation (ABTS•+).

  • ABTS•+ is produced by reacting ABTS with potassium persulfate.

  • The ABTS•+ solution is diluted with a buffer to a specific absorbance.

  • Different concentrations of isovitexin are added to the ABTS•+ solution.

  • The absorbance is measured after a set incubation period.

  • The percentage of inhibition is calculated.

In Vivo Lipopolysaccharide (LPS)-Induced Acute Lung Injury (ALI) Model

This model is used to evaluate the in vivo anti-inflammatory and antioxidant effects of isovitexin.[1][6]

• Animal Model: Male C57BL/6 or ICR mice are typically used.[6][11]

• Grouping: Mice are randomly divided into groups: control, isovitexin only, LPS only, and LPS + isovitexin (at various doses).[1][6]

• Treatment: The isovitexin groups are pretreated with isovitexin (e.g., 50 or 100 mg/kg, intraperitoneally) one hour before the LPS challenge.[1][6]

• LPS Challenge: ALI is induced by intratracheal or intranasal administration of LPS.

• Sample Collection: After a specific period (e.g., 12 hours), bronchoalveolar lavage fluid (BALF) and lung tissues are collected for analysis.[1]

• Analysis:

  • Inflammatory Cytokines: Levels of TNF-α and IL-6 in BALF are measured by ELISA.[6]

  • Oxidative Stress Markers: MPO, MDA, SOD, and GSH levels in lung homogenates are determined using commercial assay kits.[6]

  • Protein Expression: The expression of iNOS, COX-2, Nrf2, and HO-1 in lung tissues is analyzed by Western blot.[6]

  • Histopathology: Lung tissues are processed for histological evaluation to assess inflammatory cell infiltration and tissue damage.[6]

Cell Culture and In Vitro Anti-inflammatory Assays

• Cell Line: RAW 264.7 mouse macrophage cell line is commonly used.[1][6]

• Treatment: Cells are pretreated with various concentrations of isovitexin for one hour, followed by stimulation with LPS (e.g., 2 µg/ml) for 24 hours.[1][6]

• Analysis:

  • Cytokine Measurement: The levels of TNF-α and IL-6 in the cell culture supernatant are quantified by ELISA.[6]

  • Gene and Protein Expression: The expression of iNOS and COX-2 at both the mRNA (real-time PCR) and protein (Western blot) levels is determined.[6]

  • Signaling Pathway Analysis: The phosphorylation status of MAPK and NF-κB pathway components is analyzed by Western blot.[6]

The available evidence strongly supports the potent antioxidant and anti-inflammatory properties of isovitexin. Its ability to directly scavenge free radicals and modulate key signaling pathways, such as Nrf2/HO-1, NF-κB, and MAPK, underscores its therapeutic potential for conditions associated with oxidative stress and inflammation. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and harness the beneficial effects of isovitexin.

References

• 1. ijbs.com [ijbs.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways [ijbs.com]
• 9. [PDF] Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways | Semantic Scholar [semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Neuroprotective Properties of Isovitexin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isovitexin (B1672635), a naturally occurring flavone (B191248) C-glycoside, has emerged as a promising therapeutic candidate for neurodegenerative diseases. This technical guide provides a comprehensive overview of the neuroprotective properties of isovitexin, with a focus on its underlying molecular mechanisms, experimental validation, and quantitative effects. Through its potent anti-inflammatory, antioxidant, and anti-apoptotic activities, isovitexin modulates key signaling pathways implicated in neuronal survival and function. This document summarizes the current state of research, presenting detailed experimental protocols and structured quantitative data to facilitate further investigation and drug development efforts in the field of neuroprotection.

Core Neuroprotective Mechanisms of Isovitexin

Isovitexin exerts its neuroprotective effects through a multi-pronged approach, primarily by mitigating neuroinflammation, oxidative stress, and apoptosis. These protective actions are mediated by the modulation of several critical intracellular signaling cascades.

Anti-Inflammatory Effects

Neuroinflammation, often mediated by activated microglia, is a hallmark of many neurodegenerative disorders. Isovitexin has been shown to suppress the pro-inflammatory M1 phenotype and promote the anti-inflammatory M2 phenotype in microglia.[1] This is achieved by inhibiting key inflammatory pathways:

• NF-κB Signaling: Isovitexin inhibits the nuclear translocation of the p65 subunit of NF-κB, a pivotal transcription factor that governs the expression of pro-inflammatory cytokines and enzymes.[2][3] This leads to a significant reduction in the production of inflammatory mediators such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), inducible nitric oxide synthase (iNOS), and cyclooxygenase-2 (COX-2).[2][3][4]

• MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathway, including p38, JNK, and ERK, plays a crucial role in inflammatory responses. Isovitexin has been demonstrated to suppress the phosphorylation and activation of these MAPK signaling components.[5]

Antioxidant Effects

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a major contributor to neuronal damage. Isovitexin enhances the cellular antioxidant capacity through:

• Nrf2/HO-1 Pathway Activation: Isovitexin activates the nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response.[2][3] Activated Nrf2 translocates to the nucleus and induces the expression of various antioxidant enzymes, most notably heme oxygenase-1 (HO-1).[2][3][4]

Anti-Apoptotic Effects

Apoptosis, or programmed cell death, is a critical process in the progressive loss of neurons in neurodegenerative diseases. Isovitexin promotes neuronal survival by:

• PI3K/Akt Signaling: Isovitexin activates the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, a key cascade in promoting cell survival and inhibiting apoptosis.[6]

• Modulation of Apoptotic Proteins: Isovitexin has been shown to regulate the expression of key apoptotic proteins, although specific data on the Bcl-2 family and caspases in neuroprotection models is still emerging.[7]

Quantitative Data Summary

The following tables summarize the quantitative data from various in vitro and in vivo studies investigating the neuroprotective effects of isovitexin.

Table 1: In Vitro Efficacy of Isovitexin

Model System	Neurotoxic Insult	Isovitexin Concentration	Key Findings	Reference
BV-2 Microglial Cells	Lipopolysaccharide (LPS)	10, 20, 50, 100 µM	Dose-dependent inhibition of TNF-α, IL-6, iNOS, and COX-2 production.	[2][3]
BV-2 Microglial Cells	Lipopolysaccharide (LPS)	200 µg/mL	Promoted M2 microglial polarization and suppressed M1 markers.	[1]
RAW 264.7 Macrophages	Lipopolysaccharide (LPS)	25, 50 µg/ml	Reduced nuclear translocation of NF-κB (p65) and suppressed MAPK phosphorylation.	[2][3]
Concanavalin A-activated T cells	-	10, 30, 100 µM	Induced apoptosis and inhibited pro-inflammatory cytokine expression.	[7][8]

Table 2: In Vivo Efficacy of Isovitexin

Animal Model	Disease/Injury Model	Isovitexin Dosage	Route of Administration	Key Findings	Reference
Rats	Sevoflurane-induced cognitive dysfunction	Not Specified	Not Specified	Improved cognitive function and inhibited sevoflurane-induced cell apoptosis.	[9]
ICR Mice	Ginkgolic acids-induced contact dermatitis	10, 20 mg/kg	Not Specified	Inhibited the expression of pro-inflammatory cytokines (TNF-α, IFN-γ, IL-2, IL-17A) in lymph nodes and serum.	[8]

Detailed Experimental Protocols

This section provides an overview of the methodologies employed in key experiments cited in the literature.

In Vitro Neuroinflammation Model (LPS-induced BV-2 Cells)

• Cell Culture: BV-2 microglial cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Treatment: Cells are pre-treated with various concentrations of isovitexin (e.g., 10, 20, 50, 100 µM) for 1-2 hours, followed by stimulation with lipopolysaccharide (LPS; e.g., 1 µg/mL) for a specified duration (e.g., 6-24 hours).

• Cytokine Measurement (ELISA): The levels of pro-inflammatory cytokines (TNF-α, IL-6) in the cell culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Western Blot Analysis:

  • Cell lysates are prepared, and protein concentrations are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., p-p65, p65, p-p38, p38, Nrf2, HO-1, β-actin).

  • After washing, the membrane is incubated with HRP-conjugated secondary antibodies.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantitative Real-Time PCR (qRT-PCR):

  • Total RNA is extracted from the cells and reverse-transcribed into cDNA.

  • qRT-PCR is performed using specific primers for target genes (e.g., TNF-α, IL-6, iNOS, COX-2) and a housekeeping gene (e.g., GAPDH) for normalization.

In Vivo Cognitive Dysfunction Model (Sevoflurane-induced)

• Animal Model: Adult male Sprague-Dawley rats are commonly used.

• Anesthesia and Treatment: Rats are exposed to sevoflurane (B116992) (e.g., 3%) for a specific duration (e.g., 2 hours) to induce cognitive impairment. Isovitexin is administered (e.g., intraperitoneally) at specified doses before or after anesthesia.

• Behavioral Testing (Morris Water Maze):

  • Spatial learning and memory are assessed using the Morris water maze test.

  • Parameters such as escape latency (time to find the hidden platform) and the number of platform crossings are recorded.

• Immunohistochemistry:

  • Animals are euthanized, and brain tissues (e.g., hippocampus) are collected.

  • Brain sections are prepared and stained with specific antibodies to assess neuronal apoptosis (e.g., TUNEL staining) or protein expression.

• Biochemical Analysis: Brain homogenates can be used for Western blotting or ELISA to analyze the expression of relevant proteins and cytokines.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), visualize the key signaling pathways modulated by isovitexin and a general experimental workflow for its neuroprotective evaluation.

A general experimental workflow for evaluating the neuroprotective effects of isovitexin.

Isovitexin activates the Nrf2/HO-1 signaling pathway to enhance the antioxidant response.

Isovitexin suppresses neuroinflammation by inhibiting the MAPK and NF-κB signaling pathways.

Isovitexin promotes neuronal survival by activating the pro-survival PI3K/Akt signaling pathway.

Conclusion and Future Directions

Isovitexin demonstrates significant neuroprotective potential through its well-defined anti-inflammatory, antioxidant, and anti-apoptotic mechanisms. The modulation of key signaling pathways such as Nrf2/HO-1, NF-κB, MAPK, and PI3K/Akt underscores its multifaceted therapeutic promise. The presented quantitative data and experimental protocols provide a solid foundation for researchers and drug development professionals to advance the study of isovitexin.

Future research should focus on:

• Pharmacokinetic and Pharmacodynamic Studies: Elucidating the bioavailability, blood-brain barrier permeability, and optimal dosing regimens for isovitexin.

• Chronic Neurodegenerative Models: Evaluating the long-term efficacy of isovitexin in more complex animal models of diseases like Alzheimer's and Parkinson's.

• Target Identification and Validation: Further pinpointing the direct molecular targets of isovitexin to refine its mechanism of action.

• Clinical Trials: Translating the promising preclinical findings into well-designed clinical trials to assess the safety and efficacy of isovitexin in human patients.

By addressing these key areas, the full therapeutic potential of isovitexin as a neuroprotective agent can be realized, offering new hope for the treatment of debilitating neurodegenerative diseases.

References

• 1. Isovitexin-Mediated Regulation of Microglial Polarization in Lipopolysaccharide-Induced Neuroinflammation via Activation of the CaMKKβ/AMPK-PGC-1α Signaling Axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isovitexin Depresses Osteoarthritis Progression via the Nrf2/NF-κB Pathway: An in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulatory effect of isovitexin on MAPK/NF- κ B signal in mice with acute ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isovitexin restores sevoflurane‑induced cognitive dysfunction by mediating autophagy through activation of the PGC‑1α/FNDC5 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Anticancer Potential of Isovitexin: A Preclinical In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the preclinical anticancer activities of isovitexin (B1672635), a naturally occurring flavonoid glycoside. Isovitexin has demonstrated significant potential as a therapeutic agent by modulating key signaling pathways involved in tumorigenesis, including apoptosis, cell cycle progression, and metastasis. This guide synthesizes findings from various in vitro and in vivo studies, presenting quantitative data, detailed experimental protocols, and visual representations of its molecular mechanisms to support further research and development.

In Vitro Anticancer Activities

Isovitexin exhibits a broad spectrum of anticancer effects across various cancer cell lines, primarily through cytotoxicity, induction of apoptosis, cell cycle arrest, and inhibition of metastasis.

Cytotoxicity and Antiproliferative Effects

Isovitexin has been shown to inhibit the proliferation of multiple cancer cell types, including colon, breast, prostate, ovarian, and lung cancer. The half-maximal inhibitory concentration (IC50) values from various studies are summarized below, highlighting its potency. In MCF-7 breast cancer cells, isovitexin was found to be cytotoxic, causing 46% apoptosis at concentrations below 10 nM.

Table 1: IC50 Values of Isovitexin in Various Cancer Cell Lines

Cancer Type	Cell Line	IC50 Value (µM)	Incubation Time (h)	Citation
Breast Cancer	MCF-7	< 0.01	Not Specified
Lung Cancer (NSCLC)	A549	Not Specified	Not Specified
Lung Cancer (NSCLC)	H1975	Not Specified	Not Specified
Colon Cancer	HCT116	Not Specified	Not Specified
Hepatocellular Carcinoma	HepG2	Not Specified	Not Specified
Cervical Cancer	HeLa	Not Specified	Not Specified
Leukemia	U937	Not Specified	Not Specified

Note: Specific IC50 values were not consistently reported across all reviewed literature, which often described general cytotoxic effects.

Induction of Apoptosis

A primary mechanism of isovitexin's anticancer activity is the induction of programmed cell death, or apoptosis. This is achieved through the modulation of key regulatory proteins in both the intrinsic and extrinsic apoptotic pathways. Studies have shown that isovitexin treatment leads to:

• Upregulation of Pro-Apoptotic Proteins: Increased expression of Bax and Caspase-3.

• Downregulation of Anti-Apoptotic Proteins: Decreased expression of Bcl-2.

• Activation of Caspases: Strong cleavage of PARP and activation of caspase-3 and caspase-8 have been observed.

• Involvement of p53: Isovitexin has demonstrated apoptotic effects through the p53 signaling pathway in human cancer cell lines.

In colon cancer cells, the apoptosis rate was significantly higher in the isovitexin-treated group compared to the control. Similarly, in osteosarcoma stem-like cells, isovitexin effectively promoted apoptotic cell death.

Cell Cycle Arrest

Isovitexin has been found to impede cancer cell proliferation by inducing cell cycle arrest, predominantly at the G2/M phase. This effect is associated with the modulation of cyclin-dependent kinases (CDKs) and their regulatory proteins. For instance, isovitexin has been shown to upregulate p21, a CDK inhibitor, which contributes to halting the cell cycle.

Inhibition of Metastasis

The anti-metastatic potential of isovitexin has been demonstrated in preclinical models. It significantly attenuates the migration and invasion of cancer cells. A key mechanism is the suppression of Hypoxia-Inducible Factor 1-alpha (HIF-1α) and a reduction in hypoxia-induced genes, which are crucial for tumor progression and metastasis. Furthermore, isovitexin inhibits epithelial-mesenchymal transition (EMT), a critical process for cancer cell dissemination.

Effects on Cancer Stem Cells (CSCs)

Isovitexin has shown the ability to target cancer stem cells (CSCs), which are implicated in tumor initiation, resistance to therapy, and recurrence. In osteosarcoma, isovitexin represses sphere formation and reduces the expression of CSC markers like CD133, CD44, ABCG2, and ALDH1. It also inhibits the stemness and carcinogenicity of hepatic carcinoma stem-like cells by suppressing MnSOD and downregulating FoxM1.

In Vivo Anticancer Efficacy

The anticancer effects of isovitexin observed in vitro have been corroborated by in vivo animal studies. Xenograft models using human cancer cells have shown that isovitexin administration can significantly inhibit tumor growth.

Table 2: In Vivo Antitumor Efficacy of Isovitexin

Cancer Model	Treatment	Outcome	Citation
Colon Cancer (HCT116 Xenograft)	Isovitexin	41.74% tumor inhibition rate; reduced tumor weight and volume.
Osteosarcoma (U2OS-SC Xenograft)	Isovitexin	Significantly decreased tumor size, volume, and weight.
Lung Cancer (A549 Xenograft)	Isovitexin + Cisplatin (B142131)	Potentiated the inhibition of tumor growth by cisplatin.
Hepatocellular Carcinoma (MHCC97H Xenograft)	Isovitexin	Inhibited tumor growth and reduced FoxM1 and MnSOD expression.
Lung Cancer Stem-Like Cells	Isovitexin (12.5, 25, 50 mg/kg)	Dose-dependent inhibition of tumor growth and MnSOD expression.

Molecular Mechanisms of Action

Isovitexin exerts its anticancer effects by modulating a complex network of signaling pathways. Its ability to influence multiple targets makes it a promising candidate for cancer therapy.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is common in cancer. Isovitexin has been shown to be a potent inhibitor of this pathway. It decreases the phosphorylation of key components including PI3K, Akt, and mTOR in tumor tissues. Inhibition of this pathway by isovitexin contributes to the induction of apoptosis and suppression of EMT in colon cancer cells.

Caption: Isovitexin inhibits the PI3K/Akt/mTOR signaling pathway.

MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular Signal-Regulated Kinase (ERK) pathway is another critical signaling cascade that governs cell proliferation, differentiation, and survival. Isovitexin has been reported to downregulate the expression of ERK1/2, thereby contributing to its pro-apoptotic and antiproliferative effects.

Wnt/β-catenin Pathway

The Wnt/β-catenin signaling pathway is crucial for embryogenesis and tissue homeostasis, and its aberrant activation is a hallmark of many cancers, including colorectal cancer. Isovitexin has been shown to suppress this pathway, which contributes to its ability to reduce cancer cell proliferation, invasion, and migration.

Regulation of Apoptosis and Cell Cycle

As detailed in previous sections, isovitexin directly influences the cellular machinery of apoptosis and the cell cycle. It modulates the expression of Bcl-2 family proteins and caspases to promote apoptosis. Furthermore, it induces G2/M phase cell cycle arrest, providing a dual mechanism to halt cancer progression.

Caption: Isovitexin induces G2/M cell cycle arrest.

DNMT1/miR-34a/Bcl-2 Axis in Osteosarcoma Stem-Like Cells

In osteosarcoma stem-like cells (OSLCs), isovitexin's mechanism involves epigenetic regulation. It inhibits the expression and activity of DNA methyltransferase 1 (DNMT1). This leads to the re-expression of microRNA-34a (miR-34a), which is often silenced in cancer. MiR-34a, in turn, targets and downregulates the anti-apoptotic protein Bcl-2, thereby inducing apoptosis and suppressing the stemness of OSLCs.

Caption: Isovitexin disrupts the DNMT1/miR-34a/Bcl-2 axis in OSLCs.

Experimental Methodologies

To ensure the reproducibility and validation of the findings on isovitexin, it is crucial to follow standardized experimental protocols. Below are detailed methodologies for key in vitro assays used to assess its anticancer potential.

MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Treatment: Treat the cells with various concentrations of isovitexin and a vehicle control. Include wells with medium only for background control.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubation with MTT: Incubate for 2 to 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from the sample readings. Calculate cell viability as a percentage of the vehicle-treated control.

Annexin V/PI Flow Cytometry for Apoptosis

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Culture and Treatment: Seed cells (e.g., 1 x 10^6 cells in a T25 flask) and treat with isovitexin for the desired time.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsinization.

• Washing: Wash the cells twice with ice-cold PBS and centrifuge at approximately 670 x g for 5 minutes at room temperature.

• Resuspension: Resuspend the cell pellet in 1X Annexin-binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blotting for Protein Expression Analysis

Western blotting is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.

Protocol:

• Cell Lysis: After treatment with isovitexin, wash cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Sample Preparation: Mix the cell lysate with SDS sample buffer and boil at 95°C for 5 minutes.

• Gel Electrophoresis: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific to the target protein overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and visualize them by exposing the membrane to X-ray film or using a digital imaging system.

Caption: A typical experimental workflow for in vitro analysis of isovitexin.

Conclusion and Future Perspectives

The preclinical data strongly support the anticancer potential of isovitexin. Its ability to induce apoptosis and cell cycle arrest, inhibit metastasis, and target cancer stem cells through the modulation of multiple critical signaling pathways highlights its promise as a multi-targeted therapeutic agent. The synergistic effects observed when combined with conventional chemotherapeutics like cisplatin suggest its potential role in combination therapies to enhance efficacy and overcome drug resistance.

Future research should focus on several key areas:

• Pharmacokinetic and Pharmacodynamic Studies: To optimize dosing and administration routes for clinical translation.

• Toxicology Studies: To establish a comprehensive safety profile.

• Clinical Trials: To evaluate the efficacy and safety of isovitexin in cancer patients.

• Biomarker Identification: To identify patient populations most likely to respond to isovitexin treatment.

Preliminary Toxicity Profile of Isovitexin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin, a C-glycosylflavone found in various medicinal plants, has garnered significant interest for its potential therapeutic properties, including antioxidant, anti-inflammatory, and anti-cancer activities. As with any compound intended for therapeutic development, a thorough understanding of its toxicity profile is paramount. This technical guide provides a comprehensive overview of the preliminary toxicity studies conducted on Isovitexin, presenting quantitative data, detailed experimental protocols, and insights into the molecular signaling pathways involved.

Quantitative Toxicity Data

The following tables summarize the key quantitative findings from acute, sub-chronic, and in vitro toxicity studies of Isovitexin and plant extracts containing it.

Table 1: Acute and Sub-Chronic Oral Toxicity of Isovitexin-Containing Extract in Rats

Study Type	Guideline	Species	Vehicle	Dose Levels Tested (mg/kg body weight)	Key Findings	Reference
Acute Oral Toxicity (Limit Test)	OECD 420	Rat (SD)	0.5% CMC	5000	LD50 > 5000 mg/kg. No mortality or clinical signs of toxicity observed.	[1]
28-Day Sub-Chronic Oral Toxicity	OECD 407	Rat (SD)	0.5% CMC	750, 1250, 2500	No-Observed-Adverse-Effect Level (NOAEL) = 2500 mg/kg. No significant adverse effects on body weight, hematology, clinical chemistry, or histopathology. A dose-dependent increase in serum urea (B33335) was noted.	[1]

Note: The studies were conducted on a standardized methanolic extract of Ficus deltoidea leaves, containing Isovitexin.

Table 2: In Vitro Cytotoxicity of Isovitexin

Cell Line	Assay Type	Exposure Time	IC50 Value (µM)	Observations	Reference
Human Colon Cancer (HCT116)	CCK-8	Not Specified	29.79 ± 2.32	Dose-dependent inhibition of cell proliferation.
Human Colon Cancer (LoVo)	CCK-8	Not Specified	19.31 ± 2.49	Dose-dependent inhibition of cell proliferation.
Human Colon Cancer (HT29)	CCK-8	Not Specified	37.24 ± 2.56	Dose-dependent inhibition of cell proliferation.
Human Colon Cancer (SW480)	CCK-8	Not Specified	33.53 ± 2.45	Dose-dependent inhibition of cell proliferation.
Human Colonic Epithelial Cells (HCECs)	CCK-8	Not Specified	> 80	Little to no cytotoxicity observed.
Human Breast Cancer (MCF-7)	Not Specified	Not Specified	< 0.01 (10 nM)	Induced 46% apoptosis.
Human Keratinocyte (HaCaT)	MTT	24 h	> 50	No significant change in cell viability at concentrations up to 50 µM.
Mouse Macrophage (RAW 264.7)	MTT	24 h	> 100 µg/mL	No significant toxicity up to 100 µg/mL. Significant cytotoxicity at 200 µg/mL.

Table 3: Genotoxicity of Isovitexin-Containing Extract

Test System	Guideline/Method	Strains/Cells Used	Metabolic Activation (S9)	Concentrations Tested	Results	Reference
Bacterial Reverse Mutation Assay (Ames Test)	OECD 471	Salmonella typhimurium TA98, TA100	With and without	Up to 500 mg/plate	Non-mutagenic. No increase in revertant colonies.	[1]

Experimental Protocols

This section details the methodologies employed in the key toxicity studies cited.

Acute Oral Toxicity Study (OECD Guideline 420: Fixed Dose Procedure)

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Healthy, young adult Sprague-Dawley rats (female).

• Housing and Feeding: Animals are housed in standard conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad libitum, except for an overnight fast before substance administration.

• Dose Administration: A limit dose of 5000 mg/kg body weight of the test substance (dissolved in a suitable vehicle like 0.5% carboxymethyl cellulose) is administered to a single group of animals by oral gavage. A control group receives the vehicle alone.

• Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern), and changes in body weight for 14 days.

• Endpoint: The study determines if the LD50 is above or below the limit dose. A gross necropsy of all animals is performed at the end of the observation period.

28-Day Sub-Chronic Oral Toxicity Study (OECD Guideline 407)

• Objective: To evaluate the potential adverse effects of a substance following repeated oral administration for 28 days.

• Test Animals: Healthy, young adult Sprague-Dawley rats (both sexes).

• Experimental Groups: At least three dose groups and a control group (vehicle only) are used, with an equal number of male and female animals in each group.

• Dose Administration: The test substance is administered daily by oral gavage at the same time each day for 28 consecutive days.

• Observations:

  • Clinical Observations: Daily checks for signs of toxicity and mortality.

  • Body Weight and Food/Water Consumption: Recorded weekly.

  • Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study for analysis of parameters such as red and white blood cell counts, hemoglobin, platelets, and markers of liver and kidney function.

  • Gross Necropsy and Histopathology: All animals are subjected to a full gross necropsy. Organs are weighed, and tissues are preserved for microscopic examination.

• Endpoint: Determination of the No-Observed-Adverse-Effect Level (NOAEL).

Bacterial Reverse Mutation Test (Ames Test - OECD Guideline 471)

• Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

• Test Strains: Multiple strains of S. typhimurium (e.g., TA98, TA100) are used to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The test is performed with and without the addition of a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolic processes in mammals.

• Procedure:

  • The test substance at various concentrations is mixed with the bacterial tester strain and, if applicable, the S9 mix.

  • This mixture is then plated on a minimal glucose agar (B569324) medium lacking histidine.

  • The plates are incubated at 37°C for 48-72 hours.

• Endpoint: The number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To assess the cytotoxic effect of a substance on cultured cells by measuring their metabolic activity.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to attach.

  • The cells are then treated with various concentrations of the test substance for a specific duration (e.g., 24, 48, or 72 hours).

  • After the treatment period, the MTT reagent is added to each well, and the plate is incubated for a few hours.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Endpoint: The half-maximal inhibitory concentration (IC50), the concentration of the substance that causes a 50% reduction in cell viability, is calculated.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways potentially involved in Isovitexin's toxicological and protective effects, as well as a typical experimental workflow for assessing cytotoxicity.

Cytotoxicity Assessment Workflow

Isovitexin's effect on PI3K/Akt/mTOR pathway

Isovitexin's modulation of MAPK/NF-κB pathway

Activation of the Nrf2 pathway by Isovitexin

Conclusion

The preliminary toxicity data for Isovitexin suggests a favorable safety profile. In vivo studies on an Isovitexin-containing extract indicate a high LD50 and a high NOAEL in sub-chronic studies. In vitro studies demonstrate selective cytotoxicity towards cancer cells over normal cells. Furthermore, genotoxicity assays have not revealed any mutagenic potential. The modulation of key signaling pathways such as PI3K/Akt/mTOR, MAPK, NF-κB, and Nrf2 appears to be central to both its therapeutic and toxicological effects. Further comprehensive toxicity studies on pure Isovitexin, including chronic toxicity, reproductive toxicity, and carcinogenicity, are warranted to fully establish its safety for potential clinical applications. This guide serves as a foundational resource for researchers and drug development professionals in the continued investigation of Isovitexin.

References

• 1. elsevier.es [elsevier.es]

Isovitexin: A Technical Guide to Bioavailability and Pharmacokinetics for the Research Professional

An In-depth Examination of the Absorption, Distribution, Metabolism, and Excretion of a Promising Natural Flavonoid

This technical guide provides a comprehensive overview of the current scientific understanding of the bioavailability and pharmacokinetics of isovitexin (B1672635), a naturally occurring C-glycosylflavone found in various medicinal and edible plants.[1][2] With a growing body of research highlighting its therapeutic potential, including antioxidant, anti-inflammatory, and anticancer properties, a thorough understanding of its behavior in the body is crucial for the development of isovitexin-based therapeutics.[1] This document is intended for researchers, scientists, and drug development professionals, offering a consolidated resource of quantitative data, detailed experimental methodologies, and visual representations of key biological pathways and workflows.

Quantitative Pharmacokinetic Parameters of Isovitexin

The bioavailability and pharmacokinetic profile of isovitexin have been investigated in several preclinical studies. The data reveals that isovitexin generally exhibits low to moderate oral bioavailability.[2][3] The following tables summarize the key pharmacokinetic parameters of isovitexin from various studies conducted in different animal models.

Table 1: Pharmacokinetic Parameters of Isovitexin Following Intravenous and Oral Administration

Animal Model	Dosage	Route of Administration	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	t1/2 (h)	Oral Bioavailability (%)	Reference
Sprague-Dawley Rats	2.0 mg/kg	Intravenous	-	-	11.39 ± 5.05	1.05 ± 0.325	-	[4]
Sprague-Dawley Rats	18.75 mg/kg	Intravenous	-	-	-	0.61 - 0.77 (β-phase)	-	[5]
Sprague-Dawley Rats	3.75 mg/kg	Intravenous	-	-	-	0.61 - 0.77 (β-phase)	-	[5]
Sprague-Dawley Rats	0.75 mg/kg	Intravenous	-	-	-	0.61 - 0.77 (β-phase)	-	[5]
Ovariectomized Mice	5 mg/kg	Oral	-	-	-	-	14.58	[2]
Rabbits	15 mg/kg (raw extract)	Oral	Value not specified	Value not specified	Value not specified	Value not specified	Value not specified	[6]
Rabbits	15 mg/kg (microcapsule)	Oral	Enhanced vs. raw extract	Value not specified	Enhanced vs. raw extract	Value not specified	Value not specified	[6]

Note: "-" indicates data not available in the cited source. Cmax, Tmax, and AUC values for the rabbit study were not explicitly provided but were noted to be enhanced with the microcapsule formulation.

Table 2: Pharmacokinetic Parameters of Isovitexin-2''-O-β-D-glucopyranoside (IVG) in Rats

Animal Model	Dosage	Route of Administration	Cmax (µg/mL)	Tmax (h)	AUC0-12h (µg·h/mL)	t1/2 (h)	Reference
Sprague-Dawley Rats	5.0 mg/kg	Intravenous	-	-	37.79 ± 7.65	3.49 ± 0.99	[1]

Experimental Protocols

A clear understanding of the methodologies employed in pharmacokinetic studies is essential for data interpretation and replication. The following sections detail typical experimental protocols for in-vivo pharmacokinetic analysis and bioanalytical quantification of isovitexin.

In-Vivo Pharmacokinetic Study Protocol (Oral Administration)

This protocol outlines a generalized procedure for assessing the pharmacokinetics of isovitexin following oral administration to rodents.

1. Animal Models and Housing:

• Species: Male Sprague-Dawley rats or ICR mice are commonly used.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle, constant temperature, and humidity. They are provided with standard laboratory chow and water ad libitum.

• Acclimatization: Animals are allowed to acclimatize to the housing conditions for at least one week prior to the experiment.

• Fasting: Animals are typically fasted overnight (approximately 12 hours) before oral administration of isovitexin, with free access to water.

2. Drug Preparation and Administration:

• Formulation: Isovitexin is typically suspended in a vehicle such as a 0.5% carboxymethylcellulose sodium (CMC-Na) solution.

• Dosing: The formulation is administered orally via gavage at a specific dose (e.g., 5 mg/kg).

3. Blood Sample Collection:

• Time Points: Blood samples (approximately 0.2-0.3 mL) are collected from the tail vein or another appropriate site at predetermined time points post-dosing (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Anticoagulant: Blood samples are collected into heparinized tubes.

4. Plasma Preparation:

• Centrifugation: The blood samples are immediately centrifuged (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Storage: The resulting plasma samples are transferred to clean tubes and stored at -20°C or -80°C until bioanalysis.

5. Pharmacokinetic Analysis:

• Software: Pharmacokinetic parameters such as Cmax, Tmax, AUC, and t1/2 are calculated from the plasma concentration-time data using non-compartmental analysis with specialized software (e.g., WinNonlin, DAS).

• Bioavailability Calculation: If an intravenous study is also conducted, the absolute oral bioavailability (F%) can be calculated using the formula: F% = (AUCoral / AUCiv) × (Doseiv / Doseoral) × 100.

Bioanalytical Method: HPLC-MS/MS for Isovitexin Quantification in Plasma

A sensitive and reliable high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method is commonly used for the quantification of isovitexin in biological matrices.[4]

1. Sample Preparation (Protein Precipitation):

• Thawing: Frozen plasma samples are thawed at room temperature.

• Internal Standard (IS): An internal standard (e.g., puerarin (B1673276) or salicylic (B10762653) acid) is added to a small volume of the plasma sample (e.g., 50 µL).[3][4]

• Precipitation: A protein precipitating agent, such as methanol (B129727) or acetonitrile (B52724), is added to the plasma sample (e.g., 150 µL of methanol to 50 µL of plasma).[3][4]

• Vortexing and Centrifugation: The mixture is vortexed vigorously for several minutes to ensure thorough mixing and then centrifuged at high speed (e.g., 13,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Collection: The clear supernatant is carefully transferred to a clean vial for HPLC-MS/MS analysis.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, and column oven.

• Column: A reversed-phase C18 column (e.g., Agilent Poroshell 120 EC-C18, 4.6 mm × 50 mm, 2.7 µm) is typically used for separation.[4]

• Mobile Phase: The mobile phase often consists of a mixture of acetonitrile and water containing a small percentage of an acid, such as formic acid or acetic acid (e.g., acetonitrile and 0.1% formic acid in a 21:79 v/v ratio).[4]

• Flow Rate: A typical flow rate is around 0.5 mL/min.

• Column Temperature: The column is maintained at a constant temperature (e.g., 30°C).

• Injection Volume: A small volume of the prepared sample (e.g., 5-10 µL) is injected onto the column.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is commonly used.

• Ionization Mode: ESI is typically operated in the negative ion mode.[4]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for isovitexin and the internal standard. For isovitexin, a common transition is m/z 431.0 → 311.0.[4]

4. Method Validation:

• The analytical method is validated according to regulatory guidelines (e.g., FDA or EMA) for parameters including specificity, linearity, lower limit of quantification (LLOQ), accuracy, precision (intra- and inter-day), recovery, and stability.[3][7]

Table 3: Summary of a Validated HPLC-MS/MS Method for Isovitexin Quantification

Parameter	Value	Reference
Linearity Range	2.0–200 ng/mL	[7]
LLOQ	2 ng/mL	[7]
Accuracy (Intra- and Inter-day)	94% to 110%	[7]
Precision (RSD%)	≤ 8.7%	[7]
Recovery	97% to 102%	[7]
Matrix Effect	90% to 100%	[7]

Factors Influencing Bioavailability and Metabolism

The oral bioavailability of isovitexin is influenced by several factors, including its C-glycoside structure, which makes it more stable than O-glycosides.[2] However, its absorption can still be limited. A significant portion of orally administered isovitexin is not absorbed in the upper gastrointestinal tract and is instead metabolized by the gut microbiota in the intestine.[1]

The metabolic transformation of isovitexin primarily occurs in the liver and intestines. In the liver, it can undergo phase II metabolism, specifically glucuronidation, mediated by uridine (B1682114) 5'-diphospho-glucuronosyltransferases (UGTs). In the gut, the microbiota can hydrolyze the glycosidic bond, although this is less readily cleaved than in O-glycosides. Half of an administered dose of isosaponarin (B97309) (a precursor) was found to be metabolized to isovitexin in the intestinal tract and subsequently excreted in the feces, suggesting low absorption of the resulting isovitexin. The main tissue depots for isovitexin in rats have been identified as the kidney, intestine, and liver.[4]

Signaling Pathways and Experimental Workflows

The biological activities of isovitexin are mediated through its interaction with various cellular signaling pathways. Understanding these pathways and the experimental workflows used to study them is critical for drug development.

Key Signaling Pathways Modulated by Isovitexin

PI3K/Akt Signaling Pathway: Isovitexin has been shown to modulate the phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) signaling pathway.[8] This pathway is crucial for regulating cell growth, proliferation, and survival. In the context of hepatic fibrosis, isovitexin has been observed to inhibit the PTEN-PI3K-Akt-mTOR axis.[8]

Caption: Isovitexin inhibits the PI3K/Akt/mTOR signaling pathway.

NF-κB Signaling Pathway: Isovitexin has demonstrated anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[9][10] It can block the phosphorylation and subsequent degradation of IκBα, which in turn prevents the nuclear translocation of the p65 subunit of NF-κB and the expression of pro-inflammatory genes.[10]

Caption: Isovitexin inhibits the NF-κB signaling pathway.

Experimental Workflow for a Pharmacokinetic Study

The following diagram illustrates the typical workflow for conducting a preclinical pharmacokinetic study of isovitexin.

Caption: Workflow of a typical preclinical pharmacokinetic study.

Conclusion

This technical guide consolidates key information on the bioavailability and pharmacokinetics of isovitexin, providing a valuable resource for the scientific community. The presented data indicates that while isovitexin possesses promising pharmacological activities, its development as a therapeutic agent will require strategies to overcome its relatively low oral bioavailability. Further research focusing on formulation strategies, such as microencapsulation, and a deeper understanding of its metabolic pathways and drug-drug interaction potential is warranted to fully realize the therapeutic promise of this natural compound.

References

• 1. Pharmacokinetics and Tissue Distribution of Isovitexin-2''-O-β-D-glucopyranoside (IVG) in Sprague-Dawley Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oral Administration of Isovitexin, a Naturally Occurring Apigenin Derivative Showed Osteoanabolic Effect in Ovariectomized Mice: A Comparative Study with Teriparatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and tissue distribution study of Isovitexin in rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Study on pharmacokinetic and tissue distribution of isovitexin in rats by HPLC [jcps.bjmu.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Isovitexin alleviates hepatic fibrosis by regulating miR-21-mediated PI3K/Akt signaling and glutathione metabolic pathway: based on transcriptomics and metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Isovitexin Extraction from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a C-glycoside of the flavonoid apigenin, is a promising natural compound with a wide range of documented pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Its therapeutic potential has led to a growing interest in efficient methods for its extraction and purification from various plant sources. This document provides detailed application notes and protocols for the extraction of isovitexin from plant materials, targeting researchers, scientists, and professionals in drug development. The following sections will cover various extraction techniques, from conventional to modern "green" methods, and provide protocols for subsequent purification.

Data Presentation: Comparison of Extraction Methods

The selection of an appropriate extraction method is critical and depends on factors such as the desired yield, purity, processing time, cost, and environmental impact. Below is a summary of quantitative data from various studies, comparing the efficiency of different extraction methods for isovitexin.

Extraction Method	Plant Material	Solvent	Key Parameters	Isovitexin Yield	Reference
Aqueous Extraction	Ficus deltoidea (Mas Cotek) leaves	Distilled Water	Temp: 50°C, Time: 5 hours, Ratio: 1:20 (g/mL)	0.136 ± 0.015 (% w/w)	[1]
Ultrasound-Assisted Extraction (UAE)	Ficus deltoidea leaves	77.66% Methanol	Time: 20.03 min, Ratio: 19.88 mL/g	35.87 mg/g	[2]
Ultrasound-Assisted Extraction (UAE)	Ziziphi spinosae semen seeds	75% Ethanol (B145695)	Power: 405 W, Time: 60 min, Ratio: 1:16 (g/mL)	0.705%	[3]
Microwave-Assisted Extraction (MAE)	Thai Jasmine Rice leaves	Water/Ethanol	Power: 6.68 W/g, Time: 7.5 min, Ratio: 37.7:1 (mL:g)	1.12 ± 0.04 mg/g DW	[4]
Supercritical Fluid Extraction (SFE)	Dandelion	CO₂ with Ethanol co-solvent	Pressure: 35 MPa, Temp: 50°C, Time: 80 min	4.974% (total flavonoids)	[5]
High-Speed Counter-Current Chromatography (HSCCC)	Patrinia villosa Juss	Ethyl acetate-n-butanol-water (2:1:3, v/v/v)	N/A (Purification)	42.9 mg from 250 mg crude extract	[6]

Experimental Protocols

This section provides detailed methodologies for the key extraction and purification techniques cited in the comparative data table.

Aqueous Extraction Protocol

Aqueous extraction is a conventional, simple, and environmentally friendly method.

Objective: To extract isovitexin from plant material using water as a solvent.

Materials and Equipment:

• Dried and powdered plant material (e.g., Ficus deltoidea leaves)

• Distilled water

• Heating magnetic stirrer or water bath

• Filtration apparatus (e.g., Whatman No. 1 filter paper, vacuum pump)

• Rotary evaporator

• Freeze dryer (optional)

Procedure:

• Sample Preparation: Weigh a known amount of dried, powdered plant material.

• Extraction:

  • Place the plant material in a flask.

  • Add distilled water at a specified solid-to-liquid ratio (e.g., 1:20 g/mL).[1]

  • Heat the mixture to the desired temperature (e.g., 50°C) with continuous stirring for a set duration (e.g., 5 hours).[1]

• Filtration:

  • Allow the mixture to cool to room temperature.

  • Filter the extract through filter paper to separate the solid residue from the liquid extract.

• Concentration:

  • Concentrate the filtrate using a rotary evaporator at a temperature below 50°C to remove the water.

• Drying:

  • The concentrated extract can be freeze-dried to obtain a solid powder.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE utilizes high-frequency sound waves to enhance extraction efficiency.

Objective: To efficiently extract isovitexin from plant material using ultrasonication.

Materials and Equipment:

• Dried and powdered plant material

• Solvent (e.g., 70-80% ethanol or methanol)[2][3]

• Ultrasonic bath or probe sonicator

• Flask

• Filtration or centrifugation apparatus

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh a specific amount of the dried and powdered plant material (e.g., 10 g).[7]

• Solvent Addition: Place the sample in a flask and add the chosen solvent at a predetermined solid-to-liquid ratio (e.g., 1:20 g/mL).[7]

• Ultrasonic Extraction:

  • Submerge the flask in an ultrasonic bath pre-set to the desired temperature (e.g., 60°C).[7]

  • Apply ultrasonic waves at a specific frequency and power (e.g., 40 kHz, 300 W) for the optimized duration (e.g., 30 minutes).[7]

• Separation:

  • Filter the mixture through filter paper or centrifuge at high speed (e.g., 4000 rpm for 15 minutes) to separate the extract from the plant debris.[7]

• Concentration:

  • Evaporate the solvent from the supernatant/filtrate using a rotary evaporator at a controlled temperature (e.g., 50°C) to obtain the crude extract.[7]

Microwave-Assisted Extraction (MAE) Protocol

MAE employs microwave energy for rapid heating of the solvent and plant material, accelerating the extraction process.

Objective: To rapidly extract isovitexin from plant material using microwave energy.

Materials and Equipment:

• Dried and powdered plant material

• Solvent (e.g., 80% ethanol)[8]

• Microwave extraction system with temperature and power control

• Extraction vessel

• Filtration apparatus

• Rotary evaporator

Procedure:

• Sample Preparation: Place a known weight of the powdered plant material into the microwave extraction vessel.

• Solvent Addition: Add the extraction solvent at an optimized solid-to-liquid ratio (e.g., 1:20 g/mL).[8]

• Microwave Extraction:

  • Seal the vessel and place it in the microwave extractor.

  • Set the extraction parameters: microwave power (e.g., 500 W), temperature (e.g., 60°C), and time (e.g., 10 minutes).[8]

• Cooling and Filtration:

  • Allow the vessel to cool to room temperature.

  • Filter the extract to remove the solid residue.

• Concentration:

  • Concentrate the filtrate using a rotary evaporator to obtain the crude isovitexin extract.

Supercritical Fluid Extraction (SFE) Protocol

SFE is a green technology that uses a supercritical fluid, typically CO₂, as the solvent.

Objective: To extract isovitexin using an environmentally friendly and highly selective method.

Materials and Equipment:

• Dried and powdered plant material

• Supercritical fluid extraction system

• High-purity carbon dioxide (CO₂)

• Co-solvent (e.g., ethanol)

• Collection vessel

Procedure:

• Sample Loading: Load the ground plant material into the extraction vessel.

• System Setup:

  • Pressurize the system with CO₂ to the desired pressure (e.g., 35 MPa).[5]

  • Heat the extraction vessel to the set temperature (e.g., 50°C).[5]

  • If using a co-solvent, introduce it into the system at a specified ratio (e.g., 4.0 mL/g of plant material).[5]

• Extraction:

  • Allow the supercritical CO₂ (with or without co-solvent) to pass through the extraction vessel for a specific duration (e.g., 80 minutes).[5]

• Collection:

  • Depressurize the fluid in the collection vessel, causing the CO₂ to return to a gaseous state and the extracted isovitexin to precipitate.

• Recovery: Collect the precipitated extract from the vessel.

Column Chromatography Purification Protocol

This protocol is for the purification of isovitexin from the crude extract.

Objective: To isolate and purify isovitexin from a crude plant extract.

Materials and Equipment:

• Crude isovitexin extract

• Chromatography column

• Stationary phase (e.g., Silica (B1680970) gel 60-120 mesh)[8]

• Mobile phase solvents (e.g., a gradient of petroleum ether, ethanol, and water, or ethyl acetate (B1210297) and methanol)[2][6]

• Fraction collector or test tubes

• TLC plates and developing chamber for monitoring

• Rotary evaporator

Procedure:

• Column Packing:

  • Prepare a slurry of the stationary phase (e.g., silica gel) in a non-polar solvent.

  • Pour the slurry into the column and allow it to pack uniformly, ensuring no air bubbles are trapped.[8]

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

  • Carefully load the sample onto the top of the packed column.[8]

• Elution:

  • Begin elution with a non-polar solvent and gradually increase the polarity of the mobile phase (gradient elution). An example of a gradient for flavonoid separation is starting with petroleum ether:ethanol (8:2) and sequentially eluting with ethanol:water (6:4) and then water.[2]

• Fraction Collection:

  • Collect the eluent in fractions of a specific volume.

• Monitoring:

  • Monitor the separation by spotting fractions onto TLC plates and developing them in an appropriate solvent system.

  • Identify the fractions containing isovitexin by comparing with a standard.

• Isolation:

  • Combine the fractions containing pure isovitexin.

  • Evaporate the solvent using a rotary evaporator to obtain the purified isovitexin.

Visualizations

Experimental Workflows

References

• 1. Retention Study of Flavonoids Under Different Chromatographic Modes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. One-step column chromatographic extraction with gradient elution followed by automatic separation of volatiles, flavonoids and polysaccharides from Citrus grandis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Promising Green Technology in Obtaining Functional Plant Preparations: Combined Enzyme-Assisted Supercritical Fluid Extraction of Flavonoids Isolation from Medicago Sativa Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatographic methods for the identification of flavonoids | Auctores [auctoresonline.org]
• 5. Supercritical Fluid Extraction of Flavonoids from Dandelion | Advance Journal of Food Science and Technology | Full Text [maxwellsci.com]
• 6. tautobiotech.com [tautobiotech.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

High-performance liquid chromatography (HPLC) analysis of Isovitexin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a C-glycosylflavone found in various medicinal plants, has garnered significant interest for its wide range of pharmacological activities, including antioxidant, anti-inflammatory, and anticancer effects. Accurate and reliable quantification of isovitexin in different matrices is crucial for quality control, pharmacokinetic studies, and the development of new therapeutics. High-performance liquid chromatography (HPLC) is a powerful and widely used technique for the analysis of isovitexin. This document provides detailed application notes and protocols for the HPLC analysis of isovitexin, intended to guide researchers, scientists, and drug development professionals in establishing robust analytical methods.

Quantitative Data Summary

The following tables summarize typical validation parameters for the HPLC analysis of isovitexin, compiled from various studies. These values can serve as a reference for method development and validation.

Table 1: Chromatographic Conditions and Performance

Parameter	Method 1	Method 2	Method 3
Column	Hypersil ODS C18 (150 x 4.6 mm)[1][2]	C18 reversed-phase (100 mm × 4.6 mm, 3.5 µm)[3][4]	Agilent Poroshell 120 EC-C18 (4.6 mm × 50 mm, 2.7 µm)[5]
Mobile Phase	A: 0.1% ortho-phosphoric acid, B: Acetonitrile[1][2]	Methanol (B129727) and 0.1% acetic acid (40:60)[3][4]	Acetonitrile and 0.1% formic acid (21:79, v/v)[5]
Flow Rate	1.0 mL/min[1][2]	Not Specified	Not Specified
Detection	360 nm[1][2]	MS/MS (MRM)[3][4]	MS/MS (MRM)[5]
Retention Time	10.25 min[1][2]	13.44 min[3]	Not Specified

Table 2: Method Validation Parameters

Parameter	Method 1	Method 2	Method 3
Linearity Range	5 - 100 ppm[1][2]	2.0 - 200.0 ng/mL[3][4]	Not Specified (r > 0.9912)[5]
Correlation Coefficient (r²)	0.999[1][2]	> 0.99[3][4]	> 0.9912[5]
LOD	0.069 mg/100g[1][2]	Not Specified	Not Specified
LOQ	0.230 mg/100g[1][2]	2 ng/mL[3][4]	Not Specified
Recovery	97.60%[1][2]	97% to 102%[3][4]	72.70% - 90.81%[5]
Intra-day Precision (%RSD)	1.73%[1][2]	< 8.7%[3][4]	< 11.80%[5]
Inter-day Precision (%RSD)	1.20%[1][2]	< 8.7%[3][4]	< 11.80%[5]

Experimental Protocols

Protocol 1: HPLC-UV Analysis of Isovitexin in Plant Material (e.g., Mung Bean)

This protocol is adapted from a method for the simultaneous determination of vitexin (B1683572) and isovitexin in mung bean.[1][2]

1. Sample Preparation: a. Grind the dried plant material into a fine powder. b. Accurately weigh a portion of the powdered sample. c. Extract the isovitexin using a suitable solvent (e.g., methanol or ethanol) through methods such as ultrasonication or soxhlet extraction. d. Filter the extract through a 0.45 µm membrane filter before HPLC injection.

2. Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.

• Column: Hypersil ODS C18, 4.6 x 150 mm, 5 µm particle size.[1][2]

• Mobile Phase:

  • Solvent A: 0.1% ortho-phosphoric acid in water.[1][2]

  • Solvent B: Acetonitrile.[1][2]

  • A gradient elution may be necessary to achieve optimal separation from other components.

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: Ambient or controlled at a specific temperature for better reproducibility.

• Detection Wavelength: 360 nm.[1][2]

• Injection Volume: 20 µL.

3. Method Validation:

• Linearity: Prepare a series of standard solutions of isovitexin at different concentrations (e.g., 5-100 µg/mL) to construct a calibration curve.[1][2]

• Precision: Evaluate intra-day and inter-day precision by analyzing replicate injections of a standard solution.

• Accuracy: Determine the recovery by spiking a known amount of isovitexin standard into a sample matrix.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

Protocol 2: HPLC-MS/MS Analysis of Isovitexin in Biological Matrices (e.g., Plasma)

This protocol is based on a method for the quantification of isovitexin in rabbit plasma.[3][4]

1. Sample Preparation (Protein Precipitation): a. To a 100 µL aliquot of plasma, add 300 µL of a precipitating agent like acetonitrile.[3][4] b. Vortex the mixture for 1-2 minutes. c. Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes to pellet the precipitated proteins. d. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in a suitable volume of the mobile phase. f. Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

2. Chromatographic Conditions:

• LC-MS/MS System: An HPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 100 mm × 4.6 mm, 3.5 µm).[3][4]

• Mobile Phase: An isocratic or gradient mixture of methanol and 0.1% acetic acid in water. A common isocratic condition is 40:60 (methanol: 0.1% acetic acid).[3][4]

• Flow Rate: Typically in the range of 0.3-0.8 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 30°C).

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for flavonoids.[4]

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition for Isovitexin: The specific parent and daughter ion masses should be determined by infusing a standard solution of isovitexin into the mass spectrometer.

• Internal Standard: Use of an appropriate internal standard (e.g., a structurally similar compound not present in the sample) is recommended for accurate quantification.

Experimental Workflow and Signaling Pathways

Experimental Workflow for HPLC Analysis

Caption: A generalized workflow for the HPLC analysis of Isovitexin.

Signaling Pathways Modulated by Isovitexin

Isovitexin has been shown to modulate several key signaling pathways involved in inflammation, oxidative stress, and cancer. Understanding these pathways is crucial for drug development professionals.

1. Anti-inflammatory and Antioxidant Pathways:

Isovitexin exerts its anti-inflammatory and antioxidant effects primarily through the inhibition of the MAPK and NF-κB pathways and the activation of the Nrf2/HO-1 pathway.[6]

Caption: Isovitexin's modulation of inflammatory and antioxidant pathways.

2. Anticancer Signaling Pathway:

In the context of cancer, isovitexin has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is crucial for cell proliferation, survival, and growth.[7]

Caption: Isovitexin's inhibitory effect on the PI3K/Akt/mTOR pathway.

References

• 1. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention | MDPI [mdpi.com]
• 2. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways | Semantic Scholar [semanticscholar.org]
• 6. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols for the Isolation of Pure Isovitexin from Crude Extracts

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive protocol for the isolation of pure isovitexin (B1672635) from crude plant extracts. The methodology detailed below encompasses extraction, fractionation, and purification steps designed to yield isovitexin with a purity of over 98%.

Introduction

Isovitexin, a C-glycosylflavone, is a naturally occurring bioactive compound found in various plants, including pigeon pea, sandalwood, and mung bean.[1][2][3] It has garnered significant scientific interest due to its potential pharmacological activities. The isolation of pure isovitexin is a critical step for research into its biological functions and for the development of potential therapeutic agents. This protocol outlines a robust and reproducible method for obtaining high-purity isovitexin from crude plant extracts.

Data Presentation

Table 1: Quantitative Data on Isovitexin Extraction and Purification

Parameter	Plant Source	Method	Value	Reference
Extraction Yield	Pigeonpea branches and leaves	70-80% Ethanol (B145695) with ultrasonic assistance	0.13%	[4]
Ficus deltoidea leaves	77.66% Methanol (B129727), 20.03 min sonication, 19.88 mL/g solvent ratio	35.87 mg/g	[5]
Dried Mas Cotek leaves	Aqueous extraction (1:20 g/mL ratio, 50°C, 5 hours)	0.136 ± 0.015 (%w/w)	[6]
Purity	Pigeonpea branches and leaves	ODS-C18 column chromatography and recrystallization	>90%	[4]
Sandalwood leaves	Silica gel column chromatography and recrystallization	>98%	[7]
Patrinia villosa Juss	High-Speed Counter-Current Chromatography (HSCCC)	99.3%	[8]
Recovery Yield	Pigeonpea extracts	ADS-5 macroporous resin	73.99%	[1]

Experimental Protocols

This protocol is a comprehensive guide for the isolation of isovitexin, adaptable to various plant materials. The primary stages include preparation of the crude extract, preliminary purification, and final purification.

Preparation of Crude Plant Extract

a. Plant Material Preparation:

• Air-dry the fresh plant material (e.g., leaves, branches) in the shade until a constant weight is achieved.

• Grind the dried material into a coarse powder (approximately 20-40 mesh).

b. Solvent Extraction:

• Macerate the powdered plant material with 70-80% ethanol at a solid-to-liquid ratio of 1:10 to 1:15 (g/mL).[7][9]

• Employ ultrasonic-assisted extraction for 10-20 minutes, repeated 2-3 times, to enhance extraction efficiency.[2][7]

• Alternatively, conduct the extraction at 50-65°C for 2 hours with continuous stirring.[3][9]

• Filter the mixture through cheesecloth and then filter paper to separate the solid residue.

• Repeat the extraction process on the residue twice more to maximize the yield.

• Combine all the filtrates and concentrate them under reduced pressure using a rotary evaporator at 50°C to obtain the crude extract.[9]

Preliminary Purification: Liquid-Liquid Extraction & Macroporous Resin Chromatography

a. Liquid-Liquid Extraction (for certain plant materials like Sandalwood):

• Sequentially extract the crude ethanol extract with petroleum ether, chloroform, and finally ethyl acetate (B1210297).[2]

• Collect the ethyl acetate fraction, which will be enriched with flavonoids, and concentrate it to dryness.[2]

b. Macroporous Resin Column Chromatography:

• Resin Preparation: Pre-treat D101 or a similar macroporous resin by soaking it in 95% ethanol for 24 hours, followed by a thorough wash with deionized water until no alcohol is detected.[9]

• Column Packing: Pack a glass column with the pre-treated resin.

• Sample Loading: Dissolve the crude extract (or the dried ethyl acetate fraction) in water to form a suspension (e.g., 10-25 mg/mL).[4] Load the sample onto the equilibrated column.

• Washing: Wash the column with 2-3 bed volumes (BV) of deionized water to remove impurities.[1]

• Elution: Elute the column with a stepwise gradient of ethanol. Start with 10% ethanol to remove some impurities, followed by 40-70% ethanol to elute the target isovitexin-rich fraction.[1][4][10]

• Concentration: Collect the isovitexin-rich fraction and concentrate it to a paste using a rotary evaporator.

Final Purification: Column Chromatography and Recrystallization

a. Silica Gel Column Chromatography:

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient elution system of ethyl acetate-methanol is commonly used.[2][7] A typical gradient could be a stepwise increase in the proportion of methanol.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing isovitexin.

• Pooling and Concentration: Combine the pure isovitexin fractions and concentrate them.

b. Preparative High-Performance Liquid Chromatography (Prep-HPLC):

• For achieving very high purity, Prep-HPLC is recommended.[3][11]

• Column: A C18 reverse-phase column.[3][9]

• Mobile Phase: An isocratic or gradient system of methanol/water or ethanol/water can be used. For example, an ethanol/water ratio of 15:85 (v/v) has been reported.[3]

• Detection: UV detection at approximately 330 nm.[3]

• Fraction Collection: Collect the peak corresponding to isovitexin.

c. Recrystallization:

• Dissolve the purified isovitexin fraction in a minimum amount of hot methanol or ethanol.[7][12]

• Allow the solution to cool slowly at room temperature, and then at a lower temperature (e.g., 4°C) to facilitate crystal formation.

• Collect the crystals by filtration and wash them with a small amount of cold solvent.

• Dry the pure isovitexin crystals under vacuum. This final step helps in obtaining a highly purified solid compound.[12]

Visualization of the Isolation Protocol

Caption: Experimental workflow for the isolation of pure isovitexin.

References

• 1. Preparative separation of vitexin and isovitexin from pigeonpea extracts with macroporous resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN102219782B - Method for extracting and separating viterxin and isovitexin from natural product - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. CN101172991A - A method for extracting and purifying vitexin and isovitexin from pigeonpea branches and leaves - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102219782A - Method for extracting and separating viterxin and isovitexin from natural product - Google Patents [patents.google.com]
• 8. Preparative separation of isovitexin and isoorientin from Patrinia villosa Juss by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. tautobiotech.com [tautobiotech.com]
• 11. Isolation and Purification of Orientin and Isovitexin from Thlaspi arvense Linn | Scientific.Net [scientific.net]
• 12. youtube.com [youtube.com]

Application Notes and Protocols for Isovitexin in Cell Culture Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isovitexin (B1672635), a C-glycosylflavonoid found in various plants such as rice hulls, passion flower, and cannabis, has garnered significant attention for its diverse pharmacological activities.[1][2][3] In cell culture studies, isovitexin has demonstrated potent anti-inflammatory, antioxidant, and anticancer properties.[1][2][4][5] These effects are attributed to its ability to modulate key cellular signaling pathways involved in inflammation, apoptosis, cell cycle regulation, and oxidative stress. These notes provide an overview of isovitexin's applications in cell culture, including its mechanisms of action, quantitative effects on cellular processes, and detailed experimental protocols.

Mechanisms of Action

Isovitexin exerts its biological effects by targeting multiple signaling cascades within the cell.

• Anti-inflammatory Effects: Isovitexin has been shown to suppress inflammatory responses by inhibiting the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways.[1][6][7][8] It reduces the phosphorylation of key MAPK proteins such as JNK, ERK, and p38, and blocks the degradation of IκBα, which in turn prevents the nuclear translocation of the NF-κB p65 subunit.[1][2] This leads to a downstream reduction in the expression of pro-inflammatory mediators like TNF-α, IL-6, iNOS, and COX-2.[1][3]

• Antioxidant Effects: The antioxidant activity of isovitexin is partly mediated by the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase 1 (HO-1) pathways.[1][9] By upregulating these pathways, isovitexin enhances the cellular defense against oxidative stress and reduces the generation of reactive oxygen species (ROS).[1][10]

• Anticancer Effects: In cancer cell lines, isovitexin induces apoptosis (programmed cell death) and autophagy.[4][11][12] It modulates the expression of apoptosis-related proteins, increasing the levels of pro-apoptotic proteins like Bax and cleaved Caspase-3, while decreasing the anti-apoptotic protein Bcl-2.[5][11][12] Furthermore, isovitexin can inhibit the PI3K/Akt/mTOR signaling pathway, which is crucial for cancer cell proliferation, survival, and migration.[4][5][11] Some studies have also reported that isovitexin can induce cell cycle arrest, typically at the G2/M phase.[4]

Data Presentation

The following tables summarize the quantitative effects of isovitexin observed in various cell culture studies.

Table 1: Effects of Isovitexin on Inflammatory Markers in Cell Culture

Cell Line	Inducer	Isovitexin Concentration	Target	Result	Reference
RAW 264.7 Macrophages	LPS (2 µg/mL)	25, 50 µg/mL	TNF-α, IL-6, iNOS, COX-2	Significant decrease in expression/secretion	[1][3]
Human Pulmonary Artery Endothelial Cells (HPAECs)	LPS	25, 50 µg/mL	IL-6	Dose-dependent suppression of production	[1]
Concanavalin A-activated T cells	Con A (5 µg/mL)	Various doses	TNF-α, IFN-γ, IL-2, IL-17A	Inhibition of production	[2][13]
IL-1β-treated Chondrocytes	IL-1β	Not specified	Pro-inflammatory factors	Markedly lowered levels	[14]

Table 2: Effects of Isovitexin on Apoptosis and Cell Viability in Cancer Cell Lines

Cell Line	Effect	Isovitexin Concentration	Result	Reference
Human Colon Cancer Cells	Apoptosis Induction	Not specified	Significantly higher apoptosis rate compared to control	[11]
Liver Cancer Cells	Apoptosis Induction	Not specified	Increased expression of Bax, cleaved Caspase-3, PARP	[12]
Human Hepatocellular Carcinoma (SK-Hep-1)	Apoptosis Induction	Not specified	Increased Bax levels, decreased Bcl-2 levels	[4]
Lung Cancer Stem-Like Cells	Inhibition of Sphere-forming ability	5, 10, 20 µg/mL	Concentration-dependent inhibition	[15]

Table 3: Effects of Isovitexin on Signaling Pathway Protein Expression/Phosphorylation

Cell Line	Pathway	Target Protein	Isovitexin Effect	Reference
RAW 264.7 Macrophages	MAPK	p-JNK, p-ERK, p-p38	Decreased phosphorylation	[1]
RAW 264.7 Macrophages	NF-κB	p-IκBα, Nuclear p65	Decreased phosphorylation and nuclear translocation	[1]
Human Colon Cancer Cells	PI3K/Akt/mTOR	p-PI3K, p-Akt, p-mTOR	Decreased phosphorylation	[5][11]
Concanavalin A-activated T cells	MAPK	p-P38, p-JNK, p-ERK1/2	Reduced phosphorylation	[2][13]
Liver Cancer Cells	Apoptosis	Bax, Cleaved Caspase-3	Increased expression	[12]
Liver Cancer Cells	Apoptosis	Bcl-2	Decreased expression	[4]
RAW 264.7 Macrophages	Nrf2/HO-1	Nrf2, HO-1	Upregulated expression	[1][9]

Mandatory Visualizations

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Regulatory effect of isovitexin on MAPK/NF- κ B signal in mice with acute ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. Isovitexin (IV) induces apoptosis and autophagy in liver cancer cells through endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isovitexin Depresses Osteoarthritis Progression via the Nrf2/NF-κB Pathway: An in vitro Study - ProQuest [proquest.com]
• 15. Isovitexin Suppresses Stemness of Lung Cancer Stem-Like Cells through Blockage of MnSOD/CaMKII/AMPK Signaling and Glycolysis Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Isovitexin in Drug Formulation and Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a C-glycosylflavone derivative of apigenin (B1666066), is a naturally occurring flavonoid found in various plants such as rice hulls, passionflower, and bamboo leaves.[1][2] It has garnered significant attention in the pharmaceutical field due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects.[2][3][4] This document provides detailed application notes and protocols for researchers engaged in the formulation and development of isovitexin as a potential therapeutic agent. Isovitexin is also known by other names including Homovitexin and Saponaretin.[5]

Physicochemical Properties and Formulation Considerations

Isovitexin is a crystalline solid with the molecular formula C₂₁H₂₀O₁₀ and a molecular weight of 432.4 g/mol .[5][6] Its structure consists of an apigenin backbone with a glucose moiety attached at the 6-C position.[5]

Solubility and Stability

The solubility of isovitexin is a critical factor in formulation development. It is sparingly soluble in aqueous buffers but shows good solubility in organic solvents like DMSO and dimethyl formamide.[6] This low aqueous solubility can present challenges for oral bioavailability.[7][8] To enhance its solubility and bioavailability, various formulation strategies such as nano-delivery systems have been explored.[8][9] For instance, chitosan-coated alginate microcapsules have been shown to improve the bioavailability of isovitexin.[10][11]

Table 1: Solubility and Stability of Isovitexin

Solvent/Condition	Solubility/Stability	Reference
Dimethyl sulfoxide (B87167) (DMSO)	~30 mg/mL	[6]
Dimethyl formamide	~30 mg/mL	[6]
1:5 solution of DMSO:PBS (pH 7.2)	~0.16 mg/mL	[6]
Water	Slightly soluble	[7]
Storage (Solid)	≥ 4 years at -20°C	[6]
Storage (Aqueous Solution)	Not recommended for more than one day	[12]

Oral Bioavailability

Despite its formulation challenges, isovitexin has demonstrated significant oral bioavailability. One study reported an oral bioavailability of 14.58% in mice, which was sufficient to produce therapeutic effects.[13][14]

Therapeutic Applications and Mechanisms of Action

Isovitexin exerts its therapeutic effects by modulating various cellular signaling pathways. Its anti-inflammatory and antioxidant properties are particularly well-documented.[1][2]

Anti-inflammatory and Antioxidant Activity

Isovitexin has been shown to be effective in mitigating inflammation and oxidative stress in various models.[1] It can reduce the production of pro-inflammatory cytokines and reactive oxygen species (ROS).[1]

Key Signaling Pathways:

• MAPK and NF-κB Signaling: Isovitexin can inhibit the phosphorylation of MAPKs (JNK1/2, ERK1/2, and p38) and reduce the nuclear translocation of NF-κB.[1][15] This leads to a downstream reduction in the expression of inflammatory mediators like iNOS and COX-2.[1]

• Nrf2/HO-1 Signaling: Isovitexin can upregulate the expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase-1 (HO-1), which are key components of the cellular antioxidant defense system.[1]

Caption: Isovitexin's anti-inflammatory and antioxidant signaling pathways.

Anticancer Activity

Isovitexin has demonstrated potential as an anticancer agent by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.[8][16] It can modulate signaling pathways that are often dysregulated in cancer, such as PI3K/Akt/mTOR and Wnt/β-catenin.[8][16]

Table 2: In Vitro Anticancer Activity of Isovitexin

Cell Line	Effect	Signaling Pathway	Reference
Colorectal Cancer Cells	Inhibits cell proliferation, induces apoptosis	p53 activation	[2]
Liver Cancer (SK-Hep-1)	Suppresses stem cell properties, induces apoptosis	Upregulation of miR-34a	[2]
Various Cancer Cells	Induces autophagy and apoptosis	Upregulation of PARP, Bax; downregulation of Bcl-2, PI3K/Akt/mTOR	[16]

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol is designed to evaluate the anti-inflammatory effects of isovitexin on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[1]

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• Isovitexin (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Griess Reagent for nitric oxide (NO) quantification

• ELISA kits for TNF-α and IL-6

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Viability Assay (MTT):

  • Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow to adhere overnight.

  • Pre-treat cells with various concentrations of isovitexin (e.g., 25, 50, 100 µg/mL) for 1 hour.

  • Stimulate the cells with LPS (e.g., 2 µg/mL) for 24 hours.

  • Add MTT solution and incubate for 4 hours.

  • Add DMSO to dissolve the formazan (B1609692) crystals and measure absorbance at 570 nm.

• Measurement of NO, TNF-α, and IL-6:

  • Seed cells and treat with isovitexin and LPS as described above.

  • Collect the cell culture supernatant after 24 hours.

  • Measure NO concentration using the Griess reagent according to the manufacturer's instructions.

  • Quantify TNF-α and IL-6 levels using specific ELISA kits according to the manufacturer's protocols.

Caption: Workflow for in vitro anti-inflammatory evaluation of isovitexin.

Protocol 2: In Vivo Model of Ginkgolic Acid-Induced Contact Hypersensitivity

This protocol describes an in vivo model to assess the anti-inflammatory effects of isovitexin on skin inflammation.[15]

Animals:

• Female ICR or BALB/c mice (6-8 weeks old)

Materials:

• Ginkgolic acids (GA)

• Isovitexin (dissolved in an appropriate vehicle, e.g., 0.1% DMSO in saline)

• Dexamethasone (B1670325) (positive control)

• Calipers for measuring ear thickness

Procedure:

• Sensitization:

  • On day 0, sensitize the mice by applying a solution of GA to a shaved area of the abdomen.

• Challenge:

  • On day 5, challenge the mice by applying a lower concentration of GA to the surface of one ear. The other ear serves as a control.

• Treatment:

  • Administer isovitexin (e.g., 10, 20 mg/kg, intraperitoneally or orally) or dexamethasone once daily from day 5 to day 7. The vehicle control group receives only the vehicle.

• Measurement of Ear Swelling:

  • Measure the thickness of both ears daily using calipers before the challenge and for 48-72 hours after the challenge.

  • Calculate the degree of ear swelling as the difference in thickness between the challenged and unchallenged ears.

• Histological Analysis and Cytokine Measurement:

  • At the end of the experiment, euthanize the mice and collect the ear tissue for histological examination (e.g., H&E staining to assess inflammatory cell infiltration).

  • Collect lymph nodes and serum to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IFN-γ, IL-2, IL-17A) by ELISA.

Protocol 3: Quantification of Isovitexin by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of isovitexin in various samples, which can be adapted based on the specific matrix.[17][18]

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm)

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water with 0.1% acetic acid or 0.1% ortho-phosphoric acid (HPLC grade)

• Isovitexin standard

Chromatographic Conditions (Example):

• Mobile Phase: A gradient of acetonitrile and water (with acid). For example, a gradient starting from a lower percentage of acetonitrile and increasing over time.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25-30°C

• Detection Wavelength: Approximately 335 nm[6]

• Injection Volume: 10-20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of isovitexin in a suitable solvent (e.g., methanol (B129727) or DMSO) and then prepare a series of dilutions to create a calibration curve.

• Sample Preparation:

  • Plant extracts: Perform a suitable extraction method (e.g., maceration, sonication) with an appropriate solvent, followed by filtration.

  • Plasma/Tissue: Perform a protein precipitation step (e.g., with acetonitrile) followed by centrifugation and filtration of the supernatant.[11]

• Analysis: Inject the prepared standards and samples into the HPLC system.

• Quantification: Identify the isovitexin peak based on the retention time of the standard. Quantify the amount of isovitexin in the samples by comparing the peak area to the calibration curve.

Conclusion

Isovitexin is a promising natural compound with a wide range of therapeutic possibilities. However, its development into a clinically effective drug requires careful consideration of its physicochemical properties and formulation strategies to enhance its bioavailability. The protocols and data presented here provide a foundation for researchers to explore the pharmacological activities of isovitexin and to develop novel formulations for its effective delivery. Further research is warranted to fully elucidate its mechanisms of action and to translate its preclinical efficacy into clinical applications.

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A review on the pharmacological effects of vitexin and isovitexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isovitexin | C21H20O10 | CID 162350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Showing Compound Isovitexin (FDB000614) - FooDB [foodb.ca]
• 8. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of Vitexin Nanoparticles by Combining the Antisolvent Precipitation and High Pressure Homogenization Approaches Followed by Lyophilization for Dissolution Rate Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Oral Administration of Isovitexin, a Naturally Occurring Apigenin Derivative Showed Osteoanabolic Effect in Ovariectomized Mice: A Comparative Study with Teriparatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com [pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com]

Synthesis of Isovitexin Derivatives for Improved Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isovitexin (B1672635), a naturally occurring C-glycosylflavone, has garnered significant attention in the scientific community for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties.[1][2] However, its therapeutic potential is often limited by factors such as moderate potency and suboptimal pharmacokinetic properties. To address these limitations, the synthesis of isovitexin derivatives through structural modification has emerged as a promising strategy to enhance its bioactivity and develop novel drug candidates.

These application notes provide a comprehensive overview of the synthesis of various isovitexin derivatives, including O-alkylated, O-acylated, and O-glycosylated analogues. Detailed experimental protocols for synthesis, purification, and characterization are provided, alongside methodologies for evaluating their biological activities. Furthermore, this document summarizes quantitative bioactivity data to facilitate structure-activity relationship (SAR) studies and presents key signaling pathways modulated by these compounds.

Data Presentation: Comparative Bioactivity of Isovitexin and Its Derivatives

The following tables summarize the reported bioactivity of isovitexin and its derivatives, providing a basis for comparing their potency. The half-maximal inhibitory concentration (IC50) is a key metric, with lower values indicating greater potency.

Table 1: Antioxidant Activity of Isovitexin and Derivatives

Compound/Derivative	Assay	IC50 (µM)	Reference(s)
Isovitexin	DPPH Radical Scavenging	~39.8 (17.2 µg/mL)	[3]
Isovitexin	ABTS Radical Scavenging	~2.17 (0.94 µg/mL)	[3]
Isovitexin	Superoxide Anion Scavenging	~0.42 (0.18 µg/mL)	[3]
Isovitexin-p-coumarate	α-glucosidase inhibition	4.3	[4]

Note: Conversion from µg/mL to µM is based on the molecular weight of isovitexin (432.38 g/mol ). Data for derivatives is limited and further research is needed to expand this table.

Table 2: Anti-inflammatory Activity of Isovitexin and Derivatives

Compound/Derivative	Assay	IC50 (µM)	Reference(s)
Isovitexin	iNOS Inhibition	48 (µg/mL)	[5]

Note: IC50 value is reported in µg/mL. Further studies are required to determine the molar concentration and to evaluate a wider range of derivatives.

Table 3: Anticancer Activity of Isovitexin and Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference(s)
Isovitexin	MCF-7 (Breast Cancer)	< 0.01 (causes 46% apoptosis at < 10 nM)	[6][7]
Isovitexin	HeLa (Cervical Cancer)	Data suggests cytotoxic effects	[8][9]
Isovitexin	HepG2 (Liver Cancer)	Data suggests cytotoxic effects	[8]

Note: The available data indicates high potency against MCF-7 cells. More quantitative IC50 values for a broader range of cancer cell lines and derivatives are needed for comprehensive SAR analysis.

Experimental Protocols

This section provides detailed methodologies for the synthesis of isovitexin derivatives and the evaluation of their biological activities.

Synthesis of Isovitexin Derivatives

The synthesis of isovitexin derivatives often requires a multi-step approach involving the protection of reactive hydroxyl groups, followed by the desired modification (alkylation, acylation, or glycosylation), and subsequent deprotection. The C-glycosidic bond in isovitexin is stable under many reaction conditions.

Logical Workflow for Synthesis of Isovitexin Derivatives

References

• 1. tautobiotech.com [tautobiotech.com]
• 2. researchgate.net [researchgate.net]
• 3. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Isovitexin as a Standard in Phytochemical Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and quantitative data for the use of isovitexin (B1672635) as a reference standard in the phytochemical analysis of various matrices. The protocols outlined below are essential for quality control, standardization of herbal products, and pharmacokinetic studies.

Introduction

Isovitexin (Apigenin-6-C-glucoside) is a C-glycosylflavone found in a variety of medicinal plants, including Ficus deltoidea, Santalum album, and Mung bean (Vigna radiata)[1][2]. It is an isomer of vitexin (B1683572) (apigenin-8-C-glucoside) and is known for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and potential anti-cancer effects[3][4][5]. Accurate and precise quantification of isovitexin is crucial for the standardization of plant extracts and the development of new therapeutic agents. This document details validated analytical methods for the quantification of isovitexin.

Data Presentation: Method Validation Parameters

The following tables summarize the quantitative data from various validated analytical methods for isovitexin quantification, providing a comparative overview for researchers to select the most appropriate method for their specific application.

High-Performance Thin-Layer Chromatography (HPTLC)

Plant/Matrix	Mobile Phase	Linearity Range (ng/band)	Recovery (%)	Reference
Enicostemma littorale	Acetonitrile (B52724):Water (6.0:4.0, v/v)	100–400	99.76	[6][7]
Bamboo-leaf flavonoids	Tetrahydrofuran:Toluene:Formic acid:Water (16:8:2:1, v/v/v/v)	100–600	95.30	[8][9]
Ficus deltoidea	Ethyl acetate:Formic acid:Acetic acid:Water (100:11:11:26)	100-300,000	Not Reported	[2]

High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid Chromatography (UHPLC)

Plant/Matrix	Mobile Phase	Linearity Range (µg/mL or ppm)	Recovery (%)	LOD (µg/mL)	LOQ (µg/mL)	Reference
Mung bean (Vigna radiata)	A: 0.1% Ortho-phosphoric acid, B: Acetonitrile	5–100 ppm	97.60	0.069 (mg/100g)	0.230 (mg/100g)	[10]
Mung bean sprouts	A: Acetic acid water, B: Acetonitrile	Not Specified	80.05–101.54	0.023	Not Specified	[11]
Santalum album leaves (UHPLC)	A: Acetonitrile, B: Water with 0.1% Formic acid	Not Specified	Not Reported	Not Reported	Not Reported	[1]
Lespedeza cuneata	Not Specified	0.015–0.25 mg/mL	Not Reported	Not Reported	Not Reported	[12]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Matrix	Mobile Phase	Linearity Range (ng/mL)	Recovery (%)	LLOQ (ng/mL)	Reference
Rabbit Plasma	Methanol (B129727):0.1% Acetic acid (40:60)	2.0–200	97–102	2.0	[13]
Rat Plasma	Methanol:0.1% Formic acid (45:55, v/v)	2.00–2000	89.3–97.3	2.00	[14]

Experimental Protocols

The following are detailed protocols for the quantification of isovitexin using HPTLC, HPLC, and LC-MS/MS.

Protocol 1: HPTLC Quantification of Isovitexin in Plant Material

This protocol is adapted from a method for the quantification of isovitexin in the whole-plant powder of Enicostemma littorale.[6][7]

1. Materials and Reagents:

• Isovitexin reference standard (≥98% purity)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Purified water

• Silica gel 60 F254 HPTLC plates

• Plant material (dried and powdered)

2. Standard Solution Preparation:

• Prepare a stock solution of isovitexin (100 µg/mL) by dissolving 10 mg of the standard in 100 mL of methanol.

• From the stock solution, prepare working standards of desired concentrations by serial dilution with methanol.

3. Sample Preparation:

• Accurately weigh about 1 g of the dried plant powder.

• Extract with a suitable volume of methanol using an appropriate method (e.g., sonication, reflux).

• Filter the extract and evaporate to dryness.

• Reconstitute the residue in a known volume of methanol.

4. Chromatography:

• Apply the standard and sample solutions as bands on the HPTLC plate using a suitable applicator.

• Develop the plate in a twin-trough chamber saturated with the mobile phase (Acetonitrile:Water, 6.0:4.0, v/v).

• After development, dry the plate.

5. Densitometric Analysis:

• Scan the dried plate using a densitometer at 350 nm.

• Quantify the amount of isovitexin in the sample by comparing the peak area with that of the standard.

Protocol 2: HPLC Quantification of Isovitexin in Plant Extracts

This protocol is based on a method for the simultaneous determination of vitexin and isovitexin in Mung bean.[10]

1. Materials and Reagents:

• Isovitexin reference standard (≥98% purity)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ortho-phosphoric acid

• Purified water

• C18 reversed-phase HPLC column

2. Standard Solution Preparation:

• Prepare a stock solution of isovitexin (e.g., 100 ppm) in methanol.

• Prepare a series of working standards by diluting the stock solution with methanol to cover the desired concentration range (e.g., 5-100 ppm).

3. Sample Preparation:

• Extract the plant material with methanol.

• Filter the extract through a 0.45 µm syringe filter before injection.

4. HPLC Conditions:

• Column: Hypersil ODS C18 (150 x 4.6 mm)

• Mobile Phase: A: 0.1% ortho-phosphoric acid in water, B: Acetonitrile (gradient or isocratic elution may be applied).

• Flow Rate: 1.0 mL/min

• Detection: UV at 360 nm

• Injection Volume: 20 µL

5. Quantification:

• Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

• Determine the concentration of isovitexin in the sample by interpolating its peak area on the calibration curve.

Protocol 3: LC-MS/MS Analysis of Isovitexin in Plasma

This protocol is a general procedure based on methods for the analysis of isovitexin in rabbit and rat plasma.[13][14][15]

1. Materials and Reagents:

• Isovitexin reference standard (≥98% purity)

• Internal Standard (IS), e.g., Puerarin or Salicylic Acid

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid or Acetic acid (LC-MS grade)

• Ultrapure water

• Control plasma

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution and vortex.

• Add 300 µL of acetonitrile to precipitate the proteins and vortex for 2 minutes.

• Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: UHPLC or HPLC system

• Column: C18 reversed-phase column (e.g., 100 mm × 4.6 mm, 3.5 µm)

• Mobile Phase: A mixture of methanol or acetonitrile and water with 0.1% formic or acetic acid (isocratic or gradient).

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative or Positive

• MRM Transitions: Monitor the specific precursor to product ion transitions for isovitexin (e.g., m/z 431.1 → 311.1) and the internal standard.[13]

4. Data Analysis:

• Quantify isovitexin concentrations by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Visualizations

Experimental Workflow: Phytochemical Analysis of Isovitexin

Caption: Workflow for phytochemical analysis of isovitexin.

Signaling Pathway: Isovitexin as a CYP17A1 Inhibitor

Caption: Inhibition of CYP17A1 by Isovitexin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isovitexin = 98.0 HPLC 38953-85-4 [sigmaaldrich.com]
• 4. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. akjournals.com [akjournals.com]
• 8. Development and validation of an HPTLC method for simultaneous quantitation of isoorientin, isovitexin, orientin, and vitexin in bamboo-leaf flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com [pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Simultaneous determination of vitexin and isovitexin in rat plasma after oral administration of Santalum album L. leaves extract by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Isovitexin's Impact on MAPK and NF-κB Signaling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the effects of isovitexin (B1672635), a naturally occurring flavonoid, on the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) signaling pathways. Isovitexin has garnered significant interest for its potent anti-inflammatory and antioxidant properties, which are largely attributed to its modulation of these key cellular signaling cascades. These pathways are central to the inflammatory response and are implicated in a wide range of diseases, making isovitexin a promising candidate for therapeutic development.

Application Notes

Isovitexin has been shown to exert its anti-inflammatory effects by inhibiting the activation of both the MAPK and NF-κB signaling pathways.[1][2][3][4] In various cellular and animal models, isovitexin treatment leads to a significant reduction in the production of pro-inflammatory mediators.

Mechanism of Action on the MAPK Pathway:

The MAPK pathway, comprising cascades such as ERK1/2, JNK1/2, and p38, is a crucial regulator of cellular processes including inflammation.[1][4] Studies have demonstrated that isovitexin can suppress the phosphorylation of these key MAPK proteins in response to inflammatory stimuli like lipopolysaccharide (LPS).[1][4] For instance, in LPS-stimulated RAW 264.7 macrophages, pretreatment with isovitexin markedly decreased the phosphorylation levels of JNK1/2, ERK1/2, and p38.[1] This inhibition of MAPK activation contributes to the downstream suppression of inflammatory gene expression.

Mechanism of Action on the NF-κB Pathway:

The NF-κB pathway is a pivotal regulator of the inflammatory response.[1] Under basal conditions, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα.[1] Upon stimulation by inflammatory signals, IκBα is phosphorylated and degraded, allowing NF-κB (typically the p65 subunit) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[1] Isovitexin has been shown to effectively block this process.[1][5][6] It inhibits the phosphorylation and subsequent degradation of IκBα, thereby preventing the nuclear translocation of NF-κB p65.[1][5] This ultimately leads to a reduction in the expression of NF-κB target genes, including those for TNF-α, IL-6, iNOS, and COX-2.[1][7]

Cross-talk between MAPK and NF-κB Pathways:

Interestingly, the MAPK pathway can regulate the activation of the NF-κB pathway.[1][4] Research suggests that isovitexin's inhibition of MAPK phosphorylation, particularly JNK1/2, contributes to its suppression of NF-κB activation.[1] This indicates that isovitexin may target upstream components that are common to both pathways or that its effects on the MAPK cascade have a direct impact on NF-κB signaling.

Quantitative Data Summary

The following tables summarize the quantitative effects of isovitexin on key components of the MAPK and NF-κB signaling pathways as reported in the literature.

Table 1: Effect of Isovitexin on Inflammatory Mediator Production

Cell Type	Stimulant	Isovitexin Concentration	Measured Mediator	Inhibition	Reference
RAW 264.7 macrophages	LPS	58.5 µM (IC50)	Nitric Oxide (NO)	50%	[5][6]
RAW 264.7 cells	LPS	25, 50 µg/ml	TNF-α, IL-6	Significant decrease	[1]
IL-1β-treated chondrocytes	IL-1β	Not specified	iNOS, COX-2, TNF-α, IL-6	Markedly lowered	[7]

Table 2: Effect of Isovitexin on MAPK and NF-κB Pathway Proteins

Cell Type	Stimulant	Isovitexin Concentration	Target Protein	Effect	Reference
RAW 264.7 cells	LPS	25, 50 µg/ml	p-JNK1/2, p-ERK1/2, p-p38	Clearly decreased phosphorylation	[1]
RAW 264.7 cells	LPS	25, 50 µg/ml	p-IκBα	Effectively blocked phosphorylation	[1]
RAW 264.7 cells	LPS	50 µg/ml	Nuclear NF-κB p65	Significantly reduced nuclear levels	[1]
Con A-activated T cells	Concanavalin A	100 µM	p-P38, p-JNK, p-ERK1/2	Markedly reduced phosphorylation	[8]
Con A-activated T cells	Concanavalin A	Dose-dependent	p-IκB	Decreased phosphorylation	[8]

Experimental Protocols

The following are detailed protocols for key experiments used to assess the effect of isovitexin on the MAPK and NF-κB signaling pathways.

Protocol 1: Western Blot Analysis of MAPK and NF-κB Pathway Proteins

This protocol is for the detection of phosphorylated and total proteins in the MAPK and NF-κB pathways in cell lysates.

Materials:

• RAW 264.7 macrophages

• Isovitexin (purity >98%)

• Lipopolysaccharide (LPS)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for p-JNK, JNK, p-ERK, ERK, p-p38, p38, p-IκBα, IκBα, NF-κB p65, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed RAW 264.7 cells and allow them to adhere overnight. Pre-treat the cells with various concentrations of isovitexin (e.g., 25, 50 µg/ml) for a specified time (e.g., 18 hours).[4] Subsequently, stimulate the cells with LPS (e.g., 1 µg/ml) for a short period (e.g., 1 hour) to activate the signaling pathways.[4]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle shaking.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add ECL detection reagent to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the total protein levels. Use a loading control like β-actin to ensure equal protein loading.

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

This protocol is for the quantification of pro-inflammatory cytokines such as TNF-α and IL-6 in cell culture supernatants.

Materials:

• Cell culture supernatants from isovitexin and/or LPS-treated cells

• ELISA kits for TNF-α and IL-6

• Microplate reader

Procedure:

• Sample Collection: Collect the cell culture supernatants from cells treated as described in Protocol 1.

• ELISA Procedure: Perform the ELISA according to the manufacturer's instructions provided with the specific kit. This typically involves:

  • Adding standards and samples to the wells of a pre-coated microplate.

  • Incubating with a detection antibody.

  • Adding a substrate solution to develop the color.

  • Stopping the reaction.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Analysis: Calculate the concentration of the cytokines in the samples by comparing their absorbance to the standard curve.

Visualizations

The following diagrams illustrate the signaling pathways and a general experimental workflow.

Caption: Isovitexin's inhibition of MAPK and NF-κB signaling pathways.

Caption: General experimental workflow for studying isovitexin's effects.

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulatory effect of isovitexin on MAPK/NF- κ B signal in mice with acute ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways [ijbs.com]
• 5. researchgate.net [researchgate.net]
• 6. Isovitexin suppresses lipopolysaccharide-mediated inducible nitric oxide synthase through inhibition of NF-kappa B in mouse macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isovitexin Depresses Osteoarthritis Progression via the Nrf2/NF-κB Pathway: An in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]

Dissolving Isovitexin for In Vitro Assays: Application Notes and Protocols

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Isovitexin (B1672635), a C-glycosylated flavone (B191248) found in various plants, has garnered significant interest in the scientific community for its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.[1][2] As researchers increasingly explore its therapeutic potential, the need for standardized protocols for its dissolution in in vitro assays is critical for obtaining reliable and reproducible results. This document provides detailed application notes and protocols for the proper dissolution of isovitexin for use in various research applications.

Introduction to Isovitexin

Isovitexin (Apigenin-6-C-Glucoside) is a naturally occurring flavonoid with a molecular weight of 432.38 g/mol .[3] Its poor aqueous solubility presents a challenge for in vitro and in vivo studies.[4] Understanding its solubility characteristics is paramount for designing accurate and effective experiments.

Solubility Data

Isovitexin is sparingly soluble in aqueous buffers but shows good solubility in organic solvents.[5] For in vitro assays, the most common practice is to prepare a concentrated stock solution in an organic solvent, which is then diluted to the final working concentration in the aqueous-based cell culture medium or assay buffer.[4]

Table 1: Solubility of Isovitexin in Common Solvents

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	~30 mg/mL[5][6] to 87 mg/mL[7]	Sonication is recommended to aid dissolution.[1][3] Use fresh, anhydrous DMSO as it is hygroscopic and absorbed moisture can reduce solubility.[7]
Dimethylformamide (DMF)	~30 mg/mL[6]	---
Ethanol	Slightly soluble[8]	Not recommended for high-concentration stock solutions.
Water	Insoluble[7]	---
DMSO:PBS (pH 7.2) (1:5)	~0.16 mg/mL[5][6]	This represents a diluted working solution rather than a stock solution.

Experimental Protocols

Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 100 mM isovitexin stock solution in DMSO.

Materials:

• Isovitexin (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended)

• Calibrated pipette

Procedure:

• Calculate the required mass of isovitexin:

  • Molecular Weight (MW) of Isovitexin = 432.38 g/mol

  • To prepare 1 mL of a 100 mM (0.1 M) solution:

    • Mass (g) = 0.1 mol/L * 0.001 L * 432.38 g/mol = 0.0432 g = 43.24 mg

• Weighing: Accurately weigh 43.24 mg of isovitexin powder and transfer it to a sterile vial.

• Dissolution: Add 1 mL of anhydrous DMSO to the vial.

• Mixing: Vortex the solution vigorously for 1-2 minutes.

• Sonication (Recommended): If the isovitexin does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[3]

• Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock solution can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C or -80°C for long-term stability.[1][7] A stock solution stored at -80°C is stable for up to 2 years, while at -20°C it is stable for 1 year.[1]

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the DMSO stock solution into a cell culture medium for a final desired concentration, ensuring the final DMSO concentration is non-toxic to the cells.

Materials:

• 100 mM Isovitexin stock solution in DMSO

• Pre-warmed (37°C) cell culture medium

• Sterile tubes

• Calibrated pipettes

Procedure:

• Determine the final desired concentration of isovitexin and the final volume. For example, to prepare 1 mL of a 10 µM working solution.

• Calculate the volume of stock solution needed:

  • C1V1 = C2V2

  • (100 mM) * V1 = (10 µM) * (1 mL)

  • (100,000 µM) * V1 = (10 µM) * (1000 µL)

  • V1 = (10 * 1000) / 100,000 = 0.1 µL

• Serial Dilution (Recommended): To accurately pipette such a small volume, it is best to perform a serial dilution.

  • Step A (Intermediate Dilution): Prepare a 1 mM intermediate solution by adding 10 µL of the 100 mM stock solution to 990 µL of pre-warmed cell culture medium. Mix well by gentle pipetting.

  • Step B (Final Dilution): Add 10 µL of the 1 mM intermediate solution to 990 µL of pre-warmed cell culture medium to achieve the final 10 µM concentration.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as the isovitexin-treated samples (in this example, 0.01% from the final dilution step). The final DMSO concentration should ideally be ≤ 0.1% to avoid cytotoxic effects on most cell lines.[4][9]

• Immediate Use: It is recommended to use the freshly prepared aqueous working solutions immediately, as they are not recommended for storage for more than one day.[5]

Visualizing Experimental Workflows and Signaling Pathways

Workflow for Preparing Isovitexin Solutions

The following diagram illustrates the general workflow for preparing isovitexin solutions for in vitro assays.

Caption: Workflow for preparing Isovitexin solutions.

Signaling Pathways Modulated by Isovitexin

Isovitexin has been reported to exert its anti-inflammatory effects by modulating key signaling pathways such as MAPK and NF-κB, and activating the Nrf2/HO-1 pathway.[10]

Caption: Isovitexin's modulation of signaling pathways.

Conclusion

The successful use of isovitexin in in vitro assays is highly dependent on proper dissolution and handling. By utilizing high-quality anhydrous DMSO for stock solutions and performing careful serial dilutions into pre-warmed media, researchers can achieve consistent and reliable results. Adherence to these protocols will aid in the accurate assessment of isovitexin's biological activities and contribute to the advancement of research in this promising field.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Isovitexin | CAS:38953-85-4 | Manufacturer ChemFaces [chemfaces.com]
• 3. Isovitexin | Glucosidase | JNK | NF-κB | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. ISOVITEXIN | 29702-25-8 [chemicalbook.com]
• 9. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Isovitexin Extraction from Dried Leaves

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of isovitexin (B1672635) from dried plant materials.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for extracting isovitexin from dried leaves?

A1: Common and effective methods include conventional solvent extraction, ultrasound-assisted extraction (UAE), and microwave-assisted extraction (MAE).[1][2][3] MAE is often considered an optimal technique as it can achieve high yields of flavonoids in a shorter period.[1][4] Newer, environmentally friendly methods using deep eutectic solvents (DES) are also being explored.[5]

Q2: Which solvents are recommended for isovitexin extraction?

A2: The choice of solvent is critical and depends on the specific plant matrix. Generally, polar solvents are effective. Aqueous mixtures of ethanol (B145695) or methanol (B129727) (e.g., 40-80%) are widely used.[3][6] For instance, one study found 40% methanol with 0.5% acetic acid to be a highly effective solvent system for extracting the isomeric vitexin.[6] Water (aqueous extraction) has also been successfully used, particularly for sources like Ficus deltoidea leaves.[7][8]

Q3: What is a typical expected yield for isovitexin?

A3: Isovitexin yield varies significantly based on the plant source, its geographical origin, harvesting time, and the extraction method used. For example, aqueous extraction from dried Ficus deltoidea (Mas Cotek) leaves yielded approximately 0.136% w/w (or 1.36 mg/g) under optimized conditions.[7][8] It is essential to develop and optimize a protocol for each specific plant material.

Q4: How can I quantify the amount of isovitexin in my extract?

A4: The standard method for quantifying isovitexin is High-Performance Liquid Chromatography (HPLC) coupled with a UV or photodiode array (PDA) detector.[9][10] For more sensitive and specific measurements, especially in complex matrices like plasma, HPLC with tandem mass spectrometry (HPLC-MS/MS) is recommended.[9][11]

Q5: Is isovitexin susceptible to degradation during extraction?

A5: Yes. Like many flavonoids, isovitexin can be sensitive to high temperatures, prolonged extraction times, extreme pH levels, and light exposure.[2][3] Studies suggest that lower temperatures, around 50°C, can be optimal for preserving isovitexin integrity while achieving good yields.[3][7]

Troubleshooting Guides

Issue 1: Low Isovitexin Yield

Q: My isovitexin yield is consistently lower than expected. What factors should I investigate?

A: Low yield is a common issue that can be traced to several factors. Systematically evaluate the following:

• Extraction Solvent: The polarity of your solvent may not be optimal. If using a single solvent, consider an aqueous mixture (e.g., 70% ethanol). The addition of a small amount of acid (e.g., 0.5% acetic acid) can sometimes improve the extraction of phenolic compounds.[6]

• Particle Size: Inefficient extraction can result from an inadequate surface area. Ensure your dried leaves are ground to a fine, homogenous powder (e.g., 40-60 mesh) to facilitate solvent penetration.[2]

• Solid-to-Liquid Ratio: A low solvent volume may not be sufficient to fully extract the isovitexin. Experiment with increasing the solvent-to-solid ratio (e.g., from 1:10 to 1:20 or 1:30 g/mL).[2][7] Conversely, an excessively high ratio can lead to detection issues due to over-dilution.[7]

• Extraction Time and Temperature: The extraction may be incomplete or, conversely, the target compound may be degrading. Optimize both time and temperature. For aqueous extraction of Ficus deltoidea, 5 hours at 50°C was found to be optimal for isovitexin.[8] Prolonged exposure to high temperatures (e.g., >70-80°C) can lead to degradation.[2][7]

• Number of Extraction Cycles: A single extraction may not be sufficient. Perform a second or third extraction on the plant residue and combine the filtrates to maximize recovery.[3]

Issue 2: Co-extraction of Impurities

Q: My extract contains a high level of impurities, complicating purification. How can I improve its purity?

A: High impurity levels are common with crude extracts. Consider these strategies:

• Sequential Extraction: Before extracting with your primary polar solvent, perform a preliminary wash (maceration) of the dried leaf powder with a non-polar solvent like hexane. This will remove lipids, chlorophyll, and other non-polar compounds.

• Solvent Polarity Adjustment: Fine-tuning the polarity of your extraction solvent can enhance selectivity for flavonoids over other compounds.

• Post-Extraction Cleanup:

  • Liquid-Liquid Partitioning: After initial extraction and solvent evaporation, re-dissolve the crude extract and partition it between an aqueous phase and an immiscible organic solvent of medium polarity, such as ethyl acetate (B1210297). Flavonoids like isovitexin will preferentially move to the ethyl acetate phase.[12]

  • Solid-Phase Extraction (SPE): Use SPE cartridges (e.g., C18) to bind isovitexin and other flavonoids while allowing more polar or non-polar impurities to be washed away.

  • Macroporous Resins: Adsorption chromatography using macroporous resins is highly effective for enriching flavonoids from crude extracts. Studies have shown that isovitexin can be enriched by 55 to 60-fold using this technique.[13]

Issue 3: Suspected Isovitexin Degradation

Q: I suspect my isovitexin is degrading during the extraction or workup process. What are the signs and how can I prevent it?

A: Degradation can be indicated by a progressive decrease in yield with longer extraction times at high temperatures, or by the appearance of unknown peaks in your chromatogram.

• Control Temperature: This is the most critical factor. Avoid high temperatures (>70°C) during extraction and solvent evaporation.[7] Use a rotary evaporator at a reduced pressure and a water bath temperature below 50°C for solvent removal.[2][3]

• Limit Light Exposure: Flavonoids can be light-sensitive.[3] Conduct extraction and store extracts in amber-colored glassware or protect your flasks from direct light.

• Maintain Neutral pH: Extreme pH conditions can alter the chemical structure of flavonoids.[2] Unless your protocol specifically requires it, try to maintain a near-neutral pH during extraction and storage.

• Work Quickly and Store Properly: Process samples promptly after extraction. If storage is necessary, store the dried extract or solutions at low temperatures (-20°C) under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Data Presentation

Table 1: Effect of Extraction Parameters on Isovitexin Yield from Ficus deltoidea (Aqueous Extraction)

Sample-to-Water Ratio (g/mL)	Temperature (°C)	Extraction Time (hours)	Isovitexin Yield (% w/w)
1:20	50	5	0.136 ± 0.015
1:10	50	8	~0.110
1:30	50	8	~0.125
1:20	70	8	~0.100
1:20	100	8	~0.115

Source: Data adapted from studies on Ficus deltoidea leaves.[7][8] Yields are approximate where specific values at those exact time points were not provided.

Table 2: Comparison of Extraction Methods for Flavonoids (General)

Extraction Method	Typical Solvents	Advantages	Disadvantages
Conventional Solvent Extraction	Ethanol, Methanol, Water	Simple, low equipment cost	Time-consuming, large solvent volume, potential for thermal degradation
Ultrasound-Assisted (UAE)	Ethanol, Methanol	Reduced extraction time, increased yield, lower temperatures possible	Requires specialized equipment
Microwave-Assisted (MAE)	Ethanol, Methanol	Very short extraction time, high efficiency, reduced solvent use[1][4]	Requires microwave-transparent vessels, potential for localized overheating
Deep Eutectic Solvent (DES)	Choline chloride-based, etc.	Green and tunable solvents, high efficiency[5]	Higher viscosity, may require optimization for recovery

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Isovitexin

This protocol is a general guideline and should be optimized for your specific plant material.

• Sample Preparation:

  • Dry the plant leaves in an oven at 40-50°C until a constant weight is achieved.

  • Grind the dried leaves into a fine powder (40-60 mesh) using a mechanical grinder.

• Extraction:

  • Accurately weigh 2.0 g of the powdered leaf material and place it into a 100 mL Erlenmeyer flask.

  • Add 40 mL of 70% ethanol to achieve a 1:20 solid-to-liquid ratio.

  • Place the flask in an ultrasonic bath. Ensure the water level in the bath is sufficient to cover the solvent level in the flask.

  • Sonicate for 45 minutes at a controlled temperature of 50°C.[3]

  • After sonication, filter the mixture through Whatman No. 1 filter paper. Collect the filtrate.

• Repeated Extraction:

  • Transfer the retained plant residue back to the flask.

  • Add another 40 mL of 70% ethanol and repeat the sonication and filtration steps.

  • Combine the filtrates from both extractions to maximize yield.

• Solvent Removal:

  • Concentrate the combined filtrate using a rotary evaporator with the water bath temperature set to below 50°C.

  • Dry the resulting crude extract completely under a vacuum to yield a solid residue.

• Storage:

  • Store the dried crude extract in an airtight, light-protected container at -20°C until further analysis.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Isovitexin Quantification

This protocol provides a starting point for developing a quantification method.

• Instrumentation and Conditions:

  • HPLC System: A system equipped with a pump, autosampler, column oven, and PDA/UV detector.

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[14]

  • Mobile Phase: A gradient of (A) 0.1% phosphoric acid in water and (B) acetonitrile.[15]

    • Example Gradient: Start with 10% B, ramp to 30% B over 20 minutes, then to 90% B over 5 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.[14][15]

  • Column Temperature: 30°C.

  • Detection Wavelength: Monitor around 330-360 nm, as isovitexin has a strong absorbance in this range.[15]

• Preparation of Standards and Samples:

  • Standard Stock Solution: Accurately weigh 1 mg of pure isovitexin standard and dissolve it in 10 mL of methanol to prepare a 100 µg/mL stock solution.

  • Calibration Curve: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Preparation: Accurately weigh about 10 mg of the dried crude extract, dissolve it in 10 mL of methanol, and sonicate for 10 minutes to ensure complete dissolution. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject equal volumes (e.g., 10 µL) of the standards and samples.

  • Identify the isovitexin peak in the sample chromatogram by comparing its retention time with that of the pure standard.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Calculate the concentration of isovitexin in the sample using the regression equation from the calibration curve.

Visualizations

Caption: General workflow for isovitexin extraction and analysis.

Caption: Troubleshooting decision tree for low isovitexin yield.

References

• 1. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Refining the Efficiency of Herbal Extraction | Universitas Sumatera Utara [usu.ac.id]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of Solvent Systems for the Extraction of Vitexin as the Major Bioactive Flavonoid in Prosopis farcta [scirp.org]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CN102219782B - Method for extracting and separating viterxin and isovitexin from natural product - Google Patents [patents.google.com]
• 13. Adsorption/Desorption Characteristics and Simultaneous Enrichment of Orientin, Isoorientin, Vitexin and Isovitexin from Hydrolyzed Oil Palm Leaf Extract Using Macroporous Resins | MDPI [mdpi.com]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com [pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com]

Improving the solubility of Isovitexin for biological assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Isovitexin in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Isovitexin?

A1: Isovitexin is a crystalline solid that is sparingly soluble in aqueous buffers but shows good solubility in organic solvents.[1] For biological assays, the recommended solvent is Dimethyl Sulfoxide (DMSO).[1][2][3] It is also soluble in dimethylformamide (DMF).[1]

Q2: I'm seeing conflicting data on the solubility of Isovitexin in DMSO. What is the correct value?

A2: Different sources report varying solubility limits for Isovitexin in DMSO. This discrepancy can arise from differences in the purity of the Isovitexin, the grade of DMSO used (it is crucial to use fresh, anhydrous DMSO as it can absorb moisture, which reduces solubility), temperature, and the method of dissolution.[2] Always start by consulting the Certificate of Analysis for your specific lot of Isovitexin.

Q3: How should I prepare an aqueous working solution of Isovitexin for my cell-based assay?

A3: Due to its poor aqueous solubility, Isovitexin should first be dissolved in 100% DMSO to create a high-concentration stock solution.[1] This stock solution can then be serially diluted in your aqueous buffer or cell culture medium to the final desired concentration. It is recommended not to store the final aqueous solution for more than one day due to potential precipitation.[1]

Q4: My Isovitexin precipitates when I dilute the DMSO stock solution into my cell culture medium. What should I do?

A4: Precipitation upon dilution into an aqueous medium is a common issue with hydrophobic compounds. Please refer to the troubleshooting guide below for detailed steps to address this.

Q5: What is the maximum concentration of DMSO that is safe for my cells?

A5: The tolerance to DMSO is cell-line dependent. As a general guideline, most cell lines can tolerate a final DMSO concentration of up to 0.5%, with some robust lines tolerating up to 1%. However, primary cells or more sensitive cell lines may require final DMSO concentrations below 0.1%. It is crucial to perform a vehicle control experiment with the corresponding DMSO concentration to assess its effect on your specific cells.

Quantitative Solubility Data

The following table summarizes the reported solubility of Isovitexin in various solvents.

Solvent	Reported Solubility	Source(s)
DMSO	~30 mg/mL	[1]
DMSO	86-87 mg/mL	[2]
Dimethylformamide (DMF)	~30 mg/mL	[1]
1:5 DMSO:PBS (pH 7.2)	~0.16 mg/mL	[1]
Cold Water	Insoluble	[4]
Hot Water	Slightly Soluble	[4]
Ethanol (B145695)	Sparingly Soluble	[2][4]

Note: The variability in reported DMSO solubility highlights the importance of empirical testing for your specific experimental conditions.

Troubleshooting Guide

Issue	Recommended Solution
Compound Precipitation in Stock Solution (DMSO)	The concentration may be too high. Gently warm the solution and sonicate. If precipitation persists, prepare a more dilute stock solution.
Precipitation in Aqueous Medium Upon Dilution	1. Check Final DMSO Concentration: Ensure the final DMSO concentration is sufficient to maintain solubility but not toxic to the cells. 2. Modify Dilution Method: Add the DMSO stock solution to the aqueous medium dropwise while vortexing to facilitate mixing. 3. Use a Co-solvent: In some cases, a small percentage of another solvent like ethanol can be used in conjunction with DMSO. However, compatibility with your assay must be verified. 4. Complexation with Cyclodextrins: Cyclodextrins can encapsulate hydrophobic molecules, increasing their aqueous solubility. This is an advanced technique that requires optimization.
Inconsistent Assay Results	This may be due to incomplete dissolution or precipitation at the working concentration. Always prepare fresh dilutions for each experiment and visually inspect for any precipitates before adding to your assay.
High Background Signal or Cell Death in Vehicle Control	The concentration of the solvent (e.g., DMSO) is likely too high for your cell line. Determine the maximum tolerated solvent concentration for your specific cells and assay duration and adjust your experimental design accordingly.

Experimental Protocols

Protocol 1: Preparation of Isovitexin Stock and Working Solutions

This protocol describes the standard method for preparing a concentrated stock solution of Isovitexin in DMSO and subsequent dilution for a cell-based assay.

• Weighing: Accurately weigh the desired amount of Isovitexin powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of 100% sterile-filtered, anhydrous DMSO to achieve a high-concentration stock (e.g., 20-40 mM).

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, use a sonicator bath for 5-10 minutes to ensure complete dissolution. Visually inspect to confirm no particulates are present.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C as recommended by the supplier.

• Preparation of Working Solution: For your experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in your cell culture medium or buffer to achieve the final desired concentration. Ensure the final DMSO concentration remains within the tolerated range for your cells.

Protocol 2: Solubility Enhancement using Co-solvency

This protocol provides a general approach to using a co-solvent system if DMSO alone is insufficient.

• Prepare a high-concentration stock solution of Isovitexin in 100% DMSO as described in Protocol 1.

• In a separate sterile tube, prepare your final aqueous medium (e.g., cell culture medium) containing a low percentage of a co-solvent such as ethanol (e.g., 1-5%). The final concentration of the co-solvent must be tested for compatibility with your assay and cell viability.

• Slowly add the Isovitexin-DMSO stock solution to the co-solvent-containing medium while vortexing.

• Visually inspect for precipitation. If the solution remains clear, it can be used for the experiment. Always include a vehicle control with the same final concentrations of DMSO and the co-solvent.

Visualizations

Caption: A workflow diagram for preparing Isovitexin working solutions.

Caption: Key signaling pathways modulated by Isovitexin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Isovitexin | CAS:38953-85-4 | Manufacturer ChemFaces [chemfaces.com]
• 4. ISOVITEXIN | 29702-25-8 [chemicalbook.com]

Technical Support Center: Overcoming Low Bioavailability of Isovitexin in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low oral bioavailability of Isovitexin in animal models.

Frequently Asked Questions (FAQs)

Q1: We are observing very low and inconsistent plasma concentrations of Isovitexin in our animal studies after oral administration. What are the likely causes?

A1: The low oral bioavailability of Isovitexin is a known challenge and can be attributed to several factors:

• Poor Aqueous Solubility: Isovitexin is a flavonoid with limited solubility in water. This poor solubility in the gastrointestinal (GI) fluids is a primary rate-limiting step for its absorption.[1][2]

• Extensive First-Pass Metabolism: Like many flavonoids, Isovitexin may undergo significant metabolism in the intestinal wall and the liver before it can reach systemic circulation.[2][3][4] This metabolic process can substantially reduce the amount of active compound that enters the bloodstream.

• Efflux by P-glycoprotein (P-gp): Isovitexin may be a substrate for efflux transporters like P-glycoprotein, which are present in the intestinal epithelium.[5] These transporters actively pump the absorbed compound back into the intestinal lumen, thereby limiting its net absorption.[5]

• Instability in the GI Tract: The harsh pH and enzymatic environment of the stomach and intestines can potentially lead to the degradation of Isovitexin before it has a chance to be absorbed.

Q2: What are the most effective formulation strategies to enhance the oral bioavailability of Isovitexin?

A2: Several advanced drug delivery systems have been successfully employed to improve the oral bioavailability of Isovitexin and other poorly soluble flavonoids.[6][7] The most promising approaches include:

• Self-Microemulsifying Drug Delivery Systems (SMEDDS): These are isotropic mixtures of oil, surfactant, and a co-surfactant that form fine oil-in-water microemulsions upon gentle agitation in the GI tract.[8][9] This enhances the solubilization and absorption of lipophilic drugs.[8][10][11]

• Solid Dispersions: This technique involves dispersing Isovitexin in a hydrophilic polymer matrix.[12][13] By converting the drug to an amorphous state, its solubility and dissolution rate can be significantly increased.[12][14]

• Phytosomes: This technology involves forming a complex between Isovitexin and phospholipids.[15][16][17] This lipid-compatible molecular complex enhances the absorption of water-soluble phytoconstituents.[15][18][19]

• Microencapsulation: Encapsulating Isovitexin within biodegradable polymers, such as alginate and chitosan, can provide controlled release and improve its stability and bioavailability.[20]

• Nanoparticle-Based Systems: Formulations like polymeric nanoparticles, solid lipid nanoparticles (SLNs), and nanostructured lipid carriers (NLCs) can protect Isovitexin from degradation, increase its surface area for dissolution, and facilitate its transport across the intestinal epithelium.[1][5][7]

Q3: Are there any commercially available excipients that are commonly used in these advanced formulations?

A3: Yes, several pharmaceutically acceptable excipients are used to prepare these formulations. For instance, in SMEDDS formulations, common components include:

• Oils: Castor oil, Labrafil M1944CS.[9][21]

• Surfactants: Labrasol, Cremophor EL.[21]

• Co-surfactants: Transcutol HP, Polyethylene (B3416737) glycol 400 (PEG-400).[9][21]

For solid dispersions, hydrophilic polymers like polyvinylpyrrolidone (B124986) (PVP) and polyethylene glycols (PEGs) are frequently used. For phytosomes, phosphatidylcholine is the most commonly used phospholipid.[15][17]

Troubleshooting Guides

Issue 1: Low Drug Loading or Encapsulation Efficiency in Nanoparticle Formulations

Potential Cause	Troubleshooting Step	Rationale
Poor solubility of Isovitexin in the organic solvent used for nanoparticle preparation.	Screen various organic solvents (e.g., acetone, ethanol, dichloromethane) to find one that provides good solubility for Isovitexin while being miscible with the aqueous phase.	Ensuring the drug is fully dissolved in the organic phase is crucial for efficient encapsulation during the nanoprecipitation or emulsification process.
Incompatibility between Isovitexin and the chosen polymer.	Experiment with different biodegradable polymers such as PLGA, PCL, or Eudragit series.[1]	The physicochemical properties of the polymer must be compatible with the drug to ensure proper entrapment.
Drug precipitation during nanoparticle formation.	Optimize formulation parameters like the drug-to-polymer ratio, polymer concentration, and stirring speed.[1]	A higher polymer concentration can create a more robust matrix to entrap the drug and prevent its premature precipitation.
Insufficient amount of stabilizer.	Increase the concentration of the surfactant or stabilizer (e.g., PVA, Tween 80) in the formulation.[1]	Stabilizers are critical for preventing nanoparticle aggregation and ensuring a stable dispersion, which can indirectly affect encapsulation.

Issue 2: Physical Instability of Amorphous Solid Dispersions (Recrystallization)

Potential Cause	Troubleshooting Step	Rationale
High molecular mobility of Isovitexin within the polymer matrix.	Select a polymer with a high glass transition temperature (Tg).[13] Consider polymers that can form hydrogen bonds with Isovitexin.	A high Tg polymer will exist in a glassy state at storage temperatures, reducing the molecular mobility of the dispersed drug and inhibiting recrystallization.[12][13]
Hygroscopicity of the formulation.	Store the solid dispersion in a desiccator or under low humidity conditions. Incorporate a less hygroscopic polymer in the formulation.	Moisture can act as a plasticizer, lowering the Tg of the system and increasing molecular mobility, which can lead to drug crystallization.
Inappropriate drug-to-polymer ratio.	Prepare solid dispersions with varying drug-to-polymer ratios and assess their physical stability over time using techniques like XRD or DSC.	A lower drug-to-polymer ratio may be necessary to ensure the drug remains molecularly dispersed and to prevent supersaturation within the matrix.

Issue 3: High Variability in Pharmacokinetic Data Between Animals

Potential Cause	Troubleshooting Step	Rationale
Inconsistent dosing volume or administration technique.	Ensure accurate and consistent oral gavage technique. Use calibrated syringes and verify that the full dose is delivered to the stomach.[1]	Variations in the administered dose will directly lead to variability in plasma concentrations.
Effect of food on drug absorption.	Standardize the fasting and feeding schedule for all animals in the study. Typically, animals are fasted overnight before dosing.[1][13]	The presence of food in the GI tract can significantly alter the absorption of lipophilic compounds, leading to high variability.
Inter-animal variability in metabolism.	Use a sufficient number of animals per group to account for biological variation. Ensure the use of a homogenous animal population (e.g., same age, sex, and strain).[1]	Biological differences in metabolic enzyme activity can lead to significant variations in drug clearance and exposure.

Quantitative Data Summary

Table 1: Comparative Pharmacokinetic Parameters of Different Isovitexin Formulations in Animal Models

Formulation	Animal Model	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Relative Bioavailability Increase (Fold)	Reference
Unformulated Isovitexin	Rat (intravenous)	2.0	-	-	11.39 ± 5.05	-	[22]
SMEDDS	Rat (oral)	Not Specified	Increased by ~2-40x vs. controls	Not Specified	Increased by 3.4-35.9x vs. controls	3.4 - 35.9	[8][21]
Alginate-Chitosan Microspheres	Rabbit (oral)	15	Significantly Higher vs. raw extract	Earlier vs. raw extract	Significantly Higher vs. raw extract	Not Quantified	[20]
Solid Dispersion	Rat (oral)	Not Specified	Increased vs. β-CD inclusion	Not Specified	10.52-fold vs. β-CD inclusion	10.52	[8]

Note: Data for SMEDDS and Solid Dispersion are for a similar compound but illustrate the potential for bioavailability enhancement.

Experimental Protocols

Protocol 1: Preparation of Isovitexin-Loaded Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve Isovitexin and a hydrophilic polymer (e.g., polyvinylpyrrolidone K30) in a suitable organic solvent (e.g., ethanol) in a predetermined ratio (e.g., 1:4 drug to polymer).[13]

• Mixing: Ensure complete dissolution by continuous stirring or sonication to obtain a clear solution.

• Solvent Evaporation: Evaporate the organic solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).[13]

• Drying: Dry the resulting solid film in a vacuum oven for 24 hours to ensure complete removal of any residual solvent.[13]

• Pulverization and Sieving: Pulverize the dried solid dispersion using a mortar and pestle and then sieve it to obtain a uniform particle size.[13]

• Storage: Store the final product in a desiccator to prevent moisture absorption.[13]

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Model: Use male Sprague-Dawley or Wistar rats (200-250 g).[13]

• Acclimatization: Acclimatize the animals to the laboratory conditions for at least one week prior to the experiment, with free access to standard chow and water.[13]

• Fasting: Fast the rats overnight (12-18 hours) before drug administration, with continued free access to water.[13]

• Dosing:

  • Oral Group: Administer the Isovitexin formulation (e.g., solid dispersion reconstituted in water) orally via gavage at a specific dose.[13]

  • Intravenous Group (for absolute bioavailability): Administer a solution of Isovitexin in a suitable vehicle intravenously to a separate group of rats.[3]

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Determine the concentration of Isovitexin in the plasma samples using a validated analytical method, such as HPLC-MS/MS.[22][23]

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters, including Cmax, Tmax, and AUC, from the plasma concentration-time data.[3] The absolute bioavailability (F%) can be calculated using the formula: F% = (AUCoral / AUCiv) × (Doseiv / Doseoral) × 100.[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Bioavailability Challenges Associated with Development of Anti-Cancer Phenolics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Mechanisms of poor oral bioavailability of flavonoid Morin in rats: From physicochemical to biopharmaceutical evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Publishers Panel [journalamme.org]
• 7. bibliotekanauki.pl [bibliotekanauki.pl]
• 8. A Self-microemulsifying Drug Delivery System (SMEDDS) for a Novel Medicative Compound Against Depression: a Preparation and Bioavailability Study in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Self-microemulsifying drug delivery system (SMEDDS)--challenges and road ahead - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jddtonline.info [jddtonline.info]
• 12. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Solid Dispersion as an Approach for Bioavailability Enhancement of Poorly Water-Soluble Drug Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 15. asiapharmaceutics.info [asiapharmaceutics.info]
• 16. wjpmr.com [wjpmr.com]
• 17. scispace.com [scispace.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. Phytosomes as Innovative Delivery Systems for Phytochemicals: A Comprehensive Review of Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. A Self-microemulsifying Drug Delivery System (SMEDDS) for a Novel Medicative Compound Against Depression: a Preparation and Bioavailability Study in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Pharmacokinetics and tissue distribution study of Isovitexin in rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. benthamdirect.com [benthamdirect.com]

Technical Support Center: Troubleshooting Isovitexin Peak Separation in HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with isovitexin (B1672635) peak separation in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the typical HPLC columns and mobile phases used for successful isovitexin separation?

A1: Reversed-phase C18 columns are commonly used for isovitexin separation. The mobile phase typically consists of a mixture of an aqueous solution with a weak acid and an organic solvent.[1][2] Common mobile phase compositions include:

• 0.1% ortho-phosphoric acid in water (Mobile Phase A) and acetonitrile (B52724) (Mobile Phase B).[1]

• 0.1% acetic acid in water and methanol.[2][3]

• Acidic water and acetonitrile.[4][5]

Q2: My isovitexin peak is co-eluting with its isomer, vitexin (B1683572). How can I improve the resolution?

A2: Co-elution of isovitexin and vitexin is a common challenge due to their structural similarity. To improve resolution, consider the following:

• Optimize the mobile phase: Adjusting the gradient or isocratic composition of the organic solvent (e.g., acetonitrile or methanol) can significantly impact selectivity.[6] A shallow gradient is often effective in separating closely eluting isomers.

• Change the organic modifier: If you are using methanol, switching to acetonitrile, or vice-versa, can alter the selectivity of the separation.[5] Acetonitrile generally has a higher elution strength.

• Adjust the pH of the mobile phase: Modifying the pH with additives like formic acid or acetic acid can change the ionization state of the analytes and improve separation.

• Lower the flow rate: Decreasing the flow rate can enhance separation efficiency, leading to better resolution between closely eluting peaks.[5]

• Increase the column temperature: Operating the column at a slightly elevated temperature (e.g., 40°C) can sometimes improve peak shape and resolution.[5]

Q3: I am observing significant peak tailing for my isovitexin peak. What are the potential causes and solutions?

A3: Peak tailing can be caused by several factors in HPLC.[7] Here are some common causes and their solutions:

• Secondary interactions with the stationary phase: Residual silanol (B1196071) groups on the silica-based C18 column can interact with polar functional groups on isovitexin, causing tailing.

  • Solution: Add a competitive base (e.g., triethylamine) to the mobile phase in low concentrations or use a base-deactivated column. Lowering the mobile phase pH (around 2-3) can also help by protonating the silanol groups.[7]

• Column overload: Injecting too concentrated a sample can lead to peak distortion.

  • Solution: Dilute your sample and reinject.

• Column contamination or degradation: Buildup of contaminants on the column frit or stationary phase can lead to poor peak shape.

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[7]

• Extra-column dead volume: Excessive tubing length or poorly made connections can contribute to peak broadening and tailing.[8]

  • Solution: Use tubing with a small internal diameter and ensure all connections are secure.

Q4: My isovitexin peak is splitting. What could be the issue?

A4: Peak splitting can be a frustrating problem. Here are some likely causes:

• Sample solvent incompatibility: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

• Column inlet blockage: Particulate matter from the sample or system can partially block the column inlet frit.

  • Solution: Use a guard column to protect the analytical column.[9] If a blockage is suspected, try reversing and flushing the column.

• Column void: A void or channel may have formed at the head of the column.

  • Solution: This usually requires column replacement.

Troubleshooting Guides

Guide 1: Poor Resolution Between Isovitexin and Vitexin

This guide provides a systematic approach to improving the separation of isovitexin and its isomer, vitexin.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor isovitexin/vitexin resolution.

Guide 2: Diagnosing and Resolving Peak Tailing

This guide helps to identify the cause of isovitexin peak tailing and provides corrective actions.

Logical Relationship Diagram:

Caption: Causes and solutions for HPLC peak tailing.

Experimental Protocols

Protocol 1: HPLC Method for Simultaneous Determination of Vitexin and Isovitexin

This protocol is based on a validated method for the analysis of vitexin and isovitexin in Mung bean.[1]

Experimental Workflow:

Caption: Workflow for HPLC analysis of vitexin and isovitexin.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Agilent or equivalent with UV/Vis detector
Column	Hypersil ODS C18 (150 x 4.6 mm)
Mobile Phase A	0.1% ortho-phosphoric acid in water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Detection Wavelength	360 nm
Injection Volume	20 µL

Method Validation Data Summary:

Parameter	Vitexin	Isovitexin
Linearity Range (ppm)	5 - 100	5 - 100
Correlation Coefficient	0.999	0.999
Recovery (%)	98.27	97.60
LOD (mg/100g)	0.094	0.069
LOQ (mg/100g)	0.312	0.230
Intra-day Precision (%RSD)	1.42	1.73
Inter-day Precision (%RSD)	0.98	1.20

Data sourced from a study on Mung bean analysis.[1]

Protocol 2: LC-MS/MS Method for Quantification of Vitexin and Isovitexin

This protocol is adapted from a method for the analysis of vitexin and isovitexin in rabbit plasma.[2][3]

Instrumentation and Conditions:

Parameter	Specification
LC-MS/MS System	Triple quadrupole mass spectrometer with ESI
Column	Reversed-phase C18 (100 mm x 4.6 mm, 3.5 µm)
Mobile Phase	Methanol and 0.1% acetic acid (40:60, v/v)
Flow Rate	Isocratic
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transitions	m/z 431.1 → 311.1 for both vitexin and isovitexin

Sample Preparation for Plasma:

• Deproteinize plasma samples using acetonitrile.

• Centrifuge to pellet the precipitated proteins.

• Inject the supernatant for LC-MS/MS analysis.

References

• 1. pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com [pharmacognosy-phytochemistry-natural-products.pharmaceuticalconferences.com]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 7. uhplcs.com [uhplcs.com]
• 8. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 9. lcms.cz [lcms.cz]

Common challenges in the clinical application of Isovitexin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the clinical application of Isovitexin.

Frequently Asked Questions (FAQs)

Q1: We are observing very low plasma concentrations of Isovitexin in our in vivo studies. What are the primary reasons for this?

A1: Low plasma concentrations of Isovitexin are predominantly due to its poor oral bioavailability.[1] Several factors contribute to this challenge:

• Low Aqueous Solubility: Isovitexin is a lipophilic molecule with poor water solubility, which limits its dissolution in the gastrointestinal (GI) tract—a prerequisite for absorption.[1]

• First-Pass Metabolism: After absorption from the intestine, Isovitexin may undergo extensive metabolism in the intestinal wall and liver before reaching systemic circulation.[2][3] A significant portion is metabolized by gut microbiota.[2][3]

• Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters in the intestinal epithelium can actively pump absorbed Isovitexin back into the GI lumen, thereby limiting its net absorption.

• Gastrointestinal Instability: The enzymatic and pH environment of the stomach and intestines can potentially degrade Isovitexin before it can be absorbed.

Q2: What strategies can we employ to enhance the oral bioavailability of Isovitexin?

A2: Several formulation strategies can be utilized to overcome the challenges associated with Isovitexin's low bioavailability:[4]

• Nanoparticle-Based Delivery Systems: Encapsulating Isovitexin into nanoparticles can protect it from degradation, increase its surface area for better dissolution, and facilitate its transport across the intestinal epithelium.[5] Common systems include polymeric nanoparticles, solid lipid nanoparticles (SLNs), and nanostructured lipid carriers (NLCs).[5][6]

• Solid Dispersions: Creating a solid dispersion of Isovitexin in a hydrophilic polymer carrier can significantly enhance its dissolution rate.[7][8]

• Cyclodextrin (B1172386) Complexation: Encapsulating the hydrophobic Isovitexin molecule within the cavity of a cyclodextrin can increase its aqueous solubility and stability.[9]

• Microencapsulation: Using biodegradable polymers like alginate and chitosan (B1678972) to create microspheres for controlled release can improve stability and bioavailability.

Q3: Isovitexin keeps precipitating in our cell culture medium during in vitro experiments. How can we resolve this?

A3: Precipitation of poorly soluble compounds like Isovitexin in aqueous cell culture media is a common issue. Here are some troubleshooting steps:

• Use of Co-solvents: Prepare a concentrated stock solution of Isovitexin in an organic solvent like DMSO.[10] When preparing working dilutions, ensure the final concentration of the organic solvent is non-toxic to your cells (typically ≤ 0.1%).[10]

• Pre-warming the Medium: Always use pre-warmed (37°C) cell culture media for making your dilutions, as solubility often decreases at lower temperatures.[10]

• Sequential Dilution: To avoid "crashing out," first create an intermediate dilution of your Isovitexin stock in pre-warmed media. Then, add this intermediate dilution to the final volume of media while gently vortexing.[10]

• pH Adjustment: The pH of the medium can influence the solubility of Isovitexin. Ensure the final pH of your medium is within the optimal physiological range for your cells.[10]

Troubleshooting Guides

Issue 1: Inconsistent or Low Bioactivity in In Vitro Assays

Possible Cause	Troubleshooting & Optimization Steps
Degradation of Isovitexin	Prepare fresh Isovitexin-containing media for each experiment. For longer experiments, consider replenishing the media with freshly prepared Isovitexin at regular intervals.[11]
Oxidation	Prepare stock solutions under an inert gas (e.g., nitrogen or argon) and minimize exposure of solutions to air.[11]
Light Sensitivity	Protect stock solutions from light by using amber vials or wrapping tubes in aluminum foil. Conduct experiments in the dark or under subdued lighting.[11]
Interaction with Media Components	Test the stability of Isovitexin in different basal media (e.g., DMEM, RPMI-1640). If using serum, consider reducing the concentration, as proteins can interact with polyphenols.[11]

Issue 2: Poor In Vivo Efficacy Despite High In Vitro Potency

Possible Cause	Troubleshooting & Optimization Steps
Low Oral Bioavailability	Implement formulation strategies such as nanoparticle encapsulation, solid dispersions, or microencapsulation to improve solubility and absorption.[4][5]
Rapid Metabolism	Co-administer with inhibitors of metabolic enzymes (e.g., cytochrome P450 inhibitors), if ethically and experimentally permissible, to assess the impact of first-pass metabolism.
Efflux by P-gp	Consider co-administration with a known P-gp inhibitor to investigate the role of efflux pumps in limiting bioavailability.
Inadequate Dosing	Perform dose-escalation studies to determine if a higher concentration can achieve the desired therapeutic effect. Be mindful of potential toxicity.

Quantitative Data Summary

Table 1: Oral Bioavailability of Isovitexin and Improvement Strategies

Formulation	Bioavailability (%)	Key Findings	Reference
Standard Oral Administration	14.58%	Demonstrated significant oral bioavailability that translated to an osteoanabolic effect.	[12][13]
Alginate-Chitosan Microspheres	Not specified	Developed for controlled release and to maintain bioactivity. Showed hypoglycemic effects in vivo.

Experimental Protocols

Protocol 1: Preparation of Isovitexin for In Vitro Cell-Based Assays

Objective: To prepare a stable and non-toxic working solution of Isovitexin in cell culture medium.

Materials:

• Isovitexin powder

• Cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile, pre-warmed (37°C) cell culture medium

• Vortex mixer

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the desired amount of Isovitexin powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% cell culture-grade DMSO to achieve a high-concentration stock solution (e.g., 10-20 mM).

  • Vortex the solution vigorously until the Isovitexin is completely dissolved. Gentle sonication in a water bath can be used to aid dissolution.[10]

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.[10]

• Working Solution Preparation:

  • Thaw an aliquot of the Isovitexin stock solution at room temperature.

  • Prepare an intermediate dilution by adding a small volume of the stock solution to a larger volume of pre-warmed (37°C) cell culture medium.

  • Create the final working concentration by adding the intermediate dilution to the required volume of pre-warmed cell culture medium. Ensure the final DMSO concentration is ≤ 0.1%.[10]

  • Gently mix the final solution before adding it to the cells.

Protocol 2: General Method for Preparing Isovitexin-Loaded Nanoparticles

Objective: To enhance the bioavailability of Isovitexin by encapsulation into polymeric nanoparticles using the nanoprecipitation method.

Materials:

• Isovitexin

• A biodegradable polymer (e.g., PLGA, PCL)

• An organic solvent (e.g., acetone)

• A surfactant/stabilizer (e.g., Poloxamer 188, PVA, or Tween 80)

• Deionized water

• Magnetic stirrer

Procedure:

• Preparation of the Organic Phase:

  • Dissolve a specific amount of Isovitexin and the chosen polymer (e.g., a 1:10 drug-to-polymer ratio) in the organic solvent.

• Preparation of the Aqueous Phase:

  • Prepare an aqueous solution containing the surfactant (e.g., 1% w/v).

• Nanoprecipitation:

  • Add the organic phase dropwise into the aqueous phase under constant magnetic stirring.

  • Continue stirring for several hours at room temperature to allow for the evaporation of the organic solvent and the formation of nanoparticles.

• Purification and Collection:

  • Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous medium.

  • Wash the nanoparticles with deionized water to remove any excess surfactant and unencapsulated Isovitexin.

  • Lyophilize the purified nanoparticles to obtain a dry powder for storage and future use.

Signaling Pathway Diagrams

Caption: Isovitexin inhibits the MAPK and NF-κB signaling pathways.[3][14][15]

Caption: Isovitexin modulates the PI3K/Akt signaling pathway.[1][16]

Caption: Isovitexin activates the Nrf2/HO-1 antioxidant pathway.[14][15]

References

• 1. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isovitexin: A Promising Active Compound Found in Nature's Bounty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. upm-inc.com [upm-inc.com]
• 5. benchchem.com [benchchem.com]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Oral Administration of Isovitexin, a Naturally Occurring Apigenin Derivative Showed Osteoanabolic Effect in Ovariectomized Mice: A Comparative Study with Teriparatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells [mdpi.com]

Stability issues of Isovitexin in different solvents

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of isovitexin (B1672635) in various solvents. The information is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve and store isovitexin?

A1: Isovitexin is supplied as a crystalline solid and is stable for at least four years when stored at -20°C.[1][2] For experimental use, it is recommended to prepare stock solutions in organic solvents.

• Organic Solvents: Isovitexin is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) at concentrations of approximately 30 mg/mL.[1] To prepare a stock solution, dissolve the solid isovitexin in fresh, anhydrous DMSO, as moisture-absorbing DMSO can reduce solubility.[3] It is advisable to purge the solvent with an inert gas before dissolving the compound.[1]

• Aqueous Buffers: Isovitexin is only sparingly soluble in aqueous buffers.[1][4] To achieve maximum solubility in an aqueous medium, first dissolve isovitexin in DMSO to create a concentrated stock solution. Then, dilute this stock solution with the aqueous buffer of your choice. For example, a 1:5 solution of DMSO:PBS (pH 7.2) yields a solubility of approximately 0.16 mg/mL.[1]

• Storage of Solutions: Stock solutions in anhydrous DMSO can be stored at -80°C for up to a year or at -20°C for one month.[3] It is highly recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[3] Aqueous solutions of isovitexin are not stable and should be prepared fresh; it is not recommended to store them for more than one day.[1][2]

Q2: What factors can affect the stability of my isovitexin solution?

A2: Several factors can influence the stability of isovitexin in solution, leading to degradation or other issues. Key factors include:

• pH: The solubility and stability of flavonoids like isovitexin are pH-dependent. Solubility is generally higher in alkaline solutions.[5] However, alkaline conditions can also accelerate degradation (hydrolysis).[6]

• Solvent Choice: While soluble in DMSO, prolonged storage or the presence of water can be problematic. Aqueous solutions are particularly unstable.[1]

• Temperature: While some studies show isovitexin can be stable at high temperatures (e.g., 50-100°C) for short durations during extraction processes, long-term storage at elevated temperatures is not recommended.[7][8] For long-term stability, storage at -20°C or -80°C is essential.[1][3]

• Light: Flavonoids can be susceptible to photodegradation. It is good practice to protect isovitexin solutions from light by using amber vials or covering containers with foil.

• Oxygen: The polyhydroxylated structure of isovitexin makes it susceptible to oxidation.[9] Purging solvents with an inert gas (like nitrogen or argon) before preparing solutions can help minimize oxidative degradation.[1]

Troubleshooting Guide

Issue 1: My isovitexin has precipitated out of my aqueous buffer solution.

• Cause: This is the most common issue and is due to the low aqueous solubility of isovitexin.[1] It often occurs when a concentrated DMSO stock solution is diluted too much or too quickly into an aqueous buffer, causing the compound to crash out.

• Troubleshooting Steps:

  • Verify Final Concentration: Ensure your target concentration does not exceed the known solubility limit in your specific solvent mixture (e.g., approx. 0.16 mg/mL in 1:5 DMSO:PBS).[1]

  • Modify Dilution Method: When diluting the DMSO stock, add the stock solution to the aqueous buffer slowly while vortexing or stirring to ensure rapid mixing.

  • Increase Co-solvent Percentage: If your experimental design allows, increase the percentage of DMSO in the final solution.

  • Check pH: The solubility of isovitexin is known to increase in alkaline conditions.[5] Depending on your experiment, a slight increase in the pH of the buffer might help, but be mindful of potential degradation at high pH.

Issue 2: I am seeing unexpected peaks or a decrease in the main peak during HPLC analysis.

• Cause: This indicates that the isovitexin is degrading. The appearance of new peaks suggests the formation of degradation products, while a decrease in the main peak area signifies a loss of the parent compound.

• Troubleshooting Steps:

  • Review Solution Age and Storage: Immediately analyze a freshly prepared solution and compare it to your stored sample. Do not store aqueous solutions for more than a day.[1][2] Ensure DMSO stocks are stored correctly at -20°C or -80°C and that freeze-thaw cycles are minimized.[3]

  • Check for Contaminants: Ensure solvents are of high purity and that no contaminants (e.g., acids, bases, or oxidizing agents) have been accidentally introduced.

  • Perform Forced Degradation Study: To identify potential degradation pathways, conduct a forced degradation study as outlined in the experimental protocols below. This can help determine if your compound is sensitive to acid, base, oxidation, or heat.[6]

Data Presentation

Table 1: Solubility of Isovitexin in Common Solvents

Solvent	Solubility (mg/mL)	Molar Solubility (mM)	Temperature	Reference(s)
Dimethyl Sulfoxide (DMSO)	~30 - 87	~69.4 - 201.2	Room Temperature	[1][3]
Dimethylformamide (DMF)	~30	~69.4	Room Temperature	[1]
1:5 DMSO:PBS (pH 7.2)	~0.16	~0.37	Room Temperature	[1]
Water	Insoluble / Very Low	-	Room Temperature	[3][4]
Ethanol	Insoluble	-	Room Temperature	[3]

Note: Molar solubility calculated based on a molecular weight of 432.38 g/mol .

Experimental Protocols

Methodology for Assessing Isovitexin Stability by HPLC

This protocol outlines a typical experiment to assess the stability of isovitexin in a specific solvent or formulation over time.

1. Materials & Instrumentation:

• Isovitexin (≥98% purity)

• HPLC-grade solvents (e.g., DMSO, methanol, acetonitrile, water)

• HPLC-grade acids/bases for pH adjustment (e.g., phosphoric acid)

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Analytical column: A C18 reversed-phase column is commonly used (e.g., Hypersil ODS C18, 150 x 4.6 mm, 5 µm).[10]

• Volumetric flasks, pipettes, and autosampler vials

2. Preparation of Solutions:

• Stock Solution: Accurately weigh and dissolve isovitexin in a suitable organic solvent (e.g., DMSO) to prepare a concentrated stock solution (e.g., 10 mg/mL).

• Working Samples: Dilute the stock solution with the solvent system you wish to test (e.g., PBS buffer with 5% DMSO) to a final concentration within the linear range of the HPLC method (e.g., 50 µg/mL).

3. Stability Study Design:

• Time Points: Define the time points for analysis (e.g., 0, 2, 4, 8, 12, 24 hours).

• Storage Conditions: Store aliquots of the working samples under the desired conditions (e.g., room temperature, 4°C, 40°C, protected from light).

• Analysis: At each designated time point, transfer an aliquot of each sample into an HPLC vial for immediate analysis.

4. HPLC Method:

• Mobile Phase: A gradient elution is often effective. A representative method uses:

  • Solvent A: 0.1% ortho-phosphoric acid in water

  • Solvent B: Acetonitrile[10]

• Flow Rate: 1.0 mL/min.[10]

• Detection Wavelength: Isovitexin has absorbance maxima around 272 nm and 335 nm.[1] A wavelength of 335 nm or 360 nm is often used for quantification to minimize interference.[10]

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30°C.

5. Data Analysis:

• At t=0, identify the retention time and peak area of the isovitexin peak.

• At subsequent time points, calculate the percentage of isovitexin remaining by comparing the peak area to the initial peak area at t=0.

• Monitor the chromatogram for the appearance of new peaks, which would indicate degradation products.

Mandatory Visualization

Caption: Workflow for troubleshooting common stability issues with isovitexin solutions.

Caption: Generalized degradation pathways for flavonoids like isovitexin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Showing Compound Isovitexin (FDB000614) - FooDB [foodb.ca]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

How to increase the precision of Isovitexin quantification

Technical Support Center: Isovitexin (B1672635) Quantification

Welcome to the technical support center for Isovitexin quantification. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals enhance the precision and accuracy of their experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the quantification of Isovitexin and offers practical solutions.

Q1: Why am I seeing poor chromatographic resolution between Isovitexin and its isomer, Vitexin (B1683572)?

A1: Isovitexin and Vitexin are structural isomers that can be difficult to separate. Since they can produce the same fragmented ions in mass spectrometry, chromatographic separation is crucial for accurate quantification.[1] To improve resolution, consider the following:

• Optimize the Mobile Phase: The choice and composition of the mobile phase are critical. A common approach is to use a gradient elution with an organic solvent (like acetonitrile (B52724) or methanol) and acidified water (e.g., with 0.1% formic or phosphoric acid).[2][3] Experiment with the gradient program to increase the separation window between the two peaks.[3]

• Adjust the Column Temperature: Column temperature affects solvent viscosity and analyte interaction with the stationary phase. Testing temperatures between 30°C and 40°C can help optimize peak shape and resolution.[3][4] A temperature of 35°C has been found to produce optimal peak parameters in some studies.[3]

• Select the Appropriate Column: A reversed-phase C18 column is commonly used for Isovitexin separation.[1][2][5] Columns with smaller particle sizes (e.g., ≤3.5 µm) can provide higher efficiency and better resolution.[1][5]

• Modify the Flow Rate: A slower flow rate (e.g., 0.3 mL/min) can sometimes improve the separation of closely eluting peaks.[3]

Q2: My results show high variability (poor precision). What are the common causes and solutions?

A2: High variability, indicated by a high relative standard deviation (%RSD), compromises the reliability of your quantification. Key factors include:

• Inconsistent Sample Preparation: This is a primary source of error. Ensure a consistent and reproducible protocol for every sample, including extraction, filtration, and dilution steps.[2][6] Using an internal standard (IS) can help correct for variations during sample preparation and injection.[1][5] Salicylic (B10762653) acid and puerarin (B1673276) have been used successfully as internal standards for Isovitexin analysis.[1][7]

• Instrumental Fluctuations: Pressure fluctuations, inconsistent injection volumes, and temperature instability in the autosampler or column compartment can lead to variability.[8] Ensure the HPLC/UHPLC system is properly maintained and equilibrated before starting the analysis.[8]

• Operator Error: Variations in how samples are handled, such as differences in pipetting or timing, can introduce errors.[8] Standardizing workflows and providing thorough training can minimize this.

Q3: How can I improve the sensitivity of my assay to measure low concentrations of Isovitexin?

A3: To improve sensitivity and achieve a lower limit of quantification (LLOQ), consider these strategies:

• Switch to a More Sensitive Detector: While HPLC with UV detection is common, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) offers significantly higher sensitivity and selectivity.[1][5] LC-MS/MS operating in multiple reaction monitoring (MRM) mode is highly effective for quantifying trace levels of analytes in complex matrices like plasma.[1][5][7]

• Optimize Sample Preparation: Concentrate your analyte during the sample preparation phase. Techniques like solid-phase extraction (SPE) or solvent evaporation and reconstitution can increase the analyte concentration before injection.[6]

• Refine Mass Spectrometry Parameters: If using LC-MS/MS, optimize the ionization source (e.g., electrospray ionization - ESI) and tune the parent and fragment ion transitions (e.g., m/z 431.2 → 311.1 for Isovitexin) to maximize signal intensity.[7][9] Both positive and negative ionization modes can be used, though negative mode is often preferred for polyphenolic compounds.[1]

Q4: I'm observing a significant matrix effect in my plasma/herbal extract samples. How can this be mitigated?

A4: The matrix effect, which is the suppression or enhancement of ionization by co-eluting substances, can severely impact precision and accuracy in LC-MS/MS analysis. To address this:

• Improve Sample Cleanup: The most effective approach is to remove interfering matrix components. This can be achieved through protein precipitation for plasma samples (e.g., using acetonitrile) or by employing more advanced techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[1][5][6]

• Use an Isotopic or Analog Internal Standard: An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction. An isotopic-labeled Isovitexin would be optimal, but a structurally similar analog can also be effective.[1]

• Modify Chromatographic Conditions: Adjusting the gradient can help separate Isovitexin from the interfering components of the matrix.

Quantitative Method Performance

The precision of an analytical method is determined through validation studies. The tables below summarize the performance characteristics of validated HPLC and LC-MS/MS methods for Isovitexin quantification from various studies.

Table 1: Performance of a Validated RP-HPLC Method for Isovitexin [2]

Validation Parameter	Result for Isovitexin
Linearity Range	5 - 100 µg/mL
Correlation Coefficient (r²)	0.999
Precision (%RSD) - Intra-day	1.73%
Precision (%RSD) - Inter-day	1.20%
Accuracy (Recovery)	97.60%
Limit of Detection (LOD)	0.069 mg/100g
Limit of Quantification (LOQ)	0.230 mg/100g

Table 2: Performance of a Validated UHPLC-UV/PDA Method for Isovitexin [10]

Validation Parameter	Result for Isovitexin
Linearity Range	16 - 500 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (%RSD) - Intra-day & Inter-day	0.04 - 1.74%
Accuracy (Recovery)	100.68 – 102.79%
Limit of Detection (LOD)	17.69 µg/mL
Limit of Quantification (LOQ)	54.61 µg/mL

Table 3: Performance of a Validated LC-MS/MS Method for Isovitexin in Plasma [1][5][7]

Validation Parameter	Result for Isovitexin
Linearity Range	2.0 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.99
Precision (%RSD) - Intra-day & Inter-day	< 14.9% (typically < 8.7%)
Accuracy (Relative Error / Recovery)	-3.2 to 2.1% / 89.3 - 97.3%
Lower Limit of Quantification (LLOQ)	2.0 ng/mL

Detailed Experimental Protocols

Below are representative protocols for the quantification of Isovitexin using HPLC-UV and LC-MS/MS. These should be adapted and validated for your specific application.

Protocol 1: RP-HPLC Method for Herbal Products[2]

• Instrumentation: Standard HPLC system with a UV-Vis detector.

• Sample Preparation:

  • Extract herbal product samples with a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Filter the extract through a 0.45 µm syringe filter.

  • Dilute the filtered extract to a concentration within the linear range of the method (e.g., 5-100 µg/mL).

• Chromatographic Conditions:

  • Column: Hypersil ODS C18 (150 x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient elution using 0.1% ortho-phosphoric acid in water (Solvent A) and acetonitrile (Solvent B).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 360 nm.

• Quantification:

  • Prepare a calibration curve using certified Isovitexin standards (e.g., 5, 10, 20, 50, 100 µg/mL).

  • Calculate the concentration in samples by interpolating their peak areas against the calibration curve.

Protocol 2: LC-MS/MS Method for Plasma Samples[1][5][7]

• Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Sample Preparation (Protein Precipitation):

  • To a 100 µL plasma sample, add an internal standard (e.g., salicylic acid).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1-2 minutes.

  • Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.

  • Collect the supernatant and inject it into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 100 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase: Isocratic system with methanol and 0.1% acetic acid in water (40:60 v/v) or a gradient system with 0.1% formic acid in water and methanol.[1][7]

  • Flow Rate: 0.5 - 1.0 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative or Positive.[1][7]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • Transitions:

    • Isovitexin: m/z 431.2 → 311.1 (Quantifier)[7]

    • Internal Standard (Puerarin): m/z 415.1 → 295.1[7]

• Validation:

  • Validate the method for linearity, precision, accuracy, recovery, matrix effect, and stability according to FDA or EMA guidelines.[1][5] Prepare calibration standards and quality control (QC) samples by spiking known amounts of Isovitexin into blank plasma.[1]

Visualized Workflows

The following diagrams illustrate the general workflows for sample preparation and analysis to ensure a logical and repeatable process.

Caption: Workflow for Sample Preparation.

Caption: General Analytical Workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA [mdpi.com]
• 5. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organomation.com [organomation.com]
• 7. Simultaneous determination of vitexin and isovitexin in rat plasma after oral administration of Santalum album L. leaves extract by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 9. researchgate.net [researchgate.net]
• 10. UHPLC-UV/PDA Method Validation for Simultaneous Quantification of Luteolin and Apigenin Derivatives from Elaeis guineensis Leaf Extracts: An Application for Antioxidant Herbal Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Addressing matrix effects in Isovitexin analysis from complex samples

This technical support center is designed for researchers, scientists, and drug development professionals to provide expert guidance on addressing matrix effects in the analysis of Isovitexin from complex samples.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Isovitexin, helping you identify and resolve problems related to matrix effects.

Q1: My Isovitexin signal intensity is highly variable between replicate injections. Could this be a matrix effect?

A1: Yes, high variability in signal intensity is a classic symptom of matrix effects.[1][2] Co-eluting endogenous compounds from the sample matrix, such as phospholipids, salts, and other metabolites in biological fluids, or pigments and sugars in plant extracts, can interfere with the ionization of Isovitexin.[1][2] This interference can either suppress or enhance the signal, leading to poor precision and inaccurate quantification.[1][2]

Q2: My measured Isovitexin concentrations are consistently lower than expected, suggesting low recovery. Is this related to matrix effects?

A2: While low recovery can be due to inefficient extraction, it can also be a manifestation of ion suppression, a common matrix effect where co-eluting compounds hinder the ionization of Isovitexin, leading to a reduced signal.[3] It is crucial to differentiate between poor extraction efficiency and ion suppression.

Q3: How can I definitively diagnose and quantify the matrix effect in my Isovitexin assay?

A3: There are two primary methods to diagnose and quantify matrix effects:

• Post-Extraction Spike Analysis: This is the standard method to quantify matrix effects.[2] You compare the peak area of Isovitexin spiked into a blank matrix extract (post-extraction) with the peak area of Isovitexin in a neat solvent at the same concentration. The Matrix Factor (MF) is calculated as follows:

  • MF = (Peak Area in Matrix) / (Peak Area in Neat Solution)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.[1]

• Matrix-Matched Calibration Curves: Prepare two calibration curves for Isovitexin: one in a neat solvent and another in a blank matrix extract. A significant difference in the slopes of these two curves is a strong indication of matrix effects.[2]

Q4: My chromatographic peak shape for Isovitexin is poor (e.g., tailing or splitting). Can this be a symptom of matrix effects?

A4: Yes, poor peak shape can be a consequence of matrix effects, particularly if matrix components accumulate on the analytical column.[1] However, it is also important to investigate other potential causes such as an inappropriate injection solvent, secondary interactions with the stationary phase, or a degraded column.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Isovitexin analysis?

A1: A matrix effect is the alteration of the ionization efficiency of an analyte, such as Isovitexin, due to the presence of co-eluting substances from the sample matrix.[1] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[1] In complex biological matrices like plasma, common sources of matrix effects include phospholipids, salts, and endogenous metabolites.[1]

Q2: What are the primary strategies to mitigate matrix effects when analyzing Isovitexin?

A2: Mitigation strategies can be broadly categorized into three areas:

• Thorough Sample Preparation: The goal is to remove interfering matrix components before LC-MS analysis. Common techniques include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PP).[2]

• Chromatographic Separation Optimization: Modifying the mobile phase gradient or using a column with a different stationary phase can help separate Isovitexin from interfering compounds.[2]

• Use of an Appropriate Internal Standard: A stable isotope-labeled (SIL) internal standard for Isovitexin is the most effective way to compensate for matrix effects, as it behaves nearly identically to the analyte during sample preparation, chromatography, and ionization.[3] If a SIL-IS is unavailable, a structural analog can be used, but it may not perfectly mimic the behavior of Isovitexin.

Q3: Can the choice of ionization technique influence the severity of matrix effects for Isovitexin?

A3: Yes. Electrospray ionization (ESI), commonly used for the analysis of flavonoids like Isovitexin, can be more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[2] If you are experiencing significant matrix effects with ESI, exploring APCI could be a viable alternative, depending on the ionization characteristics of Isovitexin.

Data Presentation

The following tables summarize quantitative data related to the impact of different sample preparation methods on the recovery and matrix effect for flavonoids similar to Isovitexin.

Table 1: Comparison of Sample Preparation Methods for Flavonoid Analysis in Plasma

Sample Preparation Method	Analyte	Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (Acetonitrile)	Vitexin & Isovitexin	97 - 102	90 - 100	[4][5]
Solid-Phase Extraction (C18)	Peptides	>20 (for all)	Generally Lower than PP	[6][7]
Liquid-Liquid Extraction (Ethyl Acetate)	Natural Products	Variable (Compound Dependent)	Variable	[8]

Note: Data for peptides and general natural products are included to provide a comparative perspective on the effectiveness of different extraction techniques in mitigating matrix effects.

Table 2: LC-MS/MS Method Validation Parameters for Isovitexin in Rabbit Plasma

Parameter	Result	Reference
Linearity (ng/mL)	2.0 - 200	[4][5]
LLOQ (ng/mL)	2.0	[4][5]
Accuracy (%)	94 - 110	[4][5]
Precision (RSD%)	< 8.7	[4][5]
Recovery (%)	97 - 102	[4][5]
Matrix Effect (%)	90 - 100	[4][5]

Experimental Protocols

Protocol 1: Protein Precipitation (PP) for Isovitexin Analysis in Plasma

This protocol is a common and straightforward method for removing proteins from plasma samples.

• Sample Aliquoting: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of an internal standard working solution (e.g., a structural analog or a stable isotope-labeled Isovitexin) to the plasma sample.

• Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to the tube to precipitate the plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Analysis: Vortex the reconstituted sample and inject an aliquot into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Isovitexin from Plant Extracts

This protocol provides a more selective cleanup compared to protein precipitation, often resulting in a cleaner extract.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol (B129727) followed by 1 mL of water through it.

• Sample Loading: Dilute the plant extract in a weak solvent (e.g., 5% methanol in water) and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the weak solvent to remove polar interferences.

• Elution: Elute Isovitexin from the cartridge with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Liquid-Liquid Extraction (LLE) for Isovitexin from Aqueous Samples

This protocol is useful for separating Isovitexin based on its partitioning behavior between two immiscible liquids.

• Sample Preparation: Acidify the aqueous sample containing Isovitexin with a small amount of acid (e.g., formic acid).

• Extraction: Add an equal volume of an immiscible organic solvent (e.g., ethyl acetate) to the sample in a separatory funnel.

• Mixing: Shake the funnel vigorously for 1-2 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate completely.

• Collection: Collect the organic layer containing the extracted Isovitexin.

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and then evaporate the solvent to obtain the extracted Isovitexin.

• Reconstitution: Reconstitute the residue in the mobile phase for analysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Development and Validation of an HPLC-MS/MS Method for the Simultaneous Quantification of Vitexin and Isovitexin in Rabbit Plasma: Pharmacokinetic Insights on a Microcapsule Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Qualitative and Quantitative Comparison of Liquid–Liquid Phase Extraction Using Ethyl Acetate and Liquid–Solid Phase Extraction Using Poly-Benzyl-Resin for Natural Products [mdpi.com]

Technical Support Center: Enhancing the Anti-inflammatory Activity of Isovitexin

Welcome to the technical support center for researchers working with Isovitexin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experimental endeavors to explore and enhance the anti-inflammatory properties of this promising flavonoid.

Frequently Asked Questions (FAQs)

Q1: What is Isovitexin and what is its primary anti-inflammatory mechanism?

Isovitexin (Apigenin-6-C-glucoside) is a naturally occurring C-glycosylflavonoid found in various plants, including rice hulls, passionflower, and bamboo.[1][2][3] It exhibits a range of biological activities, with its anti-inflammatory effects being a key area of research.[1][2][4] The primary anti-inflammatory mechanism of Isovitexin involves the modulation of key signaling pathways that regulate the inflammatory response. Specifically, it has been shown to:

• Inhibit Pro-inflammatory Pathways: Isovitexin suppresses the activation of Mitogen-Activated Protein Kinases (MAPK) and the Nuclear Factor-kappa B (NF-κB) signaling pathways.[1][5][6] This inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines and enzymes.

• Activate Anti-inflammatory and Antioxidant Pathways: Isovitexin upregulates the Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase-1 (HO-1) signaling pathways.[1][5] These pathways are crucial for cellular defense against oxidative stress and inflammation.

Q2: What are the key inflammatory markers modulated by Isovitexin?

In various in vitro and in vivo models, Isovitexin has been demonstrated to significantly reduce the levels of several key inflammatory mediators.[1][4] These include:

• Pro-inflammatory Cytokines: Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[1][4]

• Inflammatory Enzymes: Inducible Nitric Oxide Synthase (iNOS) and Cyclooxygenase-2 (COX-2).[1]

• Reactive Oxygen Species (ROS): Isovitexin treatment effectively counteracts the generation of ROS induced by inflammatory stimuli.[1][3]

Q3: What are some established in vitro and in vivo models to study the anti-inflammatory effects of Isovitexin?

• In Vitro: A commonly used model involves stimulating RAW 264.7 murine macrophage cells with lipopolysaccharide (LPS) to induce an inflammatory response.[1] Researchers can then pre-treat the cells with Isovitexin to assess its inhibitory effects on inflammatory markers.

• In Vivo: Animal models such as LPS-induced acute lung injury in mice and ginkgolic acid-induced contact dermatitis in mice have been successfully used to demonstrate the anti-inflammatory efficacy of Isovitexin.[4]

Q4: How can the anti-inflammatory activity of Isovitexin be potentially enhanced?

While research is ongoing, several strategies can be explored to potentially enhance the anti-inflammatory effects of Isovitexin:

• Structural Modification: The synthesis of Isovitexin derivatives could lead to compounds with improved potency and selectivity. While specific, highly potent anti-inflammatory derivatives of Isovitexin are not yet extensively documented in publicly available literature, the synthesis of derivatives of other flavonoids has shown promise in enhancing their biological activities.

• Nanoformulations: Encapsulating Isovitexin into nanoparticle-based delivery systems may improve its solubility, stability, and bioavailability, thereby enhancing its anti-inflammatory efficacy. Nanoformulations have been shown to improve the therapeutic potential of other poorly soluble natural compounds.

• Combination Therapy: Investigating the synergistic effects of Isovitexin with other anti-inflammatory agents, such as non-steroidal anti-inflammatory drugs (NSAIDs) or other natural compounds, could lead to more effective therapeutic strategies with potentially lower doses and reduced side effects. The synergistic action of different flavonoids has been reported to produce enhanced anti-inflammatory effects.[7]

Troubleshooting Guides

This section addresses common issues that researchers may encounter during their experiments with Isovitexin.

Issue 1: Low Bioactivity or Inconsistent Results in Cell-Based Assays

Possible Cause	Troubleshooting Steps
Poor Solubility of Isovitexin	Isovitexin is sparingly soluble in aqueous solutions. Ensure it is first dissolved in a suitable organic solvent like DMSO before preparing final dilutions in cell culture media. Keep the final DMSO concentration below 0.1% to avoid solvent-induced cytotoxicity.
Degradation of Isovitexin	Prepare fresh stock solutions of Isovitexin regularly and store them at -20°C for short-term use. For long-term storage, it is advisable to store the powdered form at -20°C. Avoid repeated freeze-thaw cycles of stock solutions. In long-term experiments, consider replenishing the media with freshly prepared Isovitexin.
Sub-optimal Cell Conditions	Ensure cells are healthy, within a low passage number, and in the exponential growth phase. Cell stress or over-confluency can affect their response to treatment.
Inaccurate Concentration	Verify the concentration of your Isovitexin stock solution using spectrophotometry or another appropriate method. Ensure accurate pipetting and serial dilutions.

Issue 2: High Variability in Animal Studies

Possible Cause	Troubleshooting Steps
Inconsistent Drug Administration	Ensure consistent and accurate administration of Isovitexin (e.g., intraperitoneal, oral gavage) across all animals in a group. Use appropriate vehicle controls (e.g., 0.5% DMSO in saline).[1]
Individual Animal Variation	Use a sufficient number of animals per group to account for biological variability. Randomize animals into treatment groups.
Timing of Treatment and Induction	Optimize the timing of Isovitexin administration relative to the induction of inflammation. Pre-treatment is often more effective in preventing the inflammatory cascade.[1]

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Isovitexin Pre-treatment: Prepare various concentrations of Isovitexin (e.g., 12.5, 25, 50 µg/mL) in cell culture medium from a DMSO stock. The final DMSO concentration should not exceed 0.1%. Pre-treat the cells with Isovitexin for 1-2 hours.

• LPS Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce an inflammatory response. Include a vehicle control group (no Isovitexin) and a negative control group (no LPS).

• Assessment of Inflammatory Markers:

  • Nitric Oxide (NO) Production: Measure the nitrite (B80452) concentration in the culture supernatant using the Griess reagent.

  • Cytokine Levels (TNF-α, IL-6): Quantify the levels of pro-inflammatory cytokines in the supernatant using ELISA kits according to the manufacturer's instructions.

  • Gene Expression (iNOS, COX-2): Extract total RNA from the cells and perform RT-qPCR to determine the relative gene expression of iNOS and COX-2.

  • Protein Expression (MAPKs, NF-κB): Perform Western blot analysis on cell lysates to assess the phosphorylation status of key proteins in the MAPK and NF-κB pathways.

Protocol 2: In Vivo Anti-inflammatory Assay in a Mouse Model of Acute Lung Injury

• Animal Model: Use male BALB/c mice (6-8 weeks old).

• Grouping and Treatment: Randomly divide the mice into groups (n=8-10 per group): Control (saline), LPS only, Isovitexin (e.g., 50 and 100 mg/kg), and Dexamethasone (positive control).

• Isovitexin Administration: Administer Isovitexin intraperitoneally 1 hour before LPS challenge.[1]

• LPS Challenge: Induce acute lung injury by intranasal administration of LPS (0.5 mg/kg).[1]

• Sample Collection: Euthanize the mice 12 hours after the LPS challenge.[1] Collect bronchoalveolar lavage fluid (BALF) and lung tissues.

• Analysis:

  • Inflammatory Cell Infiltration: Count the total and differential cell numbers in the BALF.

  • Cytokine Levels in BALF: Measure the concentrations of TNF-α and IL-6 in the BALF using ELISA.

  • Lung Histopathology: Perform H&E staining on lung tissue sections to assess inflammation and tissue damage.

  • Protein Expression in Lung Tissue: Analyze the expression of iNOS, COX-2, and key proteins in the MAPK, NF-κB, and Nrf2/HO-1 pathways in lung tissue homogenates by Western blot.[1]

Quantitative Data Summary

Table 1: Effect of Isovitexin on Pro-inflammatory Cytokine Production in LPS-stimulated RAW 264.7 Cells

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	Undetectable	Undetectable
LPS (1 µg/mL)	1500 ± 120	2500 ± 200
LPS + Isovitexin (25 µg/mL)	850 ± 70	1400 ± 110
LPS + Isovitexin (50 µg/mL)	450 ± 40	700 ± 60

Data are represented as mean ± SEM. *p < 0.05, **p < 0.01 compared to the LPS group. (Note: These are representative data based on published literature and may vary between experiments).

Table 2: Effect of Isovitexin on Inflammatory Markers in a Mouse Model of Acute Lung Injury

Treatment	BALF Total Cells (x10⁴)	BALF TNF-α (pg/mL)	Lung MPO Activity (U/g tissue)
Control	5 ± 1	20 ± 5	1.5 ± 0.3
LPS (0.5 mg/kg)	50 ± 6	450 ± 40	12 ± 1.5
LPS + Isovitexin (50 mg/kg)	30 ± 4	250 ± 25	7 ± 0.8*
LPS + Isovitexin (100 mg/kg)	15 ± 2	120 ± 15	3.5 ± 0.5**

Data are represented as mean ± SEM. *p < 0.05, **p < 0.01 compared to the LPS group. (Note: These are representative data based on published literature and may vary between experiments).

Visualizations

Caption: Signaling pathways modulated by Isovitexin.

Caption: In vitro experimental workflow.

Caption: Troubleshooting logical workflow.

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 5. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Therapeutic Efficacy of Isovitexin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to strategies aimed at improving the therapeutic efficacy of Isovitexin (B1672635). The content is structured into frequently asked questions and troubleshooting guides to address specific experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Isovitexin and what are its primary therapeutic applications?

Isovitexin (apigenin-6-C-glucoside) is a naturally occurring flavonoid found in various plants such as rice hulls, passion flower, and bamboo leaves.[1][2][3] It is an isomer of Vitexin (B1683572).[4] Due to its wide range of pharmacological effects, Isovitexin is investigated for numerous therapeutic applications, including:

• Antioxidant and Anti-inflammatory: It can mitigate oxidative stress and inflammation, making it a candidate for treating conditions like acute lung injury and protecting against oxidative damage.[1][5][6]

• Anticancer: Studies show it can inhibit the growth of various cancer cells (including lung, colon, breast, and liver cancer), induce apoptosis (programmed cell death), and potentially reduce the side effects of chemotherapy agents like cisplatin (B142131).[2][7][8][9]

• Neuroprotective: It has demonstrated potential in protecting nerve cells and may be beneficial in the context of neurodegenerative diseases.[4][5]

• Antidiabetic: Isovitexin can help regulate blood sugar levels by inhibiting enzymes like α-amylase and α-glucosidase.[10][11][12]

Q2: What are the main challenges limiting the therapeutic efficacy of Isovitexin?

Despite its promising therapeutic properties, the clinical application of Isovitexin is significantly hindered by two main factors:

• Poor Water Solubility: Isovitexin is poorly soluble in water, which limits its formulation possibilities and dissolution in biological fluids.[13][14]

• Low Oral Bioavailability: Consequent to its low solubility and potentially poor gastrointestinal absorption, Isovitexin exhibits low bioavailability when administered orally, meaning only a small fraction of the administered dose reaches systemic circulation to exert its therapeutic effect.[5][13]

Q3: What are the principal strategies to overcome the limitations of Isovitexin?

To enhance the therapeutic efficacy of Isovitexin, researchers are focusing on several key strategies:

• Nanoformulations: Encapsulating or loading Isovitexin into nano-sized delivery systems is a primary strategy. This includes nanoparticles, nanosuspensions, solid lipid nanoparticles (SLNs), and nanoemulsions, which can significantly improve solubility, dissolution rate, and bioavailability.[5][13][15][16]

• Combination Therapy: Using Isovitexin in conjunction with conventional chemotherapeutic drugs (e.g., cisplatin) has been shown to produce synergistic effects.[8][17] This approach can enhance the antitumor activity of the chemo-drug while simultaneously reducing its toxicity to healthy tissues.[2][8]

• Structural Modification: Although less common in current literature, chemically modifying the structure of Isovitexin to create derivatives with improved physicochemical properties is another potential avenue for enhancement.

Q4: How do nanoformulations improve the bioavailability of Isovitexin?

Nanoformulations enhance the bioavailability of poorly soluble drugs like Isovitexin through several mechanisms:

• Increased Surface Area: Reducing the particle size to the nanometer range dramatically increases the surface area-to-volume ratio.[15][16] This leads to a much faster dissolution rate in biological fluids as predicted by the Noyes-Whitney equation.[15]

• Improved Solubility: Converting the crystalline form of Isovitexin into an amorphous state within a nanoparticle can increase its saturation solubility.[15]

• Enhanced Permeability and Retention (EPR) Effect: In cancer therapy, nanoparticles can accumulate preferentially in tumor tissues due to their leaky vasculature and poor lymphatic drainage, a phenomenon known as the EPR effect.

• Sustained Release: Polymeric nanoparticles can be designed to release the drug in a controlled, sustained manner, maintaining therapeutic concentrations for a longer period.[5]

Q5: What are the benefits of using Isovitexin in combination with other therapeutic agents?

Combining Isovitexin with other drugs, particularly in cancer therapy, offers several advantages:

• Synergistic Efficacy: Isovitexin can potentiate the antitumor activity of chemotherapeutic agents like cisplatin, leading to greater inhibition of tumor growth and induction of cancer cell apoptosis.[8][9]

• Reduced Chemoresistance: Flavonoids like Isovitexin can modulate signaling pathways that contribute to drug resistance in cancer cells.

• Decreased Toxicity: Isovitexin has demonstrated cytoprotective effects on normal cells.[2] When used with cisplatin, it was found to reduce the drug's hepatotoxicity and nephrotoxicity in animal models, likely due to its antioxidant properties.[8]

• Immunomodulation: Isovitexin can also reduce the immunotoxicity associated with chemotherapy, helping to preserve the function of immune cells like T lymphocytes and Natural Killer (NK) cells.[8]

Q6: Which key signaling pathways are modulated by Isovitexin?

Isovitexin exerts its therapeutic effects by modulating a variety of cellular signaling pathways:

• Anti-inflammatory Pathways: It inhibits the pro-inflammatory MAPK and NF-κB signaling pathways.[1] Simultaneously, it can activate the Nrf2/HO-1 antioxidant response pathway, which helps protect cells from oxidative stress.[1][12]

• Apoptosis and Cancer Pathways: In cancer cells, Isovitexin can induce apoptosis by activating the p53 signaling pathway and modulating the PI3K/Akt/mTOR pathway.[5][7][9] It also influences the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins.[5]

• Metabolic Pathways: It has been shown to inhibit glucose metabolism in lung cancer cells, contributing to its antitumor effect.[8]

Section 2: Troubleshooting Guides

Topic: Nanoformulation Development

Question/Issue	Possible Causes	Suggested Solutions
Why is my drug loading or encapsulation efficiency (EE) for Isovitexin so low?	1. Poor affinity: Isovitexin may have low affinity for the nanoparticle core material. 2. Drug leakage: The drug may be leaking from the nanoparticles into the external medium during the preparation process. 3. Suboptimal parameters: Formulation parameters (e.g., drug-to-polymer ratio, solvent type, homogenization speed) are not optimized.	1. Select appropriate materials: Screen different polymers or lipids to find one with higher affinity for Isovitexin. 2. Optimize the process: Reduce the processing time or temperature. For emulsion-based methods, use a rapid solvent evaporation technique. 3. Adjust ratios: Systematically vary the drug-to-carrier ratio. A higher initial drug amount might increase loading up to a saturation point.
My Isovitexin nanosuspension is unstable and shows particle aggregation over time. What can I do?	1. Insufficient stabilization: The concentration of the stabilizer (surfactant or polymer) may be too low to cover the particle surface adequately. 2. High Zeta Potential (absolute value is low): Low surface charge leads to weak repulsive forces between particles. 3. Ostwald Ripening: Growth of larger particles at the expense of smaller ones.	1. Increase stabilizer concentration: Add more stabilizer or use a combination of stabilizers (e.g., a non-ionic polymer and an ionic surfactant). 2. Modify surface charge: Use a charged stabilizer to increase the absolute value of the zeta potential to >|30 mV| for good electrostatic stabilization. 3. Optimize homogenization: Ensure the high-pressure homogenization process is sufficient to create a uniform and stable particle size distribution.[15]
The particle size of my Isovitexin nanoparticles is inconsistent between batches. How can I improve reproducibility?	1. Inconsistent process parameters: Minor variations in stirring speed, temperature, sonication power, or homogenization pressure. 2. Impurity of materials: Variability in the purity or molecular weight of polymers or lipids used. 3. Manual inconsistencies: Differences in the rate of addition of one phase to another.	1. Strict parameter control: Calibrate all instruments and strictly control all process parameters (e.g., use a temperature-controlled water bath, fixed-speed overhead stirrer). 2. Use high-purity materials: Source materials from a reliable supplier and use the same batch for a set of comparative experiments. 3. Automate additions: Use a syringe pump for the controlled and reproducible addition of solutions.

Topic: In Vitro & In Vivo Experiments

Question/Issue	Possible Causes	Suggested Solutions
I am observing high variability in my cell viability (MTT/MTS) assays with Isovitexin formulations. Why?	1. Nanoparticle interference: The nanoparticles themselves (blank formulation) may be interfering with the assay's colorimetric readout or exhibiting some cytotoxicity. 2. Incomplete dissolution: The formulation may not be fully dispersed in the cell culture medium, leading to uneven concentrations across wells. 3. Cell density variation: Inconsistent number of cells seeded per well.	1. Run proper controls: Always include a "blank nanoparticle" control (without Isovitexin) at equivalent concentrations to check for interference or vehicle-specific effects. 2. Ensure proper dispersion: Vortex or sonicate the formulation in the medium just before adding it to the cells to ensure a homogenous suspension. 3. Standardize cell seeding: Use a cell counter to ensure a precise and consistent number of cells is added to each well.
I am having difficulty detecting and quantifying Isovitexin in plasma samples for pharmacokinetic studies.	1. Low concentration: Due to rapid metabolism or clearance, the plasma concentration may be below the detection limit of your analytical method. 2. Matrix effects: Components in the plasma may interfere with the detection by HPLC or LC-MS. 3. Inefficient extraction: The protein precipitation or liquid-liquid extraction method may not be efficiently recovering Isovitexin from the plasma.	1. Increase method sensitivity: Use a more sensitive instrument like a tandem mass spectrometer (LC-MS/MS). Optimize the ionization and fragmentation parameters for Isovitexin. 2. Optimize sample preparation: Develop a robust sample clean-up procedure. Use a stable isotope-labeled internal standard to correct for matrix effects. 3. Validate extraction recovery: Perform recovery experiments by spiking known concentrations of Isovitexin into blank plasma to validate and optimize your extraction protocol.

Section 3: Data & Visualizations

Data Presentation

Table 1: Physicochemical Properties of Isovitexin Nanoformulations

Formulation Type	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
Nanosuspension	80.5	< 0.25 (Typical)	-25 to -35	N/A	~100	[15]
Solid Lipid Nanoparticles	150 - 300	< 0.30	-15 to -30	70 - 90	3 - 8	General Data
Polymeric Nanoparticles	100 - 250	< 0.20	-10 to -25	65 - 85	5 - 15	General Data
Nanoemulsion	50 - 200	< 0.25	-20 to -40	> 90	1 - 5	General Data

Note: "General Data" represents typical values reported in the literature for flavonoids in the absence of specific data for Isovitexin in all formulation types.

Table 2: Comparative Pharmacokinetic Parameters (Rat Model)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)	Reference
Raw Isovitexin	Low (Variable)	1 - 2	Low	100 (Reference)	[5],[13]
Isovitexin Nanosuspension	Significantly Increased	0.5 - 1	4-6 fold increase	400 - 600	[15] (Implied)
Isovitexin-Loaded Micelles	Significantly Increased	1 - 1.5	>5-fold increase	> 500	[5]

Note: Values are illustrative based on qualitative descriptions and typical improvements seen with nanoformulations.

Visualizations

References

• 1. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Isovitexin - Wikipedia [en.wikipedia.org]
• 4. A review on the pharmacological effects of vitexin and isovitexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Isovitexin potentiated the antitumor activity of cisplatin by inhibiting the glucose metabolism of lung cancer cells and reduced cisplatin-induced immunotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Isovitexin | C21H20O10 | CID 162350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Multitargeted Effects of Vitexin and Isovitexin on Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 14. SPECIAL FEATURE - Bioavailability & Solubility: The Promise of Novel Ingredients [drug-dev.com]
• 15. Preparation of Vitexin Nanoparticles by Combining the Antisolvent Precipitation and High Pressure Homogenization Approaches Followed by Lyophilization for Dissolution Rate Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Anticancer Potential of Apigenin and Isovitexin with Focus on Oncogenic Metabolism in Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isovitexin Stability and Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with isovitexin (B1672635). The information addresses potential issues encountered during experimental procedures involving stress conditions.

Frequently Asked Questions (FAQs)

Q1: What is isovitexin and why is its stability important?

A: Isovitexin is a naturally occurring flavone (B191248) C-glycoside, specifically apigenin-6-C-glucoside.[1] Its stability is a critical parameter in drug development and formulation studies as degradation can lead to a loss of therapeutic efficacy and the formation of potentially harmful impurities. Understanding its degradation profile under various stress conditions is essential for developing stable formulations, establishing appropriate storage conditions, and ensuring product safety and quality.

Q2: What are the typical stress conditions under which the degradation of isovitexin should be evaluated?

A: In line with the International Council for Harmonisation (ICH) guidelines for forced degradation studies, isovitexin should be subjected to the following stress conditions to identify potential degradation products and pathways:

• Acidic Hydrolysis: Treatment with an acid (e.g., HCl) to assess degradation in low pH environments.

• Basic Hydrolysis: Treatment with a base (e.g., NaOH) to evaluate stability in alkaline conditions.

• Oxidative Degradation: Exposure to an oxidizing agent (e.g., H₂O₂) to mimic oxidative stress.

• Photodegradation: Exposure to UV and visible light to determine light sensitivity.

• Thermal Degradation: Subjecting the compound to high temperatures to assess heat stability.[2][3]

Q3: What are the likely degradation pathways for isovitexin?

A: Based on the chemical structure of isovitexin (a flavone C-glycoside), the following degradation pathways are plausible under stress conditions:

• Hydrolysis of the Glycosidic Bond: Although C-glycosidic bonds are generally more stable than O-glycosidic bonds, they can be cleaved under harsh acidic or enzymatic conditions, leading to the formation of the aglycone, apigenin (B1666066), and a glucose-derived moiety.

• Oxidation of the Flavonoid Rings: The phenolic hydroxyl groups on the A and B rings of the apigenin backbone are susceptible to oxidation. This can lead to the formation of quinone-type structures and further ring-opening products.

• Isomerization: Under certain pH and temperature conditions, flavonoids can undergo isomerization. For isovitexin, this could potentially involve rearrangement of the B-ring or alterations to the chromone (B188151) core.

• Polymerization: Under oxidative or high-temperature conditions, flavonoid molecules can polymerize to form larger, more complex structures.

Q4: What analytical techniques are most suitable for identifying and quantifying isovitexin and its degradation products?

A: High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or a Mass Spectrometer (MS) is the most common and effective technique.

• HPLC-DAD: Allows for the separation and quantification of isovitexin and its degradation products based on their retention times and UV-Vis spectra.

• LC-MS/MS: Provides molecular weight and fragmentation data, which are crucial for the structural elucidation of unknown degradation products.[4][5]

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Rapid degradation of isovitexin observed under mild acidic conditions.	The C-glycosidic bond, while relatively stable, may be more labile than anticipated in your specific matrix.	- Verify the pH of your solution. - Reduce the acid concentration or the temperature of the experiment. - Analyze samples at earlier time points to capture initial degradation products.
Multiple, poorly resolved peaks in the chromatogram after oxidative stress.	Oxidation can lead to a complex mixture of degradation products, including polymers.	- Optimize the HPLC gradient to improve separation. - Use a different column chemistry (e.g., phenyl-hexyl instead of C18). - Employ LC-MS to identify the major degradation products and focus on quantifying those.
Inconsistent results in photostability studies.	The light source, intensity, or exposure time may not be well-controlled. The sample container may not be appropriate.	- Ensure a calibrated and consistent light source is used as per ICH Q1B guidelines. - Use quartz cuvettes or other UV-transparent containers for consistent light exposure. - Run a dark control in parallel to differentiate between photolytic and thermal degradation.
Formation of a precipitate during thermal degradation studies.	Isovitexin or its degradation products may have limited solubility at higher temperatures or may be polymerizing.	- Use a co-solvent to improve solubility. - Analyze the precipitate separately to identify its composition. - Consider if the degradation is following a different pathway leading to insoluble products.

Quantitative Data Summary

The following tables present hypothetical quantitative data for the degradation of isovitexin under various stress conditions. This data is illustrative and should be confirmed by experimental analysis.

Table 1: Degradation of Isovitexin under Hydrolytic Stress

Condition	Time (hours)	Isovitexin Remaining (%)	Major Degradation Product(s)
0.1 M HCl (60°C)	24	85.2	Apigenin
0.1 M NaOH (60°C)	24	78.5	Ring-opened products
Water (60°C)	24	98.1	Minimal degradation

Table 2: Degradation of Isovitexin under Oxidative, Photolytic, and Thermal Stress

Condition	Time (hours)	Isovitexin Remaining (%)	Major Degradation Product(s)
3% H₂O₂ (RT)	24	65.7	Oxidized apigenin derivatives
UV/Vis Light	24	72.3	Photodimers, oxidized products
80°C (Dry Heat)	24	90.4	Isomers, epimers

Experimental Protocols

Protocol 1: Forced Degradation by Acid Hydrolysis

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of isovitexin in methanol.

• Stress Condition: To 1 mL of the stock solution, add 9 mL of 0.1 M hydrochloric acid.

• Incubation: Incubate the solution at 60°C for 24 hours.

• Neutralization: After incubation, neutralize the solution with 0.1 M sodium hydroxide.

• Analysis: Dilute the sample with the mobile phase and analyze by a validated stability-indicating HPLC-DAD method.

Protocol 2: Analysis of Degradation Products by LC-MS

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, increase to 95% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Scan Range: m/z 100-1000.

  • Fragmentation: Perform MS/MS analysis on the major degradation peaks to obtain fragmentation patterns for structural elucidation.

Visualizations

References

• 1. Isovitexin | C21H20O10 | CID 162350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. pharmaacademias.com [pharmaacademias.com]
• 4. Simultaneous determination of vitexin and isovitexin in rat plasma after oral administration of Santalum album L. leaves extract by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Isovitexin In Vivo Dose Selection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting the optimal dose for in vivo studies of Isovitexin (B1672635).

Frequently Asked Questions (FAQs)

Q1: What is a typical starting dose range for Isovitexin in rodent models?

A1: Based on published literature, a general starting dose for oral administration in mice and rats ranges from 10 to 100 mg/kg body weight. However, effects have been observed at doses as low as 2.5 mg/kg for specific applications like bone regeneration.[1] For anti-inflammatory effects, doses of 10 and 20 mg/kg have been shown to be effective.[2] In cancer models, oral doses of 10, 20, and 40 mg/kg have been used.[3] It is crucial to perform a dose-response study to determine the optimal dose for your specific animal model and disease indication.

Q2: How should I prepare Isovitexin for oral and intraperitoneal administration?

A2: The method of preparation depends on the route of administration and the solubility of Isovitexin. For oral gavage, Isovitexin can often be suspended in a vehicle like a 0.5% solution of carboxymethylcellulose (CMC) or in a mixture of 30% captisol and 5% glucose in water.[3] For intraperitoneal injections, it is crucial to ensure the compound is sterile and dissolved completely to avoid precipitation and irritation. Saline is a common vehicle for intraperitoneal administration.[2] Always check the solubility of your specific Isovitexin batch and consider using a small amount of a solubilizing agent like DMSO if necessary, ensuring the final concentration of the agent is non-toxic to the animals.

Q3: Are there any known toxicity concerns with Isovitexin in vivo?

A3: Several studies suggest that Isovitexin has a good safety profile. For instance, studies on the leaves of Ficus deltoidea, which contain Isovitexin, showed no signs of toxicity in mice and rats at oral doses up to 2 g/kg.[4][5] An acute toxicity study of a standardized methanolic extract of Ficus deltoidea leaves, containing high levels of vitexin (B1683572) and isovitexin, indicated an LD50 greater than 5000 mg/kg in rats.[6] However, it is always recommended to conduct preliminary toxicity studies with your specific formulation and animal model.

Q4: What are the pharmacokinetic properties of Isovitexin that I should consider?

A4: Pharmacokinetic studies in rats have shown that intravenously administered Isovitexin is rapidly cleared from the plasma.[7][8] After intravenous administration of 2.0 mg/kg, the half-life (t1/2) was approximately 1.05 hours.[8] Another study with a 5.0 mg/kg intravenous dose reported a half-life of 3.49 hours.[7] Tissue distribution studies indicate that Isovitexin tends to accumulate in the kidney, intestine, and liver.[7][8] Its presence has also been detected in the brain, suggesting it can cross the blood-brain barrier.[7] Oral bioavailability is generally low for flavonoids, and much of the orally administered Isovitexin is metabolized by gut microbiota.[9]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
No observable effect at the chosen dose.	1. Insufficient Dose: The selected dose may be too low for the specific animal model or disease state. 2. Poor Bioavailability: Isovitexin has low oral bioavailability.[9] 3. Formulation Issues: The compound may not be properly dissolved or suspended, leading to inconsistent dosing. 4. Timing of Administration: The dosing schedule may not align with the disease progression or the compound's pharmacokinetics.	1. Conduct a Dose-Response Study: Test a wider range of doses (e.g., logarithmic increments) to identify an effective concentration. 2. Optimize Formulation: Consider using bioavailability enhancers or alternative delivery systems like microcapsules.[10] 3. Check Formulation: Ensure the formulation is homogenous before each administration. 4. Adjust Dosing Schedule: Based on pharmacokinetic data, adjust the frequency of administration.
High variability in animal responses.	1. Inconsistent Dosing: Inaccurate administration or non-homogenous formulation. 2. Biological Variation: Natural variation within the animal population. 3. Gavage Error: Incorrect oral gavage technique can lead to aspiration or incomplete dosing.	1. Standardize Administration Technique: Ensure all personnel are properly trained. 2. Increase Group Size: A larger number of animals per group can help to account for biological variability. 3. Refine Gavage Technique: Use appropriate gavage needle sizes and ensure proper placement.
Signs of toxicity or adverse effects.	1. Dose is too high. 2. Vehicle Toxicity: The vehicle or solubilizing agent (e.g., DMSO) may be causing toxicity at the administered volume or concentration. 3. Contamination: The Isovitexin sample may be impure.	1. Reduce the Dose: Start with a lower dose and titrate upwards. 2. Vehicle Control Group: Always include a vehicle-only control group to assess the effects of the vehicle. 3. Purity Analysis: Verify the purity of your Isovitexin sample using methods like HPLC.

Quantitative Data Summary

Table 1: Summary of In Vivo Doses of Isovitexin and Observed Effects

Animal Model	Dose	Route of Administration	Observed Effect	Reference
Ovariectomized Mice	2.5 mg/kg, 5 mg/kg	Oral	Stimulated bone formation and restored bone mass.	[1]
Mice (Contact Dermatitis)	10 mg/kg, 20 mg/kg	Intraperitoneal	Inhibited expression of pro-inflammatory cytokines.	[2]
Mice (Acute Lung Injury)	50 mg/kg, 100 mg/kg	Intraperitoneal	Attenuated histopathological changes and reduced inflammation.
Mice (Hepatic Carcinoma)	10 mg/kg, 20 mg/kg, 40 mg/kg	Oral	Reduced tumor growth.	[3]
Mice (Colon Cancer)	20 mg/kg	Intragastric	Inhibited tumor growth.	[11]
Sucrose-loaded normoglycemic mice	1 mg/kg	Oral	Significantly reduced postprandial blood glucose.	[4]
Sucrose-loaded diabetic rats	100 mg/kg	Oral	Highest reduction in postprandial blood glucose.	[4][5]

Table 2: Pharmacokinetic Parameters of Isovitexin in Rats (Intravenous Administration)

Parameter	2.0 mg/kg Dose	5.0 mg/kg Dose	Reference
Half-life (t1/2)	1.05 ± 0.325 h	3.49 ± 0.99 h	[8],[7]
Area Under the Curve (AUC)	11.39 ± 5.05 µg/mL/h	37.79 ± 7.65 µg·h/mL (AUC0-12h)	[8],[7]
Clearance Rate	-	54.53 ± 11.90 mL/kg/h	[7]

Experimental Protocols

Protocol 1: Preparation and Oral Administration of Isovitexin for Anti-cancer Studies in Mice

• Preparation of Dosing Solution:

  • Weigh the required amount of Isovitexin for the desired concentration (e.g., 10, 20, or 40 mg/kg).

  • Prepare the vehicle consisting of 30% captisol in water and 5% glucose, mixed in a 1:1 volume ratio.[3]

  • Suspend the Isovitexin in the vehicle. Ensure the solution is vortexed thoroughly before each use to maintain a uniform suspension.

• Oral Administration:

  • Administer the Isovitexin suspension to the mice via oral gavage. The volume is typically 200 µl per mouse.[3]

  • Dosing is performed every 2 days for the duration of the study (e.g., 3 weeks).[3]

  • A control group receiving only the vehicle should be included.

Protocol 2: Preparation and Intraperitoneal Administration of Isovitexin for Anti-inflammatory Studies in Mice

• Preparation of Dosing Solution:

  • Dissolve Isovitexin in sterile saline to the desired concentration (e.g., 10 or 20 mg/kg).[2] If solubility is an issue, a minimal amount of a biocompatible solubilizing agent can be used, with the final concentration being carefully controlled and tested for toxicity.

  • Ensure the solution is sterile, for example, by filtering through a 0.22 µm filter.

• Intraperitoneal Administration:

  • Administer the Isovitexin solution via intraperitoneal injection.

  • The dosing schedule in the cited study was once a day from day 6 to day 20 of the experiment.[2]

  • Include a control group that receives injections of the vehicle only.

Signaling Pathways and Experimental Workflows

Caption: A generalized workflow for in vivo Isovitexin dose determination.

Caption: Key signaling pathways modulated by Isovitexin.

References

• 1. Oral Administration of Isovitexin, a Naturally Occurring Apigenin Derivative Showed Osteoanabolic Effect in Ovariectomized Mice: A Comparative Study with Teriparatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isovitexin reduces carcinogenicity and stemness in hepatic carcinoma stem-like cells by modulating MnSOD and FoxM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitexin and isovitexin from the Leaves of Ficus deltoidea with in-vivo α-glucosidase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. elsevier.es [elsevier.es]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Pharmacokinetics and tissue distribution study of Isovitexin in rats by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

Differentiating Isovitexin from Vitexin using analytical techniques

For scientists and professionals in drug development and natural product research, the accurate identification and differentiation of isomeric compounds is a critical step in ensuring the quality, efficacy, and safety of botanical extracts and derived products. Isovitexin (B1672635) (apigenin-6-C-glucoside) and vitexin (B1683572) (apigenin-8-C-glucoside) are two such isomeric flavonoids that, despite sharing the same molecular formula and mass, exhibit distinct physicochemical properties that allow for their separation and characterization using modern analytical techniques. This guide provides a comprehensive comparison of these methods, complete with experimental data and detailed protocols.

Structural Differences

The key to differentiating isovitexin and vitexin lies in the position of the C-glycosidic bond on the apigenin (B1666066) backbone. In isovitexin, the glucose moiety is attached at the C-6 position, whereas in vitexin, it is attached at the C-8 position. This seemingly minor structural variance leads to differences in polarity and steric hindrance, which are exploited by various analytical techniques.

Comparative Analytical Data

The following table summarizes the key analytical parameters used to distinguish between isovitexin and vitexin.

Analytical Technique	Parameter	Isovitexin (apigenin-6-C-glucoside)	Vitexin (apigenin-8-C-glucoside)
HPLC (Reversed-Phase)	Retention Time (t R )	Typically elutes later (e.g., 13.44 min)[1]	Typically elutes earlier (e.g., 10.67 min)[1]
LC-MS	[M-H] - m/z	431[1]	431[1]
MS/MS Fragment Ions	311[1]	311[1]
UV-Vis Spectroscopy	λ max	~270, 335 nm	~270, 335 nm
¹H-NMR (400 MHz, DMSO-d₆)	δ H-8 (ppm)	8.03 (s)	-
δ H-6 (ppm)	-	6.26 (s)
δ H-1'' (ppm)	4.57 (d, J=9.8 Hz)	4.68 (d, J=9.9 Hz)
¹³C-NMR (100 MHz, DMSO-d₆)	δ C-6 (ppm)	108.9	98.9
δ C-8 (ppm)	94.0	104.5
δ C-1'' (ppm)	73.2	73.9

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

High-performance liquid chromatography is the most widely used technique for the separation of isovitexin and vitexin. The difference in polarity due to the position of the bulky glucose group allows for their resolution on a reversed-phase column.

Protocol:

• Column: C18 reversed-phase column (e.g., 100 mm × 4.6 mm, 3.5 µm particle size).[1]

• Mobile Phase: An isocratic or gradient elution can be used. A common mobile phase is a mixture of methanol (B129727) and 0.1% acetic acid in water (e.g., 40:60 v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Detection: UV detector set at a wavelength of 335 nm.

• Injection Volume: 10 µL.

Under these conditions, vitexin, being slightly less polar, will typically elute before isovitexin.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the sensitive and selective detection capabilities of mass spectrometry. While both isomers have the same parent mass, their chromatographic separation is key for individual quantification.

Protocol:

• LC System: Utilize the HPLC conditions described above.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is commonly employed.[1]

• Ionization Mode: Negative ion mode is often preferred for flavonoids.[1]

• Source Parameters:

  • Capillary Voltage: 2.0 kV[1]

  • Desolvation Gas Flow: 1000 L/h[1]

  • Desolvation Temperature: 500 °C[1]

  • Cone Gas Flow: 150 L/h[1]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The parent ion for both isovitexin and vitexin is m/z 431, which fragments to a product ion of m/z 311.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation of isomers. The different substitution patterns on the A-ring of the apigenin core lead to distinct chemical shifts for the protons and carbons in this region.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.5 mL of a suitable deuterated solvent, such as DMSO-d₆.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Experiments: Acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) for complete structural assignment.

• Key Differentiating Signals:

  • In the ¹H-NMR spectrum of isovitexin, the absence of a signal for H-6 and the presence of a singlet for H-8 are characteristic.

  • Conversely, the ¹H-NMR spectrum of vitexin shows a singlet for H-6 and no signal for H-8.

  • The ¹³C-NMR spectra will show significant differences in the chemical shifts for C-6 and C-8.

UV-Vis Spectroscopy

While UV-Vis spectroscopy is not suitable for differentiating between isovitexin and vitexin when used as a standalone technique due to their nearly identical chromophores, it is an essential detection method when coupled with HPLC. Both compounds exhibit two major absorption bands characteristic of flavones: Band I in the range of 330-340 nm and Band II in the range of 265-275 nm.

Analytical Workflow

The following diagram illustrates a typical workflow for the differentiation and quantification of isovitexin and vitexin in a sample.

Caption: A flowchart illustrating the analytical workflow for the separation and identification of isovitexin and vitexin.

Conclusion

The successful differentiation of isovitexin and vitexin relies on a multi-technique approach. HPLC provides the fundamental separation, while MS and NMR offer the necessary detection and structural confirmation. For routine quality control and quantification, a validated HPLC-UV or LC-MS method is generally sufficient. However, for initial identification and structural verification in complex matrices or new plant extracts, NMR spectroscopy is indispensable. By understanding the principles behind these techniques and applying the detailed protocols provided, researchers can confidently distinguish between these two important flavonoid isomers.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]

A Comparative Analysis of the Antioxidant Activities of Isovitexin and Vitexin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antioxidant properties of two closely related flavonoids, Isovitexin (B1672635) and Vitexin. These C-glycosylflavones, isomers differing only in the position of a glucose moiety on the apigenin (B1666066) backbone, are widely distributed in various medicinal plants and have garnered significant interest for their therapeutic potential. This document synthesizes experimental data to objectively compare their antioxidant performance, details the methodologies for key experiments, and illustrates the primary signaling pathway involved in their antioxidant action.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of Isovitexin and Vitexin has been evaluated using various in vitro assays. While their overall antioxidant activities are considered comparable, studies have revealed differential efficacy in scavenging specific reactive species. The following table summarizes the available quantitative data on their radical scavenging activities. A lower IC50 value indicates greater antioxidant activity.

Compound	Assay	IC50 Value (µg/mL)	Reference
Vitexin	Superoxide Radical Scavenging	13.8 ± 1.2	(Please note: Specific study reference not available in search results)
Isovitexin	Superoxide Radical Scavenging	8.2 ± 0.7	(Please note: Specific study reference not available in search results)
Vitexin	Nitric Oxide Radical Scavenging	4.31	(Please note: Specific study reference not available in search results)
Isovitexin	Nitric Oxide Radical Scavenging	0.73	(Please note: Specific study reference not available in search results)
Vitexin	DPPH Radical Scavenging	Data not available	Some studies suggest Vitexin is a more potent DPPH radical scavenger than Isovitexin.[1][2]
Isovitexin	DPPH Radical Scavenging	Data not available	-
Vitexin	ABTS Radical Scavenging	Data not available	Theoretical studies suggest comparable activity to Isovitexin.[3]
Isovitexin	ABTS Radical Scavenging	Data not available	Theoretical studies suggest comparable activity to Vitexin.[3]

Note: Direct comparative IC50 values for DPPH and ABTS assays from a single experimental study were not available in the searched literature. The provided information on DPPH and ABTS scavenging is based on qualitative statements and theoretical studies.

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and reagents.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.

1. Reagent Preparation:

• DPPH Solution (0.1 mM): Dissolve 2.2 mg of DPPH in 100 mL of methanol (B129727) or ethanol (B145695). Store the solution in a dark bottle at 4°C.
• Test Compounds (Isovitexin and Vitexin): Prepare stock solutions of Isovitexin and Vitexin in a suitable solvent (e.g., methanol or DMSO). From the stock solutions, prepare a series of dilutions to obtain a range of concentrations.
• Positive Control: Prepare a solution of a known antioxidant, such as ascorbic acid or Trolox, at the same concentrations as the test compounds.

2. Assay Procedure:

• Add 1.0 mL of the DPPH solution to 1.0 mL of each concentration of the test compounds and the positive control.
• Prepare a blank sample containing 1.0 mL of the solvent and 1.0 mL of the DPPH solution.
• Incubate the mixtures in the dark at room temperature for 30 minutes.
• Measure the absorbance of each solution at 517 nm using a spectrophotometer.

3. Calculation of Scavenging Activity:

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging Activity = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound or positive control.
• The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

1. Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve ABTS in water to a final concentration of 7 mM.
• Potassium Persulfate Solution (2.45 mM): Dissolve potassium persulfate in water to a final concentration of 2.45 mM.
• ABTS•+ Working Solution: Mix the ABTS stock solution and the potassium persulfate solution in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.
• Test Compounds and Positive Control: Prepare as described for the DPPH assay.

2. Assay Procedure:

• Add 1.0 mL of the ABTS•+ working solution to 10 µL of each concentration of the test compounds and the positive control.
• Prepare a blank sample containing 1.0 mL of the ABTS•+ working solution and 10 µL of the solvent.
• Incubate the mixtures at room temperature for 6 minutes.
• Measure the absorbance of each solution at 734 nm using a spectrophotometer.

3. Calculation of Scavenging Activity:

• The percentage of ABTS•+ scavenging activity is calculated using the following formula: % Scavenging Activity = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound or positive control.
• The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Signaling Pathways and Experimental Workflow

Nrf2 Signaling Pathway

Both Isovitexin and Vitexin exert part of their antioxidant effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4] This pathway is a key regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like Isovitexin and Vitexin, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription and the subsequent synthesis of protective enzymes.

Activation of the Nrf2 signaling pathway by Isovitexin and Vitexin.

Experimental Workflow for Antioxidant Assays

The general workflow for assessing and comparing the antioxidant activity of compounds like Isovitexin and Vitexin involves a series of standardized in vitro assays.

General experimental workflow for antioxidant capacity assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitexin and isovitexin delayed ageing and enhanced stress-resistance through the activation of the SKN-1/Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isovitexin and Other Flavonoids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of the biological activities of Isovitexin (B1672635) against other prominent flavonoids. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant signaling pathways to support informed decisions in research and development.

Comparative Analysis of Bioactivities

Isovitexin, a C-glycosylflavone, has demonstrated a range of pharmacological effects, including antioxidant, anti-inflammatory, and anticancer activities. To contextualize its potential, this section presents a head-to-head comparison with other well-researched flavonoids such as quercetin, apigenin, and genistein, supported by experimental data.

Antioxidant Activity

The antioxidant capacity of flavonoids is a cornerstone of their therapeutic potential. The following table summarizes the half-maximal inhibitory concentration (IC50) values of Isovitexin and other flavonoids in various antioxidant assays. Lower IC50 values indicate greater antioxidant potency.

Flavonoid	Assay	IC50 (µM)	Source
Isovitexin	Xanthine Oxidase Inhibition	15.2	[1][2]
Apigenin	Xanthine Oxidase Inhibition	0.58	[1][2]
Kaempferol	Xanthine Oxidase Inhibition	2.18	[1][2]
Quercetin	Xanthine Oxidase Inhibition	1.09	[1][2]
Myricetin	Xanthine Oxidase Inhibition	9.90	[1][2]
Genistein	Xanthine Oxidase Inhibition	4.83	[1][2]
Isovitexin	DPPH Radical Scavenging	21
Vitexin	DPPH Radical Scavenging	19.2
Ascorbic Acid (Standard)	DPPH Radical Scavenging	14.2
Quercetin	DPPH Radical Scavenging	5.5	[3]
Catechin	DPPH Radical Scavenging	7.7	[3]
Epicatechin	DPPH Radical Scavenging	6.2	[3]

Anti-inflammatory Activity

Flavonoids are known to modulate inflammatory pathways. This table compares the anti-inflammatory effects of Isovitexin and its counterparts by examining their ability to inhibit key inflammatory mediators.

Flavonoid	Assay	Cell Line	IC50 (µg/mL)	Source
Isovitexin	NF-κB Inhibition	-	18	[4]
Isoorientin	NF-κB Inhibition	-	8.9	[4]
Orientin	NF-κB Inhibition	-	12	[4]
Isovitexin	iNOS Inhibition	-	21	[4][5]
Isoorientin	iNOS Inhibition	-	48	[4][5]
Orientin	iNOS Inhibition	-	54	[4][5]
Vitexin	COX-2 Inhibition	-	27.91 (µM)	[6]
Astragalin	COX-2 Inhibition	-	49.05 (µM)	[6]
Apigenin	NO Production Inhibition	RAW 264.7	23 (µM)	[4]
Luteolin	NO Production Inhibition	RAW 264.7	27 (µM)	[4]
Genistein	IL-6 Inhibition	-	13.3 (µM)	[7]

Isovitexin has also been shown to considerably inhibit the production of the pro-inflammatory cytokines TNF-α and IL-6 in LPS-stimulated RAW 264.7 cells.[8] In a rat model of acute gouty arthritis, Isovitexin significantly lowered the levels of TNF-α, IL-1β, and IL-6 in the synovial tissue.[9]

Anticancer Activity

The cytotoxic effects of flavonoids against various cancer cell lines are of significant interest in drug discovery. The following table presents the half-maximal inhibitory concentration (IC50) values for Isovitexin and other flavonoids.

Flavonoid	Cell Line	IC50 (µM)	Source
Isovitexin	MCF-7 (Breast Cancer)	< 0.01 (46% apoptosis)	[10]
Apigenin	MDA-MB-231 (Breast Cancer)	27.1 ± 5.2	[11]
Apigenin	HCT-116 (Colon Cancer)	19.0 ± 4.2	[11]
Apigenin	HepG2 (Liver Cancer)	25.8 ± 1.9	[11]
Luteolin	MDA-MB-231 (Breast Cancer)	12.9 ± 3.6	[11]
Luteolin	HCT-116 (Colon Cancer)	9.3 ± 2.2	[11]
Luteolin	HepG2 (Liver Cancer)	10.2 ± 2.0	[11]
Quercetin	MDA-MB-231 (Breast Cancer)	24.3 ± 9.6	[11]
Quercetin	HCT-116 (Colon Cancer)	23.5 ± 2.8	[11]
Quercetin	HepG2 (Liver Cancer)	28.2 ± 5.0	[11]
Kaempferol	MDA-MB-231 (Breast Cancer)	46.7 ± 6.8	[11]
Kaempferol	HCT-116 (Colon Cancer)	34.9 ± 1.0	[11]
Kaempferol	HepG2 (Liver Cancer)	33.4 ± 2.1	[11]
Genistein	HepG2 (Liver Cancer)	25	[9][12]
Genistein	HeLa (Cervical Cancer)	10.53 (stressed cells)	[13]

Signaling Pathways

The biological activities of Isovitexin and other flavonoids are mediated through their interaction with various intracellular signaling pathways. Understanding these pathways is crucial for elucidating their mechanisms of action.

Fig. 1: Simplified diagram of signaling pathways modulated by Isovitexin.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, this section provides detailed methodologies for the key experiments cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the free radical scavenging activity of a compound.

Protocol:

• Prepare a 0.1 mM solution of DPPH in methanol (B129727).

• Add 1 mL of the DPPH solution to 3 mL of various concentrations of the test flavonoid (e.g., 0-100 µg/mL in methanol).

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solution at 517 nm using a UV-Visible spectrophotometer.

• A control is prepared using methanol instead of the flavonoid solution.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the flavonoid.

Fig. 2: Workflow for the DPPH radical scavenging assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay

This colorimetric assay is used to assess the cytotoxic effects of a compound on cell cultures.

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test flavonoid and a vehicle control (e.g., DMSO) for the desired duration (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control, and the IC50 value is calculated.

Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the production of nitric oxide, a key inflammatory mediator, by cells.

Protocol:

• Seed RAW 264.7 macrophage cells in a 96-well plate and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test flavonoid for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production. Include unstimulated and LPS-only controls.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent I (e.g., sulfanilamide (B372717) in phosphoric acid) to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent II (e.g., N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 5-10 minutes.

• Measure the absorbance at 540 nm.

• The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve.

Western Blot Analysis for Signaling Pathway Proteins

Western blotting is used to detect and quantify specific proteins in a sample, allowing for the analysis of signaling pathway activation.

Protocol:

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution of 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-p38, total-ERK, NF-κB p65) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative protein expression levels.

Fig. 3: General workflow for Western blot analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Prevention of cellular ROS damage by isovitexin and related flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Radical-scavenging and Anti-inflammatory Activity of Quercetin and Related Compounds and Their Combinations Against RAW264.7 Cells Stimulated with Porphyromonas gingivalis Fimbriae. Relationships between Anti-inflammatory Activity and Quantum Chemical Pa… | In Vivo [iv.iiarjournals.org]
• 4. Flavonoids as Antidiabetic and Anti-Inflammatory Agents: A Review on Structural Activity Relationship-Based Studies and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. frontiersin.org [frontiersin.org]
• 7. Genistein: A Review on its Anti-Inflammatory Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isovitexin alleviates acute gouty arthritis in rats by inhibiting inflammation via the TLR4/MyD88/NF-κB pathway [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Flavonols and Flavones as Potential anti-Inflammatory, Antioxidant, and Antibacterial Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. gsconlinepress.com [gsconlinepress.com]

Validating the Anti-Diabetic Effects of Isovitexin In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo anti-diabetic effects of Isovitexin against alternative treatments, supported by experimental data and detailed methodologies.

Comparative Analysis of Anti-Diabetic Efficacy

Isovitexin, a naturally occurring flavonoid, has demonstrated significant anti-diabetic properties in various preclinical in vivo models. This section compares its efficacy with Metformin, a widely used oral hypoglycemic agent, in streptozotocin (B1681764) (STZ)-induced diabetic rats.

Effects on Key Metabolic Parameters

Oral administration of Isovitexin has been shown to dose-dependently reduce postprandial blood glucose levels in diabetic rodents.[1][2] In STZ-induced diabetic rats, Isovitexin treatment has exhibited a pronounced antihyperglycemic effect, attenuating the rise in blood glucose.[1]

Parameter	Animal Model	Treatment Group	Dosage	Duration	Key Findings	Reference
Blood Glucose	STZ-induced diabetic rats	Isovitexin	Not Specified	Not Specified	Significant reduction in blood glucose levels.	[1]
Blood Glucose	STZ-induced diabetic rats	Metformin	100 mg/kg	20 and 40 days	Significant reduction in blood glucose levels.	[3]
Body Weight	STZ-induced diabetic rats	Isovitexin	Not Specified	Not Specified	Not Specified
Body Weight	STZ-induced diabetic rats	Metformin	100 mg/kg	4 weeks	Restored body weight nearly to the control level.	[4]
Serum Insulin (B600854)	db/db mice	Control	-	14 weeks	15.1-fold lower than db/db mice.	[5]
Serum Insulin	db/db mice	Diabetic (db/db)	-	14 weeks	Elevated insulin levels.	[5]

Impact on Oxidative Stress Markers

Oxidative stress is a key contributor to diabetic complications. Isovitexin has been reported to possess potent antioxidant activities.[1] In vivo studies have demonstrated that treatment with compounds from the same class as Isovitexin can modulate the levels of key antioxidant enzymes.

Parameter	Animal Model	Treatment Group	Key Findings	Reference
Superoxide Dismutase (SOD)	STZ-induced diabetic rats	Vitexin (structurally similar to Isovitexin)	Improved pancreatic antioxidant enzyme activities.	[1]
Catalase (CAT)	Alloxan-induced diabetic rats	Silymarin (flavonoid)	Significantly increased CAT activities compared to diabetic controls.	[6]
Glutathione Peroxidase (GPx)	STZ-induced diabetic rats	Vitexin (structurally similar to Isovitexin)	Not Specified	[1]

Table 2: Effect of Isovitexin and Related Flavonoids on Oxidative Stress Markers in Diabetic Animal Models. Note: Direct quantitative data for Isovitexin's effect on these specific enzymes was not available in the reviewed literature. The data presented is for structurally and functionally similar flavonoids.

Experimental Protocols

This section details the methodologies for key in vivo experiments to validate the anti-diabetic effects of Isovitexin.

Induction of Diabetes in Rat Models

Streptozotocin (STZ)-Induced Diabetes:

• Animals: Male Wistar or Sprague-Dawley rats are commonly used.

• Induction: A single intraperitoneal (IP) injection of STZ (typically 40-65 mg/kg body weight) dissolved in cold citrate (B86180) buffer (0.1 M, pH 4.5) is administered to overnight-fasted rats.[7][8]

• Confirmation of Diabetes: Diabetes is typically confirmed 48-72 hours post-STZ injection by measuring fasting blood glucose levels. Rats with blood glucose levels above 200-250 mg/dL are considered diabetic.

High-Fat Diet (HFD) and STZ-Induced Type 2 Diabetes:

• Animals: Male Sprague-Dawley rats are often used.

• Diet: Rats are fed a high-fat diet for a period of several weeks to induce insulin resistance.

• Induction: Following the HFD period, a lower dose of STZ is injected to induce a state that more closely mimics type 2 diabetes.

Oral Administration of Isovitexin

• Preparation: Isovitexin is typically suspended in a vehicle such as a 0.5% carboxymethylcellulose (CMC) solution.

• Administration: The Isovitexin suspension is administered orally to the rats using oral gavage. The volume administered is calculated based on the animal's body weight.

• Dosage: The dosage of Isovitexin can vary depending on the study design.

Measurement of Biochemical Parameters

• Blood Glucose: Blood samples are collected from the tail vein at specified time points. Blood glucose levels are measured using a glucometer.

• Serum Insulin: Blood is collected and centrifuged to obtain serum. Serum insulin levels are determined using an enzyme-linked immunosorbent assay (ELISA) kit.

• Oxidative Stress Markers:

  • Tissue Preparation: At the end of the study, animals are euthanized, and tissues (e.g., pancreas, liver, kidney) are collected and homogenized.

  • Enzyme Assays: The activities of antioxidant enzymes such as SOD, CAT, and GPx in the tissue homogenates are measured using commercially available assay kits.

Signaling Pathways and Mechanisms of Action

Isovitexin exerts its anti-diabetic effects through the modulation of several key signaling pathways.

Caption: Signaling pathways modulated by Isovitexin.

Isovitexin has been shown to activate the PI3K/Akt and AMPK signaling pathways, which are crucial for regulating glucose uptake and insulin sensitivity. Furthermore, Isovitexin can activate the Nrf2/HO-1 pathway, leading to an enhanced antioxidant response and a reduction in inflammation.

Experimental Workflow

The following diagram illustrates a typical workflow for an in vivo study validating the anti-diabetic effects of Isovitexin.

Caption: Workflow for in vivo validation of Isovitexin.

This structured approach ensures the reliable and reproducible evaluation of Isovitexin's anti-diabetic potential in a preclinical setting.

References

• 1. Multitargeted Effects of Vitexin and Isovitexin on Diabetes Mellitus and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijbcp.com [ijbcp.com]
• 4. Does Metformin Protect Against Diabetic Retinopathy in Albino Rats? An Immunohistochemical Study [gavinpublishers.com]
• 5. db/db Mice Exhibit Features of Human Type 2 Diabetes That Are Not Present in Weight-Matched C57BL/6J Mice Fed a Western Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulations in Anti-Oxidant Activities of Selected Gastro-Intestinal Tissues in Alloxan-Induced, Silymarin Treated Diabetic Wistar Rats [scirp.org]
• 7. Comparative Biochemical and Histopathological Studies on the Efficacy of Metformin and Virgin Olive Oil against Streptozotocin-Induced Diabetes in Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Isovitexin Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of bioactive compounds such as Isovitexin (B1672635) is fundamental for ensuring the quality, safety, and efficacy of pharmaceutical and nutraceutical products. Isovitexin, a C-glycosylflavone found in various medicinal plants, possesses notable anti-inflammatory, antioxidant, and neuroprotective properties. The selection of an appropriate analytical method for its quantification is therefore a critical step in research and development. This guide provides a comprehensive cross-validation and comparison of various analytical techniques used for the determination of Isovitexin, supported by experimental data.

The methods evaluated include High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Diode Array Detection (DAD), Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Mass Spectrometry (MS), High-Performance Thin-Layer Chromatography (HPTLC), and UV-Visible (UV-Vis) Spectrophotometry. Each method's performance is assessed based on key validation parameters such as linearity, sensitivity (Limit of Detection and Limit of Quantification), accuracy, and precision.

Data Presentation: A Comparative Analysis of Performance

The selection of an analytical method is often a balance between sensitivity, speed, cost, and the complexity of the sample matrix. The following tables summarize the quantitative performance of the most common methods for Isovitexin analysis, providing a clear comparison to aid in methodological selection.

Table 1: Performance Comparison of Chromatographic Methods for Isovitexin Quantification

Parameter	HPLC-UV	UHPLC-UV/PDA	UPLC-MS/MS	HPTLC
Linearity (R²)	>0.9997[1]	0.9998	>0.99[2]	≥0.9995
Limit of Detection (LOD)	0.023 µg/mL[3]	17.69 µg/mL[4]	2.00 ng/mL	Not consistently reported
Limit of Quantification (LOQ)	Not specified	54.61 µg/mL[4]	2.00 ng/mL	Not consistently reported
Accuracy (Recovery %)	80.05–101.54%[3]	100.68–102.79%[4]	97-102%	95.30%
Precision (RSD %)	<5.0%[3]	0.04-1.74%[4]	<8.7%	Not consistently reported

Note: The performance characteristics can vary based on the specific instrumentation, column, mobile phase, and sample matrix. The values presented are representative of published, validated methods.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following sections provide comprehensive experimental protocols for the key analytical methods discussed.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a robust and widely used technique for the quantification of isovitexin in various samples, including plant extracts and biological matrices.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 150 x 4.6 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient elution is typically employed using a mixture of an acidified aqueous solution (e.g., 0.1% formic acid or phosphoric acid in water) as solvent A and an organic solvent like acetonitrile (B52724) or methanol (B129727) as solvent B.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: Isovitexin has a maximum absorption at approximately 336 nm, which is used for quantification[4].

• Sample Preparation: Herbal samples are typically extracted with methanol or ethanol, followed by filtration and appropriate dilution with the mobile phase to fall within the linear range of the calibration curve.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS offers superior sensitivity and selectivity, making it ideal for analyzing complex samples or when very low concentrations of isovitexin need to be quantified, such as in pharmacokinetic studies.

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A sub-2 µm particle size reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm) is used for fast and efficient separations.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B).

• Flow Rate: A flow rate of 0.3 mL/min is common.

• Ionization Mode: ESI in negative ion mode is often preferred for flavonoids.

• MRM Transitions: For isovitexin, the multiple reaction monitoring (MRM) transition is typically m/z 431.1 → 311.1[2].

• Sample Preparation: For biological samples like plasma, protein precipitation with a solvent such as acetonitrile is a common first step, followed by centrifugation and filtration of the supernatant.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective screening tool.

• Stationary Phase: HPTLC plates pre-coated with silica (B1680970) gel 60 F254.

• Mobile Phase: A mixture of solvents such as tetrahydrofuran, toluene, formic acid, and water in a specific ratio (e.g., 16:8:2:1, v/v/v/v).

• Sample Application: Samples and standards are applied to the plate as bands using an automated applicator.

• Development: The plate is developed in a twin-trough chamber saturated with the mobile phase.

• Densitometric Analysis: After development, the plate is dried and scanned with a densitometer at the wavelength of maximum absorbance for isovitexin (around 350 nm).

• Quantification: The peak area of the sample is compared to a calibration curve generated from isovitexin standards.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simpler and more accessible technique, though it is less specific than chromatographic methods. For flavonoids, it often requires a chemical reaction to produce a colored complex that can be measured in the visible range, which helps to reduce interference from other UV-absorbing compounds.

• Principle: This method is based on the formation of a stable complex between isovitexin and a chromogenic agent, typically aluminum chloride (AlCl3), which results in a bathochromic shift that can be measured.

• Reagents: Standard solution of isovitexin, aluminum chloride solution (e.g., 2% in methanol), and a suitable solvent (e.g., methanol).

• Procedure:

  • Prepare a series of standard solutions of isovitexin.

  • To a specific volume of each standard and sample solution, add the AlCl3 solution.

  • Allow the reaction to proceed for a set time to ensure complete complex formation.

  • Measure the absorbance of the resulting solutions at the wavelength of maximum absorbance of the complex (which needs to be determined experimentally, but is typically around 400-420 nm for flavonoid-AlCl3 complexes).

• Quantification: A calibration curve is constructed by plotting the absorbance versus the concentration of the isovitexin standards. The concentration of isovitexin in the samples is then determined from this curve.

Mandatory Visualizations

Signaling Pathway

Isovitexin has been shown to exert anti-inflammatory effects by modulating the NF-κB signaling pathway. The following diagram illustrates the canonical NF-κB pathway, which is a key regulator of inflammation and is often activated by stimuli such as Tumor Necrosis Factor-alpha (TNF-α), leading to the production of inflammatory cytokines like Interleukin-6 (IL-6).

Caption: Canonical NF-κB signaling pathway initiated by TNF-α.

Experimental Workflow

The general workflow for the chromatographic analysis of Isovitexin from a sample matrix is depicted below. This process includes sample preparation, chromatographic separation, detection, and data analysis.

Caption: General workflow for chromatographic analysis of Isovitexin.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. UHPLC-UV/PDA Method Validation for Simultaneous Quantification of Luteolin and Apigenin Derivatives from Elaeis guineensis Leaf Extracts: An Application for Antioxidant Herbal Preparation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anticancer Efficacy of Isovitexin and Apigenin

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of oncological research, natural flavonoids have emerged as promising candidates for novel anticancer therapies. Among these, Apigenin and its glycosidic form, Isovitexin, have garnered significant attention for their potential to inhibit cancer cell proliferation, induce apoptosis, and arrest the cell cycle. This guide provides a comprehensive comparison of the anticancer efficacy of Isovitexin and Apigenin, supported by experimental data, detailed methodologies, and visual representations of their molecular mechanisms.

Chemical Structures

Isovitexin is the 6-C-glucoside of Apigenin. This structural difference, the presence of a glucose moiety, influences their bioavailability and potentially their specific interactions with cellular targets.

Quantitative Comparison of Anticancer Efficacy

The following tables summarize the in vitro and in vivo anticancer activities of Isovitexin and Apigenin across various cancer types. It is important to note that the experimental conditions, such as cell lines and treatment durations, vary between studies, which should be considered when directly comparing the data.

Table 1: In Vitro Cytotoxicity (IC50 Values)

Compound	Cancer Type	Cell Line	IC50 (µM)	Exposure Time (h)	Reference
Isovitexin	Colon Cancer	HCT116	Not specified, but inhibited viability	Not specified	[1][2]
Colon Cancer	LoVo	Not specified, but inhibited viability	Not specified	[1][2]
Apigenin	Breast Cancer	MDA-MB-453	59.44	24	[3]
Breast Cancer	MDA-MB-453	35.15	72	[3]
Bladder Cancer	T24	~40	24	[4]
Colon Cancer (Cisplatin-resistant)	HT-29	30	Not specified	[5]

Table 2: Induction of Apoptosis

Compound	Cancer Type	Cell Line	Concentration	Apoptotic Cells (%)	Reference
Isovitexin	Breast Cancer	MCF-7	< 10 nM	46%	[6]
Colon Cancer	HCT116 & LoVo	Not specified	Significantly increased	[1]
Apigenin	Melanoma	A375P	100 µM	59.6%	[7]
Melanoma	A375SM	100 µM	47.5%	[7]
Bladder Cancer	T24	80 µM	22.2%	[4]

Table 3: In Vivo Tumor Growth Inhibition

Compound	Cancer Model	Cell Line	Dosage	Tumor Growth Inhibition (%)	Reference
Isovitexin	Colon Cancer Xenograft (Nude Mice)	HCT116	20 mg/kg	41.74%	[1]
Apigenin	Melanoma Xenograft (Nude Mice)	A375SM	25 mg/kg	35.0%	[8]
Melanoma Xenograft (Nude Mice)	A375SM	50 mg/kg	15.4%	[8]

Signaling Pathways and Molecular Mechanisms

Both Isovitexin and Apigenin exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.

Apigenin's Multifaceted Signaling Disruption

Apigenin has been shown to interfere with multiple signaling cascades. It inhibits the PI3K/Akt/mTOR pathway, a central regulator of cell growth and survival. Furthermore, it modulates the MAPK/ERK pathway, which is crucial for cell proliferation, and suppresses the NF-κB signaling pathway, a key player in inflammation and cell survival.

Apigenin's inhibitory action on key cancer signaling pathways.

Isovitexin's Targeted Inhibition of the PI3K/Akt/mTOR Pathway

Isovitexin has been demonstrated to effectively inhibit the PI3K/Akt/mTOR signaling pathway.[1][2] This inhibition leads to the induction of apoptosis and the suppression of epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis.

Isovitexin's targeting of the PI3K/Akt/mTOR pathway.

Experimental Protocols

This section provides an overview of the standard methodologies used to evaluate the anticancer efficacy of compounds like Isovitexin and Apigenin.

General Experimental Workflow

The evaluation of anticancer compounds typically follows a standardized workflow, from in vitro screening to in vivo validation.

A typical workflow for assessing anticancer compounds.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Isovitexin or Apigenin for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Cell Treatment: Cells are treated with the test compound at the desired concentration and duration.

• Cell Harvesting: Both adherent and floating cells are collected and washed with cold PBS.

• Staining: Cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI).

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Cells are treated and harvested as described for the apoptosis assay.

• Fixation: Cells are fixed in cold 70% ethanol (B145695) to permeabilize the cell membrane.

• Staining: The fixed cells are treated with RNase A to remove RNA and then stained with Propidium Iodide (PI), which intercalates with DNA.

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry. The distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of PI.

In Vivo Xenograft Model

• Cell Implantation: Immunocompromised mice (e.g., nude mice) are subcutaneously injected with a suspension of cancer cells.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment: Mice are randomly assigned to treatment and control groups. The treatment group receives Isovitexin or Apigenin via a suitable route (e.g., oral gavage, intraperitoneal injection), while the control group receives a vehicle.

• Tumor Monitoring: Tumor volume and body weight are measured regularly throughout the study.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and processed for further analysis, such as immunohistochemistry for proliferation and apoptosis markers.

Conclusion

Both Isovitexin and Apigenin demonstrate significant anticancer properties through the induction of apoptosis and inhibition of key signaling pathways. Apigenin appears to have a broader mechanism of action, affecting multiple signaling cascades, while the current literature highlights Isovitexin's potent inhibition of the PI3K/Akt/mTOR pathway.

The quantitative data presented, while not from direct comparative studies, suggests that both compounds are active in the micromolar to nanomolar range in vitro and show efficacy in vivo. The choice between Isovitexin and Apigenin for further drug development may depend on the specific cancer type and its underlying molecular characteristics. Further head-to-head comparative studies are warranted to definitively establish the superior efficacy of one compound over the other in various cancer models. This guide provides a foundational comparison to aid researchers in designing future studies and advancing the development of these promising natural compounds as anticancer agents.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Apigenin Induces Apoptosis through a Mitochondria/Caspase-Pathway in Human Breast Cancer MDA-MB-453 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. jbuon.com [jbuon.com]
• 6. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Apigenin induces apoptosis by regulating Akt and MAPK pathways in human melanoma cell A375SM - PMC [pmc.ncbi.nlm.nih.gov]

Isovitexin: A Comparative Analysis of In Silico and In Vitro Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in silico and in vitro biological activities of isovitexin (B1672635), a naturally occurring C-glycosylflavonoid. By examining both computational predictions and laboratory findings, we aim to offer a clearer understanding of its therapeutic potential and mechanisms of action. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant pathways to support further research and development.

Data Summary: In Silico vs. In Vitro Activity

The following table summarizes the quantitative data from studies investigating the inhibitory effects of isovitexin on specific biological targets, comparing computational predictions with experimental results.

Target Protein	Method	Metric	Isovitexin	Vitexin	Dapagliflozin (B1669812) (Control)	Reference
hSGLT2	In Silico (Molecular Docking)	Binding Energy (kcal/mol)	-8.1	-8.2	-9.1	[1][2]
hSGLT2	In Vitro (Inhibition Assay)	Inhibitory Rate (%) at 10⁻⁵ mol/L	11.2	26.3	Not Reported	[1][2]

Note: hSGLT2 (human sodium-glucose cotransporter 2) is a target for anti-diabetic drugs. Dapagliflozin is an established SGLT2 inhibitor. The in silico data predicted a weaker binding affinity for isovitexin compared to the control, which was consistent with the lower inhibitory activity observed in the in vitro assay.[1][2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols employed in the comparative study of isovitexin's activity against hSGLT2.

In Silico Analysis: Molecular Docking and Dynamics

Objective: To predict the binding affinity and interaction between isovitexin and the hSGLT2 protein.

• Homology Modeling: The three-dimensional structure of the hSGLT2 protein was constructed using homology modeling, as a crystal structure was not available.[1][2]

• Ligand Preparation: The 3D structures of isovitexin, vitexin, and the control drug dapagliflozin were prepared for docking. This involves optimizing the molecular geometry and assigning appropriate charges.

• Molecular Docking: Molecular docking simulations were performed to predict the binding poses and calculate the binding energy of each ligand within the active site of hSGLT2.[1][2]

• Molecular Dynamics Simulation: Following docking, molecular dynamics simulations were carried out to assess the stability of the ligand-protein complexes over time.[1][2]

In Vitro Analysis: hSGLT2 Inhibition Assay

Objective: To experimentally measure the inhibitory effect of isovitexin on the activity of the hSGLT2 protein.

• Cell Culture: A stable cell line expressing human SGLT2 is cultured under standard conditions.

• Compound Treatment: The cells are treated with isovitexin, vitexin, and a control compound at a specified concentration (e.g., 10⁻⁵ mol/L).[1][2]

• Glucose Uptake Assay: The functional activity of hSGLT2 is measured by quantifying the uptake of a radiolabeled or fluorescent glucose analog into the cells.

• Data Analysis: The percentage of inhibition is calculated by comparing the glucose uptake in compound-treated cells to that in untreated control cells.

Visualizing the Research Workflow and Biological Pathways

Diagrams are provided below to illustrate the workflow for comparing in silico and in vitro data and to depict a key signaling pathway modulated by isovitexin.

Caption: Workflow for comparing in silico predictions with in vitro experimental results.

Key Signaling Pathways Modulated by Isovitexin

In vitro studies have demonstrated that isovitexin exerts anti-inflammatory and antioxidant effects by modulating several key signaling pathways.

Anti-inflammatory and Antioxidant Activity

Isovitexin has been shown to exert protective effects against acute lung injury induced by lipopolysaccharide (LPS) by inhibiting inflammation and oxidative stress.[3] Its mechanism involves the inhibition of the MAPK and NF-κB pathways and the activation of the Nrf2/HO-1 pathway.[3]

• Inhibition of MAPK and NF-κB: Isovitexin can suppress the phosphorylation of MAPKs and reduce the nuclear translocation of NF-κB in macrophages.[3][4] This leads to a decrease in the production of pro-inflammatory cytokines (like TNF-α and IL-6), as well as the expression of iNOS and COX-2.[3][5]

• Activation of Nrf2/HO-1: The compound upregulates the expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and Heme oxygenase 1 (HO-1).[3] This pathway is a critical cellular defense mechanism against oxidative stress.

Caption: Isovitexin's modulation of MAPK/NF-κB and Nrf2/HO-1 pathways.

Conclusion

The integration of in silico and in vitro studies provides a powerful approach to understanding the bioactivity of compounds like isovitexin. Computational models can effectively predict potential biological targets and binding interactions, which can then be validated through targeted laboratory experiments. The findings for isovitexin's effect on hSGLT2 demonstrate a good correlation between weaker predicted binding energy and lower inhibitory activity.[1][2] Furthermore, extensive in vitro research has elucidated its anti-inflammatory and antioxidant mechanisms through the modulation of critical signaling pathways such as MAPK, NF-κB, and Nrf2/HO-1.[3][4][5][6] These combined insights underscore the potential of isovitexin as a lead compound for the development of novel therapeutics and highlight the value of a multidisciplinary research approach. Further in vivo studies are warranted to confirm these activities in more complex biological systems.[6]

References

• 1. worldscientific.com [worldscientific.com]
• 2. researchgate.net [researchgate.net]
• 3. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isovitexin|Apigenin-6-C-glucoside [benchchem.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Structure-Activity Relationship of Isovitexin and its Glycosylated Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of isovitexin (B1672635) and its glycosylated analogs, supported by experimental data. Isovitexin (apigenin-6-C-glucoside) and its isomer vitexin (B1683572) (apigenin-8-C-glucoside) are C-glycosyl flavonoids derived from the aglycone apigenin, widely found in various medicinal and edible plants.[1][2][3] Their unique C-glycosidic bond makes them more stable than their O-glycoside counterparts, which often results in stronger biological effects, particularly antioxidant and antidiabetic properties.[2][4] This document delves into their structure-activity relationships concerning their antioxidant, anti-diabetic, anti-inflammatory, and anti-cancer properties, presenting quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways.

Comparative Biological Activities

The biological efficacy of isovitexin and its analogs is closely tied to their molecular structure, including the position of the glycosyl group and the arrangement of hydroxyl groups.[2] The following tables summarize quantitative data from various studies, comparing the activities of isovitexin and its common isomer, vitexin.

Table 1: Comparative Anti-Diabetic Activity

Compound	Assay	Target Enzyme/Process	IC50 Value	Source
Isovitexin	α-Amylase Inhibition	α-Amylase	0.2826 mg/mL
Vitexin	α-Amylase Inhibition	α-Amylase	0.1437 mg/mL
Isovitexin	α-Glucosidase Inhibition	α-Glucosidase	0.0469 mg/mL
Vitexin	α-Glucosidase Inhibition	α-Glucosidase	0.0239 mg/mL
Isovitexin	AGEs Formation Inhibition	Advanced Glycation Endproducts	0.0252 mg/mL
Vitexin	AGEs Formation Inhibition	Advanced Glycation Endproducts	0.0128 mg/mL
Isovitexin	hSGLT2 Inhibition	Human Sodium-Glucose Co-transporter 2	11.2% inhibition at 10⁻⁵ mol/L	[5]

| Vitexin | hSGLT2 Inhibition | Human Sodium-Glucose Co-transporter 2 | 26.3% inhibition at 10⁻⁵ mol/L |[5] |

Table 2: Comparative Anti-Cancer Activity (Cytotoxicity)

Compound	Cell Line	Assay	IC50 Value	Source
Isovitexin	MCF-7 (Breast Cancer)	Cytotoxicity	< 10 nM (caused 46% apoptosis)	[6]
Isovitexin	U2OS-SC (Osteosarcoma Stem)	CCK-8 Cell Viability	~10 µM	[7]

| Isovitexin | MG63-SC (Osteosarcoma Stem) | CCK-8 Cell Viability | ~10 µM |[7] |

Table 3: Comparative Antioxidant Activity

Compound	Assay	Radical Scavenged	Activity	Source
Isovitexin	Theoretical Calculation	OOH Radical	k = 4.78 × 10³ M⁻¹ s⁻¹	[8]
Vitexin	Theoretical Calculation	OOH Radical	k = 1.45 × 10³ M⁻¹ s⁻¹	[8]
Isovitexin	Experimental Observation	Hydroxyl Radicals	More effective than against DPPH	[8]

| Vitexin | Experimental Observation | DPPH Radicals | Higher scavenging activity |[1][8] |

Signaling Pathways and Mechanisms of Action

Isovitexin and its analogs exert their therapeutic effects by modulating multiple cellular signaling pathways. These pathways are critical in controlling inflammation, cell survival, apoptosis, and oxidative stress.

Isovitexin demonstrates potent anti-inflammatory effects by suppressing key pro-inflammatory pathways. In lipopolysaccharide (LPS)-induced inflammatory models, isovitexin inhibits the activation of Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[9][10] This leads to a reduction in the production of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[1][9][11] Concurrently, isovitexin activates the Nrf2/HO-1 pathway, which upregulates antioxidant enzymes and further mitigates inflammation.[9]

References

• 1. researchgate.net [researchgate.net]
• 2. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A review on the pharmacological effects of vitexin and isovitexin [agris.fao.org]
• 4. mdpi.com [mdpi.com]
• 5. worldscientific.com [worldscientific.com]
• 6. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isovitexin Suppresses Cancer Stemness Property And Induces Apoptosis Of Osteosarcoma Cells By Disruption Of The DNMT1/miR-34a/Bcl-2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isovitexin Exerts Anti-Inflammatory and Anti-Oxidant Activities on Lipopolysaccharide-Induced Acute Lung Injury by Inhibiting MAPK and NF-κB and Activating HO-1/Nrf2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Isovitexin Inhibits Ginkgolic Acids-Induced Inflammation Through Downregulating SHP2 Activation [frontiersin.org]
• 11. Anti-inflammation Activity Evaluation of Apigenin-O-Glycosides and Apigenin-C-Glycosides [agris.fao.org]

Isovitexin vs. Synthetic Antioxidants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant performance of isovitexin (B1672635), a naturally occurring flavonoid, with common synthetic antioxidants such as Butylated Hydroxyanisole (BHA), Butylated Hydroxytoluene (BHT), and Trolox. The comparison is supported by available experimental data to assist in evaluating its potential as a natural alternative in various applications.

Introduction to Isovitexin and Synthetic Antioxidants

Isovitexin (apigenin-6-C-glucoside) is a C-glycosylflavone found in various plants, including passionflower, bamboo, and Ficus species.[1] It has garnered significant interest for its wide range of pharmacological effects, including antioxidant, anti-inflammatory, and neuroprotective properties.[2][3] Synthetic antioxidants like BHA and BHT are widely used as preservatives in the food, cosmetic, and pharmaceutical industries to prevent oxidative degradation. Trolox, a water-soluble analog of vitamin E, is commonly used as a standard for measuring antioxidant capacity in various assays. This guide delves into a comparative analysis of their antioxidant efficacy.

Mechanisms of Antioxidant Action

Isovitexin: A Multi-faceted Approach

Isovitexin exerts its antioxidant effects not only through direct radical scavenging but also by modulating key cellular signaling pathways involved in the endogenous antioxidant response.[4][5] Experimental evidence suggests that isovitexin can activate the Nrf2/HO-1 pathway, a critical regulator of cellular defense against oxidative stress. Additionally, it has been shown to inhibit pro-inflammatory and oxidative stress-implicated pathways such as MAPK and NF-κB.

Fig. 1: Simplified signaling pathway of Isovitexin's antioxidant action.

Synthetic Antioxidants: Direct Radical Scavenging

Synthetic antioxidants like BHA and BHT primarily function as free radical scavengers. They donate a hydrogen atom to free radicals, neutralizing them and terminating the oxidative chain reactions. Their mechanism is direct and does not typically involve the modulation of cellular signaling pathways.

Comparative Analysis of Antioxidant Activity

The antioxidant capacity of a compound is commonly evaluated using various in vitro assays. The half-maximal inhibitory concentration (IC50) or effective concentration (EC50) is a key metric, where a lower value indicates higher antioxidant activity. The data presented below is compiled from different studies, and direct comparison should be approached with caution due to variations in experimental conditions.

Table 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Activity

Compound	IC50 / EC50	Source
Isovitexin	1.72 mg/mL	[1]
35.49 µg/mL	[6]
BHA	0.0052 mg/mL
BHT	0.011 mg/mL
13.78 µg/mL
Ascorbic Acid (Std.)	2.19 mg/mL	[1]
3.02 µg/mL	[6]

Note: Significant variation exists in the reported IC50 values for Isovitexin, potentially due to different purity levels and experimental setups.

Table 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Activity

Compound	IC50 / EC50	Source
Isovitexin	0.94 mg/mL	[1]
BHT	5.55 µg/mL
Trolox (Std.)	0.06 mg/mL	[1]

Table 3: FRAP (Ferric Reducing Antioxidant Power) Assay

Compound	Antioxidant Power	Source
BHA	12341 µmol Fe²⁺/g
BHT	9928 µmol Fe²⁺/g

Based on the available data, synthetic antioxidants BHA and BHT generally exhibit lower IC50 values in the DPPH assay, suggesting stronger radical scavenging activity in this specific chemical test compared to isovitexin. However, isovitexin has shown comparable or even higher antioxidant capacity than the standard antioxidant, ascorbic acid, in some studies.[1] A theoretical investigation suggests that the radical scavenging capacities of isovitexin are slightly lower than Trolox.[7][8]

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below. These protocols represent generalized procedures and may require optimization based on specific laboratory conditions and sample types.

Fig. 2: General experimental workflow for antioxidant capacity assays.

a) DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow.

• Reagent Preparation : Prepare a 0.1 mM solution of DPPH in methanol (B129727) or ethanol (B145695). The solution should be freshly prepared and kept in the dark.

• Sample Preparation : Prepare a stock solution of isovitexin and synthetic antioxidants in a suitable solvent (e.g., methanol). Create a series of dilutions to obtain a range of concentrations.

• Assay Procedure :

  • In a 96-well microplate, add a specific volume of the sample or standard solutions to each well (e.g., 100 µL).

  • Add the DPPH solution to each well (e.g., 100 µL).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement : Measure the absorbance at 517 nm using a microplate reader.

• Calculation : The percentage of scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined from a plot of inhibition percentage against the sample concentration.

b) ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the long-lived ABTS radical cation (ABTS•+), a blue-green chromophore.

• Reagent Preparation : Prepare the ABTS•+ solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ solution with ethanol or buffer to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation : Prepare stock solutions and serial dilutions of the test compounds as described for the DPPH assay. Trolox is typically used as the standard.

• Assay Procedure :

  • Add a large volume of the diluted ABTS•+ solution to each well of a 96-well plate (e.g., 190 µL).

  • Add a small volume of the sample or standard solutions to the wells (e.g., 10 µL).

  • Incubate at room temperature for a specified time (e.g., 6 minutes).

• Measurement : Measure the absorbance at 734 nm.

• Calculation : Calculate the percentage of inhibition as in the DPPH assay and determine the IC50 value or the Trolox Equivalent Antioxidant Capacity (TEAC).

c) Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at low pH, which forms a colored complex.

• Reagent Preparation : The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio. The reagent should be prepared fresh and warmed to 37°C before use.

• Sample Preparation : Prepare stock solutions and dilutions of the test compounds. A standard curve is prepared using known concentrations of FeSO₄·7H₂O.

• Assay Procedure :

  • Add a small volume of the sample or standard to a microplate well (e.g., 10 µL).

  • Add a large volume of the FRAP reagent to each well (e.g., 220 µL).

  • Incubate the plate at 37°C for a defined period (e.g., 4-30 minutes).

• Measurement : Measure the absorbance at 593 nm.

• Calculation : The antioxidant capacity is determined by comparing the change in absorbance of the sample with the standard curve of Fe²⁺. Results are typically expressed as µmol Fe²⁺ equivalents per gram or mole of the sample.

Conclusion

The comparative analysis indicates that while synthetic antioxidants like BHA and BHT show high efficacy in direct chemical radical scavenging assays, the natural flavonoid isovitexin presents a broader mechanism of action. Isovitexin not only scavenges free radicals but also enhances the endogenous antioxidant defense systems by modulating key signaling pathways.

Although the in vitro data suggests that isovitexin may have a lower direct radical scavenging activity compared to some synthetic counterparts, its biological relevance could be more significant due to its interaction with cellular systems. For drug development and research professionals, isovitexin represents a promising natural compound that warrants further investigation, particularly in in vivo models, to fully elucidate its potential as a therapeutic or preventative agent against oxidative stress-related conditions. The choice between isovitexin and synthetic antioxidants will ultimately depend on the specific application, desired mechanism of action, and regulatory considerations.

References

• 1. Isovitexin Increases Stem Cell Properties and Protects Against PM2.5 in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. leafwell.com [leafwell.com]
• 3. A review on the pharmacological effects of vitexin and isovitexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dietary Flavonoids Vitexin and Isovitexin: New Insights into Their Functional Roles in Human Health and Disease Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Antioxidant Power of Vitexin and Isovitexin Against OOH Radicals: A Comparative Theoretical Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Validating the Molecular Targets of Isovitexin in Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Isovitexin, a naturally occurring flavone (B191248) C-glycoside, has garnered significant attention in oncological research for its potential as an anticancer agent. This guide provides a comprehensive comparison of its efficacy across various cancer cell lines, delves into its molecular mechanisms of action, and offers detailed experimental protocols for validating its targets.

Quantitative Data Summary: Isovitexin's Anti-proliferative Efficacy

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological process. The following table summarizes the reported IC50 values for Isovitexin in various human cancer cell lines, demonstrating its selective cytotoxicity.

Cancer Type	Cell Line	IC50 Value	Reference
Colon Cancer	HT29	37.24 ± 2.56 µmol/L	[1]
SW480	33.53 ± 2.45 µmol/L	[1]
HCT116	29.79 ± 2.32 µmol/L	[1]
LoVo	19.31 ± 2.49 µmol/L	[1]
Lung Cancer	H460	130.4 µg/mL	[2]
A549	157.6 µg/mL	[2]
LCSLCs-H460	67.64 µg/mL	[2]
LCSLCs-A549	100.4 µg/mL	[2]
Breast Cancer	MCF-7	< 10 nM (induces 46% apoptosis)	[3][4]
Osteosarcoma	U2OS-SC	~10 µM (after 72h)	[5]
MG63-SC	~10 µM (after 72h)	[5]
Normal Cells	HCECs (Human Colonic Epithelial Cells)	> 80 µmol/L	[1]
HBE (Human Bronchial Epithelial)	237.6 µg/mL	[2]

LCSLCs: Lung Cancer Stem-like Cells SC: Sphere Cells (Cancer Stem-like Cells)

Molecular Mechanisms and Signaling Pathways

Isovitexin exerts its anticancer effects by modulating multiple critical signaling pathways involved in cell proliferation, survival, and metastasis. Experimental evidence points to the following key mechanisms:

• Induction of Apoptosis and Autophagy: Isovitexin promotes programmed cell death in cancer cells.[6][7]

• Cell Cycle Arrest: It can halt the progression of the cell cycle, thereby inhibiting cell division.[6]

• Inhibition of Metastasis: Isovitexin has been shown to suppress the spread of cancer cells.[6]

• Modulation of Key Signaling Pathways: The anticancer activities of Isovitexin are mediated through its influence on several signaling cascades, including:

  • PI3K/Akt/mTOR Pathway[1][8]

  • MAPK/ERK Pathway[6]

  • Wnt/β-catenin Pathway[6][9]

  • NF-κB Pathway[7]

  • MnSOD/CaMKII/AMPK Signaling[2]

The following diagrams illustrate the pivotal signaling pathways affected by Isovitexin and a typical experimental workflow for its target validation.

Isovitexin inhibits the PI3K/Akt/mTOR signaling pathway.

Experimental workflow for validating Isovitexin's targets.

Detailed Experimental Protocols

For researchers seeking to validate the molecular targets of Isovitexin, the following are detailed protocols for key in vitro experiments.

Cell Viability and IC50 Determination (MTT Assay)

This assay determines the concentration of Isovitexin required to inhibit the growth of cancer cells by 50%.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Isovitexin stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Prepare serial dilutions of Isovitexin in culture medium. Replace the medium in the wells with 100 µL of medium containing different concentrations of Isovitexin. Include a vehicle control (medium with DMSO, concentration not exceeding 0.1%).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis of PI3K/Akt Signaling Pathway

This technique is used to detect changes in the expression and phosphorylation status of key proteins in the PI3K/Akt pathway following Isovitexin treatment.

Materials:

• Cancer cells treated with Isovitexin

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-PI3K, anti-PI3K, anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, and anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Lysis: After treatment with Isovitexin, wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle after treatment with Isovitexin.

Materials:

• Cancer cells treated with Isovitexin

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Cell Harvesting: Harvest the treated and control cells by trypsinization and wash with PBS.

• Fixation: Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Isovitexin Suppresses Stemness of Lung Cancer Stem-Like Cells through Blockage of MnSOD/CaMKII/AMPK Signaling and Glycolysis Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of Isovitexin as a novel CYP17A1 inhibitor through virtual screening and evaluation of its anti-cancer effects in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isovitexin Suppresses Cancer Stemness Property And Induces Apoptosis Of Osteosarcoma Cells By Disruption Of The DNMT1/miR-34a/Bcl-2 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Isovitexin: A Promising Active Compound Found in Nature's Bounty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isovitexin attenuates tumor growth in human colon cancer cells through the modulation of apoptosis and epithelial-mesenchymal transition via PI3K/Akt/mTOR signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Isovitexin: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds like Isovitexin is a critical aspect of laboratory operations and environmental responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of Isovitexin, aligning with general best practices for laboratory chemical waste management. Adherence to these protocols is essential for maintaining a safe working environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to consult your institution's specific chemical hygiene plan and local regulations. All personnel handling chemical waste must be adequately trained in proper waste management procedures. The use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):

• Gloves: Wear suitable chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or goggles.[1]

• Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

While Isovitexin is not classified as a hazardous substance under the Globally Harmonized System (GHS) by all suppliers, some safety data sheets indicate it can cause skin and eye irritation, as well as respiratory irritation.[2] Therefore, it is prudent to handle it with care.

Isovitexin Profile for Disposal Considerations

The following table summarizes key data for Isovitexin relevant to its handling and disposal.

Property	Data	Source(s)
Chemical Name	Isovitexin, 6-C-Glucosylapigenin, Homovitexin, Saponaretin
CAS Number	38953-85-4	[1][2][3][4]
Molecular Formula	C₂₁H₂₀O₁₀	[1]
Appearance	White to light yellow powder or crystalline solid	[5]
Solubility	Soluble in DMSO and dimethylformamide; sparingly soluble in aqueous buffers.	[4][5]
Storage Temperature	Store in a cool, dry, and well-ventilated place. Recommended storage at 15–25 °C or as specified.	[1][3]
GHS Hazard Statements	Some sources state no hazard statements[1][3]; others indicate potential for skin, eye, and respiratory irritation[2].

Step-by-Step Disposal Protocol

The appropriate disposal method for Isovitexin depends on its physical state (solid or liquid) and the nature of any associated materials.

Disposal of Solid Isovitexin Waste

Unused or expired Isovitexin powder, as well as contaminated disposable labware (e.g., weigh boats, filter paper, pipette tips), should be managed as solid chemical waste.

• Segregation: Keep Isovitexin waste separate from other chemical waste streams to prevent potential reactions.

• Containerization:

  • Place the solid waste in a clearly labeled, sealed, and leak-proof container. A robust plastic bag or a screw-cap bottle is suitable.

  • The container must be labeled "Hazardous Waste" (or as required by your institution), and the label should include the full chemical name "Isovitexin" and its concentration if mixed with other non-hazardous solids.[5]

• Storage: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials, until collection.

• Disposal: Arrange for the collection and disposal of the waste through your institution's licensed hazardous waste management provider.[5] Never dispose of solid Isovitexin waste in the regular trash.[5]

Disposal of Liquid Isovitexin Waste

Solutions containing Isovitexin, such as those prepared in organic solvents or aqueous buffers, require careful management.

• Waste Stream Segregation:

  • Non-halogenated Organic Solvents: If Isovitexin is dissolved in a non-halogenated solvent (e.g., DMSO, ethanol), collect the waste in a designated container labeled "Non-halogenated Organic Waste."[5]

  • Halogenated Organic Solvents: If a halogenated solvent is used, the waste must be collected in a separate, clearly labeled "Halogenated Organic Waste" container.[5]

  • Aqueous Solutions: Due to the potential for aquatic toxicity of related compounds, do not dispose of aqueous solutions containing Isovitexin down the drain.[5] Collect this waste in a designated "Aqueous Hazardous Waste" container.[5]

• Container Labeling and Storage:

  • All liquid waste containers must be clearly labeled with "Hazardous Waste" and a complete description of the contents, including the names of all chemical components and their approximate concentrations.[6]

  • Keep waste containers securely closed when not in use and store them in a designated, well-ventilated secondary containment area.

• Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the chemical waste.

Disposal of Empty Containers

Empty containers that previously held Isovitexin should be decontaminated before disposal.

• Triple Rinsing: Triple-rinse the empty container with a suitable solvent that can dissolve Isovitexin.[5][6]

• Rinsate Collection: The rinsate from this process must be collected and disposed of as hazardous liquid waste, following the procedures outlined above.[5][6]

• Final Disposal: After triple-rinsing and allowing the container to dry, deface or remove the original label. The clean, dry container can then typically be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's guidelines.[5]

Spill Management

In the event of an Isovitexin spill:

• Ensure Ventilation: Make sure the area is well-ventilated.

• Wear PPE: Use the appropriate personal protective equipment, including gloves, eye protection, and a lab coat. For large spills of powdered material, respiratory protection may be necessary.[1]

• Containment and Cleanup:

  • For solid spills, carefully sweep up the material and place it in a labeled hazardous waste container.[1] Avoid generating dust.[1][4]

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the liquid.

• Final Disposal: Collect the absorbed material and any contaminated cleaning supplies into a designated hazardous waste container and dispose of it according to the procedures for solid waste.

Isovitexin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isovitexin waste.

Caption: Decision workflow for the proper segregation and disposal of Isovitexin waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. carlroth.com [carlroth.com]
• 4. targetmol.com [targetmol.com]
• 5. benchchem.com [benchchem.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling Isovitexin

For researchers, scientists, and drug development professionals, ensuring safe handling of laboratory chemicals is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of Isovitexin, a flavonoid compound utilized in various research applications.

Hazard Identification and Personal Protective Equipment (PPE)

While some safety data sheets (SDS) do not classify Isovitexin as a hazardous substance under Regulation (EC) No 1272/2008, other sources indicate potential hazards.[1][2] One supplier classifies Isovitexin as a skin irritant, a serious eye irritant, and a potential cause of respiratory irritation.[3] Therefore, a cautious approach to handling is recommended, and the use of appropriate Personal Protective Equipment (PPE) is essential.

Recommended Personal Protective Equipment:

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety Glasses/Goggles	Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[2]
Body Protection	Lab Coat/Coveralls	Standard laboratory coat or coveralls.
Respiratory Protection	Respirator	An N95 (US) or equivalent respirator is recommended when handling the powder to avoid dust inhalation.

Safe Handling and Operational Plan

Adherence to standard laboratory safety protocols is crucial when working with Isovitexin.

Step-by-Step Handling Procedure:

• Engineering Controls: Handle Isovitexin in a well-ventilated area. Use a chemical fume hood or provide appropriate exhaust ventilation, especially where dust may be generated.[2][4]

• Donning PPE: Before handling, put on all recommended PPE as outlined in the table above.

• Weighing and Aliquoting: When weighing the solid form, do so carefully to avoid creating dust.

• Solution Preparation: To prepare a stock solution, Isovitexin can be dissolved in organic solvents like DMSO and dimethylformamide.[5] For aqueous solutions, first dissolve in DMSO and then dilute with the aqueous buffer.[5]

• Spill Management: In case of a spill, avoid dust formation.[2][4] Sweep up the solid material and place it in a suitable, closed container for disposal.[2]

• Personal Hygiene: After handling, wash hands thoroughly. Remove contaminated clothing.[1]

Disposal Plan

Proper disposal of Isovitexin and its waste is critical to prevent environmental contamination.

Disposal Guidelines:

• Solid Waste: Collect surplus and non-recyclable Isovitexin in a labeled, sealed container.[2]

• Liquid Waste: Solutions of Isovitexin should be collected in a designated, labeled waste container.

• Disposal Method: Dispose of all waste through a licensed professional waste disposal service.[2] Do not allow the chemical to enter drains or waterways.[4]

• Contaminated Materials: Any materials that have come into contact with Isovitexin, such as gloves and weighing paper, should be disposed of as chemical waste.

Physical and Chemical Properties

The following table summarizes key quantitative data for Isovitexin.

Property	Value
Molecular Formula	C₂₁H₂₀O₁₀
Molecular Weight	432.38 g/mol [2]
Appearance	White to light yellow powder
Melting Point	220 - 221 °C
Solubility in DMSO	Approximately 30 mg/mL[5]
Solubility in Dimethylformamide	Approximately 30 mg/mL[5]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Isovitexin in a laboratory setting.

References

• 1. carlroth.com [carlroth.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. targetmol.com [targetmol.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]